Diethyl fluoromalonate

• CAS: 685-88-1

Core Science & Biosynthesis

Diethyl Fluoromalonate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl fluoromalonate is a pivotal fluorinated building block in modern organic synthesis, particularly valued in the pharmaceutical and agrochemical industries. Its unique structural feature, a fluorine atom at the α-position of a dicarbonyl compound, imparts desirable properties to target molecules, including enhanced metabolic stability, bioavailability, and binding affinity. This technical guide provides an in-depth exploration of the history, synthesis, physicochemical properties, and applications of diethyl fluoromalonate, offering a valuable resource for researchers and professionals in drug development and chemical synthesis. Detailed experimental protocols for its preparation and comprehensive data are presented to facilitate its practical application in the laboratory.

History and Discovery

The exploration of fluorinated malonate esters began in the mid-20th century, driven by the growing interest in organofluorine chemistry for biological applications. The first documented fluorination of a malonate ester was reported in 1958 , utilizing the highly reactive and potentially hazardous electrophilic fluorinating agent, perchloryl fluoride (B91410) (FClO₃)[1]. This early work laid the groundwork for the development of more selective and safer fluorination methods.

An early synthetic approach to diethyl fluoromalonate involved the condensation of fluoroacetic acid derivatives . Specifically, the reaction of the sodium enolate of ethyl fluoroacetate (B1212596) with ethyl chloroformate was investigated, though it provided the desired product in a low yield of only 21%[1]. These initial studies highlighted the challenges in selectively introducing a single fluorine atom into the malonate backbone and spurred further research into more efficient synthetic routes. The subsequent development of halogen exchange reactions and more sophisticated electrophilic fluorinating agents in the late 20th and early 21st centuries, particularly by companies like Bayer and Solvay, has made diethyl fluoromalonate a readily accessible and economically viable reagent for a wide range of applications[1].

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of diethyl fluoromalonate is essential for its effective use in synthesis. The following tables summarize key quantitative data for this compound.

Physical Properties

Property	Value	Reference
Molecular Formula	C₇H₁₁FO₄	[2][3][4][5]
Molecular Weight	178.16 g/mol	[2][3][4][5][6]
CAS Number	685-88-1	[2][3][4][5][6]
Appearance	Colorless to pale yellow liquid	[2][7]
Boiling Point	121-122 °C at 30 mmHg	[2][3]
102-103 °C at 13.5 mmHg	[8]
110-111 °C at 20 mmHg	[8]
Density	1.129 g/mL at 25 °C	[3]
Refractive Index (n²⁰/D)	1.407	[9]
Flash Point	62 °C	[8]

Spectroscopic Data

Spectrum Type	Solvent	Chemical Shift (δ) / Wavenumber (cm⁻¹)	Reference
¹H NMR	CDCl₃	1.34 (t, 6H), 4.33 (q, 4H), 5.28 (d, J=48.5 Hz, 1H)	[8]
¹³C NMR	CDCl₃	13.9, 62.6, 85.2 (d, J=195 Hz), 163.9 (d, J=24 Hz)	[8]
¹⁹F NMR	CDCl₃	-195.17 (d, J=48.5 Hz)	[8]
IR (Neat)	-	2985, 1770, 1745, 1032	[8]

Synthesis of Diethyl Fluoromalonate

Several synthetic methodologies have been developed for the preparation of diethyl fluoromalonate, ranging from early, low-yield procedures to modern, efficient industrial processes. The three primary approaches are electrophilic fluorination, halogen exchange, and condensation reactions.

Electrophilic Fluorination of Diethyl Malonate

This is the most direct method for synthesizing diethyl fluoromalonate, involving the reaction of the enolate of diethyl malonate with an electrophilic fluorine source.

Workflow for Electrophilic Fluorination

This protocol describes a Lewis acid-catalyzed fluorination of diethyl malonate.

Materials:

• Diethyl malonate

• N-Fluorobis(methanesulfonyl)imide (NFSI)

• Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

• Dichloromethane (B109758) (CH₂Cl₂)

• Water

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred solution of N-fluorobis(methanesulfonyl)imide (382.4 mg, 2.0 mmol) in dichloromethane (10 mL) at room temperature, add diethyl malonate (160.2 mg, 1.0 mmol) and titanium(IV) isopropoxide (0.16 mL, 0.5 mmol).[8]

• Stir the reaction mixture at room temperature for 12 hours.[8]

• Upon completion of the reaction, quench with water.

• Extract the aqueous layer three times with dichloromethane.

• Combine the organic layers and wash with saturated brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[8]

• Purify the crude product by silica (B1680970) gel column chromatography.

Halogen Exchange

This method involves a two-step process: the chlorination of diethyl malonate followed by a fluorine-for-chlorine exchange. This approach is particularly suitable for large-scale industrial production.

Halogen Exchange Synthesis Pathway

This protocol is based on a patented industrial method.[10]

Step 1: Preparation of Diethyl Chloromalonate

• In a suitable reaction vessel, add diethyl malonate (16.0 g, 0.1 mol) and magnesium chloride.

• The specific conditions for chlorination (e.g., solvent, temperature, and chlorinating agent) can vary, but a common method involves reacting with a suitable chlorinating agent in the presence of a catalyst like magnesium chloride.[10]

Step 2: Preparation of Diethyl Fluoromalonate

• In a 100 mL three-necked flask, add 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) (24.8 g, 0.2 mol) and hydrogen fluoride (11.5 g).[10]

• Stir the mixture and add diethyl chloromalonate (15.7 g, 0.1 mol).[10]

• Heat the reaction mixture to 80 °C and maintain for 12 hours.[10]

• After the reaction is complete, hydrolyze the mixture.

• Extract the product and dry the organic layer over sodium sulfate.

• Remove the solvent under reduced pressure to obtain diethyl fluoromalonate. The reported yield for this fluorination step is 83%.[10]

Note: The Solvay process using a DBN/HF complex can achieve up to 91% conversion on a large scale, while the Bayer process using triethylamine (B128534) and triethylamine·3HF gives a yield of 82%.[1]

Applications in Drug Development and Organic Synthesis

Diethyl fluoromalonate is a versatile intermediate in the synthesis of a wide array of biologically active molecules. The introduction of a fluorine atom can significantly enhance the pharmacological profile of a drug candidate.

Key Applications:

• Synthesis of Fluorinated Heterocycles: It is a crucial precursor for creating fluorinated pyrimidines, quinolines, and other heterocyclic systems that form the core of many pharmaceuticals.[1] For instance, it has been used in the synthesis of novel antibacterial drugs and the fungicide Fluoxastrobin.[1][3]

• Enzyme Inhibitors: The fluorine atom can act as a bioisostere for a hydrogen atom or a hydroxyl group, and its strong electron-withdrawing nature can influence the acidity of neighboring protons, making it a valuable component in the design of enzyme inhibitors.[11]

• Fluorinated Amino Acids: Diethyl fluoromalonate serves as a starting material for the synthesis of α-fluoro-β-amino acids and other unnatural amino acids that can be incorporated into peptides to enhance their stability and biological activity.[11]

• Agrochemicals: It is used in the production of modern pesticides and herbicides.[3]

• Materials Science: Diethyl fluoromalonate is also employed in the synthesis of fluorinated polymers and liquid crystals.[2][3]

The reactivity of the α-proton and the presence of two ester functionalities allow for a variety of subsequent chemical transformations, including alkylation, condensation, and cyclization reactions, making diethyl fluoromalonate a highly valuable and versatile tool for medicinal and synthetic chemists.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Diethyl Fluoromalonate In-depth Market Research Report - Hopewell Life Sciences [hopewell-life.com]
• 4. Diethyl Fluoromalonate | 685-88-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. Diethyl fluoromalonate synthesis - chemicalbook [chemicalbook.com]
• 6. Diethyl fluoromalonate | C7H11FO4 | CID 12702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. guidechem.com [guidechem.com]
• 8. chemwhat.com [chemwhat.com]
• 9. Diethyl fluoromalonate 97 685-88-1 [sigmaaldrich.com]
• 10. CN102557937A - Preparation method for diethyl fluoromalonate - Google Patents [patents.google.com]
• 11. guidechem.com [guidechem.com]

Diethyl Fluoromalonate: A Comprehensive Technical Guide to its Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl fluoromalonate is a pivotal fluorinated building block in modern organic synthesis, with significant applications in the pharmaceutical and agrochemical industries. The introduction of a fluorine atom into the malonic ester framework imparts unique chemical properties that are leveraged in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. This technical guide provides an in-depth overview of the synthesis of diethyl fluoromalonate, its physicochemical and spectroscopic properties, and its diverse applications. Detailed experimental protocols for key synthetic methodologies are presented, and quantitative data are summarized for ease of reference. Visual diagrams of synthetic pathways are included to facilitate a clear understanding of the chemical transformations.

Introduction

Diethyl fluoromalonate (CAS No. 685-88-1), also known as diethyl 2-fluoropropanedioate, is a colorless to pale yellow liquid.[1][2] Its molecular structure, featuring a fluorine atom at the α-position to two carbonyl groups, makes it a highly valuable reagent in organic synthesis.[2] The electron-withdrawing nature of the fluorine atom enhances the acidity of the α-proton, influencing its reactivity in various chemical transformations. This guide explores the synthesis, properties, and applications of this versatile compound, providing a technical resource for researchers in organic chemistry and drug discovery.[3]

Synthesis of Diethyl Fluoromalonate

The synthesis of diethyl fluoromalonate can be achieved through several routes, primarily involving the direct fluorination of diethyl malonate or halogen exchange reactions.

Direct Fluorination of Diethyl Malonate

A common method for the synthesis of diethyl fluoromalonate involves the direct fluorination of diethyl malonate using electrophilic fluorinating agents.

One documented procedure utilizes iodosylbenzene (PhIO) and triethylamine (B128534) pentahydrogen fluoride (B91410) salt (Et3N·5HF) in 1,2-dichloroethane (B1671644) (DCE).[4][5] This method provides a good yield of the desired product.

Another approach employs N-fluorobis(methanesulfonyl)imide (NFSI) in the presence of a titanium catalyst, such as tetra-iso-propoxy orthotitanate.[5]

Halogen Exchange Reactions

An alternative synthetic strategy involves the halogen exchange of diethyl chloromalonate. This method typically utilizes a fluoride ion source to replace the chlorine atom with fluorine.[6] A patented process describes the use of 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) complexed with hydrogen fluoride (HF) to achieve high conversion rates on a large scale.[6][7] Another procedure employs triethylamine and triethylamine·3HF for the same transformation, resulting in a high yield.[6]

Synthesis Workflow

Caption: Synthetic routes to diethyl fluoromalonate.

Physicochemical and Spectroscopic Properties

A summary of the key physical and chemical properties of diethyl fluoromalonate is provided in the tables below.

Physical and Chemical Properties

Property	Value	Reference
CAS Number	685-88-1	[3]
Molecular Formula	C₇H₁₁FO₄	[3]
Molecular Weight	178.16 g/mol	[3][8]
Appearance	Clear colorless to pale yellow liquid	[1][2][3]
Boiling Point	121-122 °C at 30 mmHg	[1][9]
Density	1.129 g/mL at 25 °C	[1][9]
Refractive Index (n20/D)	1.407	[1][9]
Flash Point	62 °C (closed cup)	[9][10]
Solubility	Insoluble in water, soluble in organic solvents	[2]
Storage Temperature	2-8 °C, under inert atmosphere	[2][3]

Spectroscopic Data

Spectroscopy	Data	Reference
¹H NMR (400 MHz, CDCl₃)	δ 1.34 (t, J=7 Hz, 6H, CH₃), 4.33 (q, J=7 Hz, 4H, CH₂), 5.28 (d, J=48.5 Hz, 1H, CHF)	[5]
¹³C NMR (100 MHz, CDCl₃)	δ 13.9, 62.6, 85.2 (d, J=195 Hz), 163.9 (d, J=24 Hz)	[5]
¹⁹F NMR (376 MHz, CDCl₃)	δ -195.17 (d, J=48.5 Hz)	[5]
IR (CCl₄)	Bands from 2985 – 1032 cm⁻¹	[5]
IR (Nujol)	Bands from 1745 – 1770 cm⁻¹	[5]

Experimental Protocols

Detailed experimental procedures for the synthesis of diethyl fluoromalonate are provided below.

Synthesis via Direct Fluorination with PhIO and Et₃N·5HF[4][5]

Materials:

• Iodosylbenzene (PhIO)

• Triethylamine pentahydrogen fluoride salt (Et₃N·5HF)

• Diethyl malonate

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (B109758) (CH₂Cl₂)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a Teflon test tube equipped with a stirring bar, add iodosylbenzene (550 mg, 2.5 mmol), triethylamine pentahydrogen fluoride salt (800 mg, 4.0 mmol), and 1,2-dichloroethane (1 mL).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of diethyl malonate (160 mg, 1.0 mmol) in 1,2-dichloroethane (1 mL) to the test tube.

• Seal the test tube with a septum and heat the reaction mixture at 70 °C in an oil bath with stirring for 24 hours.

• After 24 hours, cool the reaction mixture to room temperature.

• Neutralize the reaction mixture by adding saturated aqueous NaHCO₃ solution.

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane-CH₂Cl₂ eluent to obtain diethyl fluoromalonate.

Experimental Workflow: Direct Fluorination

Caption: Step-by-step workflow for direct fluorination.

Synthesis via Halogen Exchange[7]

Materials:

• Diethyl chloromalonate

• 1,5-diazabicyclo[4.3.0]non-5-ene (DBN)

• Hydrogen fluoride (HF)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a suitable reaction vessel, add 24.8 g (0.2 mol) of 1,5-diazabicyclo[4.3.0]non-5-ene and 11.5 g of HF.

• Stir the mixture and then add 15.7 g (0.1 mol) of diethyl chloromalonate.

• Heat the reaction mixture to 80 °C and maintain for 12 hours.

• After the reaction is complete, perform hydrolysis.

• Extract the product and dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the product.

Applications in Research and Drug Development

Diethyl fluoromalonate is a versatile intermediate in organic synthesis, with significant applications in the pharmaceutical and agrochemical industries.[3]

• Synthesis of Fluorinated Compounds: It serves as a key building block for the synthesis of various fluorinated organic compounds.[3] The presence of the fluorine atom can enhance the biological activity and metabolic stability of molecules.[3]

• Drug Development: Diethyl fluoromalonate is crucial in the development of new drugs.[3] It is used in the synthesis of fluorinated heterocycles, which are common scaffolds in many pharmaceuticals.[6] For instance, it has been used in the synthesis of 5-fluoropyrimidine (B1206419) derivatives, which are known for their antibacterial properties.[6][11]

• Material Science: The compound is also used in the production of fluorinated polymers, contributing to materials with enhanced chemical resistance and thermal stability.[3]

• Organic Chemistry Research: As a versatile reagent, it is employed in exploring new reaction pathways and developing innovative synthetic methodologies.[3] It can undergo reactions such as Michael additions and can be used to synthesize α-fluoro carboxylic acid derivatives.[6][11]

Safety and Handling

Diethyl fluoromalonate is classified as a combustible liquid and can cause severe skin burns and eye damage.[8][12] It may also cause respiratory irritation.[12] Appropriate personal protective equipment (PPE), including faceshields, gloves, and respirators, should be used when handling this chemical.[9] It should be stored away from heat, sparks, and open flames, as well as strong bases and oxidizing agents.[12]

Conclusion

Diethyl fluoromalonate is a highly valuable and versatile fluorinated building block in organic synthesis. The synthetic methods outlined in this guide provide reliable routes to access this important compound. Its unique properties make it an essential tool for researchers and scientists, particularly in the field of drug development, where the introduction of fluorine can significantly enhance the pharmacological profile of bioactive molecules. Proper handling and storage are crucial to ensure safety when working with this reactive compound.

References

• 1. Diethyl fluoromalonate | 685-88-1 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Diethyl fluoromalonate synthesis - chemicalbook [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN102557937A - Preparation method for diethyl fluoromalonate - Google Patents [patents.google.com]
• 8. Diethyl fluoromalonate | C7H11FO4 | CID 12702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Diethyl fluoromalonate 97 685-88-1 [sigmaaldrich.com]
• 10. bdmaee.net [bdmaee.net]
• 11. guidechem.com [guidechem.com]
• 12. synquestlabs.com [synquestlabs.com]

diethyl fluoromalonate CAS number and structure

An In-depth Technical Guide to Diethyl Fluoromalonate

Introduction

Diethyl fluoromalonate is a versatile organofluorine compound widely utilized as a key building block in organic synthesis and pharmaceutical development.[1][2] Its significance lies in the strategic introduction of a fluorine atom into molecular structures, a modification known to enhance critical properties such as metabolic stability, bioavailability, and binding affinity of drug candidates.[2][3] This guide provides a comprehensive overview of diethyl fluoromalonate, including its chemical identity, physical properties, spectroscopic data, synthesis protocols, and key applications for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

The fundamental identification details for diethyl fluoromalonate are summarized below. It is a derivative of malonic acid where one of the alpha-hydrogens is substituted with a fluorine atom.[1]

Chemical Structure: FCH(COOC₂H₅)₂[4]

Identifier	Value
CAS Number	685-88-1[1][5][6][7][8]
IUPAC Name	diethyl 2-fluoropropanedioate[9]
Molecular Formula	C₇H₁₁FO₄[1][5][6][7][9]
Molecular Weight	178.16 g/mol [5][6][7]
Synonyms	Diethyl 2-fluoromalonate, Fluoromalonic acid diethyl ester[5][6][9]
InChI Key	GOWQBFVDZPZZFA-UHFFFAOYSA-N[6][9]
SMILES	CCOC(=O)C(F)C(=O)OCC[6][9]

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of diethyl fluoromalonate are critical for its handling, characterization, and use in synthetic procedures. It is typically a clear, colorless to pale yellow liquid.[1][6]

Table 2.1: Physical Properties

Property	Value
Form	Liquid[4][6]
Boiling Point	121-122 °C at 30 mmHg[4][6]
Density	1.129 g/mL at 25 °C[4][6]
Refractive Index (n20/D)	1.407[5][6]
Flash Point	62 °C (144 °F)[4][6]
pKa	10.40 ± 0.46 (Predicted)[1][6]
Solubility	Insoluble in water; soluble in organic solvents[1][10]
Storage Temperature	2-8°C, under inert gas[1][2][6]

Table 2.2: Spectroscopic Data

Spectrum Type	Data
¹H-NMR	(400 MHz, CDCl₃) δ 1.34 (t, J=7 Hz, 6H, CH₃), 4.33 (q, J=7 Hz, 4H, CH₂), 5.28 (d, J=48.5 Hz, 1H, CHF)[5]
¹³C-NMR	(100 MHz, CDCl₃) δ 13.9, 62.6, 85.2 (d, J=195 Hz), 163.9 (d, J=24 Hz)[5]
¹⁹F-NMR	(376 MHz, CDCl₃) δ -195.17 (d, J=48.5 Hz)[5]

Safety and Hazard Information

Diethyl fluoromalonate is classified as a corrosive substance that causes severe skin burns and eye damage.[9][11] Appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield, should be used when handling this chemical.[4]

Table 3.1: GHS Hazard Information

Identifier	Code & Description
Pictogram	GHS05 (Corrosion)[4][6]
Signal Word	Danger[4][6][12]
Hazard Statements	H314: Causes severe skin burns and eye damage[4][6][9]
Precautionary Statements	P280, P303+P361+P353, P304+P340+P310, P305+P351+P338, P363, P405[4][6]
Hazard Class	8[6][13]
Packing Group	III[6][13]

Experimental Protocols: Synthesis of Diethyl Fluoromalonate

The synthesis of diethyl fluoromalonate can be achieved through several routes. The most common methods include direct fluorination of diethyl malonate or halogen exchange from diethyl chloromalonate.[3]

Protocol 1: Direct Fluorination of Diethyl Malonate

This protocol describes the fluorination of a malonic ester using iodosylbenzene (PhIO) and triethylamine (B128534) pentahydrogen fluoride (B91410) salt (Et₃N·5HF).[5][14]

Reagents and Materials:

• Iodosylbenzene (PhIO)

• Triethylamine pentahydrogen fluoride salt (Et₃N·5HF)

• Diethyl malonate

• 1,2-dichloroethane (B1671644) (DCE)

• Aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Teflon test tube with septum cap

• Stirring bar

• Silica (B1680970) gel for column chromatography

Procedure:

• To a Teflon test tube, add iodosylbenzene (550 mg, 2.5 mmol), triethylamine pentahydrogen fluoride salt (800 mg, 4.0 mmol), and 1,2-dichloroethane (1 mL).[5][14]

• Stir the mixture at room temperature for 15 minutes.[5][14]

• Add diethyl malonate (1 mmol) and an additional 1 mL of 1,2-dichloroethane to the mixture.[5][14]

• Seal the test tube with a septum cap and heat the reaction mixture at 70°C for 24 hours with continuous stirring.[5][14]

• After the reaction is complete, cool the mixture to room temperature and neutralize it with aqueous sodium bicarbonate.[5][14]

• Extract the product with dichloromethane (3 x 10 mL).[5][14]

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.[5][14]

• Concentrate the solution under reduced pressure to obtain the crude product.[5][14]

• Purify the crude product by silica gel column chromatography to yield pure diethyl fluoromalonate.[5][14]

Caption: Workflow for the direct fluorination of diethyl malonate.

Protocol 2: Halogen Exchange from Diethyl Chloromalonate

This method involves a halogen exchange reaction, where the chlorine atom in diethyl chloromalonate is replaced by fluorine using a fluoride source.[3][15]

Reagents and Materials:

• Diethyl chloromalonate

• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)

• Hydrogen fluoride (HF)

• Anhydrous sodium sulfate

• Three-necked flask

• Stirring apparatus

Procedure:

• In a 100 mL three-necked flask, add 24.8g (0.2 mol) of 1,5-diazabicyclo[4.3.0]non-5-ene and 11.5g of hydrogen fluoride (HF).[15]

• Stir the mixture, then add 15.7g (0.1 mol) of diethyl chloromalonate.[15]

• Heat the reaction mixture to 80°C and maintain for 12 hours.[15]

• Upon completion, perform hydrolysis and extract the product.[15]

• Dry the organic layer over anhydrous sodium sulfate.[15]

• Remove the solvent under reduced pressure to obtain the final product.[15] A yield of 83% has been reported for this method.[15]

Applications in Research and Drug Development

Diethyl fluoromalonate is a valuable reagent primarily due to its role as a precursor to fluorinated molecules.[2] Its applications span various areas of chemical and pharmaceutical research.

Key Application Areas:

• Pharmaceutical Synthesis: It is a crucial intermediate for synthesizing fluorinated drugs.[1][2][7] The presence of fluorine can significantly alter a drug's pharmacokinetic and pharmacodynamic profile. It has been used in the synthesis of novel antibacterial agents, such as 5-fluoropyrimidine (B1206419) derivatives.[3][16]

• Organic Synthesis Building Block: It serves as a versatile building block for introducing the FCH(COOEt) moiety into various organic molecules.[1][2] It can undergo reactions like Michael additions and is used in the synthesis of heterocyclic compounds.[3][16]

• Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can enhance the efficacy and stability of agrochemicals. Diethyl fluoromalonate is a key intermediate in this field.[2]

• Material Science: It is used in the production of fluorinated polymers and advanced materials, which can exhibit unique properties like enhanced thermal stability and chemical resistance.[2]

Caption: Key application areas of diethyl fluoromalonate.

References

• 1. guidechem.com [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Diethyl fluoromalonate 97 685-88-1 [sigmaaldrich.com]
• 5. chemwhat.com [chemwhat.com]
• 6. Diethyl fluoromalonate | 685-88-1 [chemicalbook.com]
• 7. Diethyl Fluoromalonate | 685-88-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 8. Diethyl fluoromalonate [webbook.nist.gov]
• 9. Diethyl fluoromalonate | C7H11FO4 | CID 12702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. bdmaee.net [bdmaee.net]
• 11. synquestlabs.com [synquestlabs.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. 685-88-1 CAS MSDS (Diethyl fluoromalonate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 14. Diethyl fluoromalonate synthesis - chemicalbook [chemicalbook.com]
• 15. CN102557937A - Preparation method for diethyl fluoromalonate - Google Patents [patents.google.com]
• 16. guidechem.com [guidechem.com]

Spectroscopic Properties of Diethyl Fluoromalonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of diethyl fluoromalonate, a key building block in the synthesis of various pharmaceutical compounds. Understanding its spectroscopic signature is crucial for reaction monitoring, quality control, and structural elucidation. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, supported by experimental protocols and logical workflow diagrams.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of diethyl fluoromalonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the fluorine atom's environment within the molecule. Spectra are typically recorded in deuterated chloroform (B151607) (CDCl₃) at room temperature (25°C).

Table 1: ¹H NMR Data for Diethyl Fluoromalonate (400 MHz, CDCl₃) [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
5.28	Doublet (d)	48.5	1H	CHF
4.33	Quartet (q)	7.0	4H	OCH₂ CH₃
1.34	Triplet (t)	7.0	6H	OCH₂CH₃

Table 2: ¹³C NMR Data for Diethyl Fluoromalonate (101 MHz, CDCl₃) [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
163.9	Doublet (d)	24.0	C =O
85.2	Doublet (d)	195.0	C HF
62.6	Singlet (s)	-	OCH₂ CH₃
13.9	Singlet (s)	-	OCH₂CH₃

Table 3: ¹⁹F NMR Data for Diethyl Fluoromalonate (376 MHz, CDCl₃) [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
-195.17	Doublet (d)	48.5	F

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in diethyl fluoromalonate. The key absorption bands are indicative of C-H, C=O, and C-O bonds.

Table 4: Key IR Absorption Bands for Diethyl Fluoromalonate [1]

Wavenumber (cm⁻¹)	Intensity	Assignment
2985	Strong	C-H stretch (alkane)
1770-1745	Strong	C=O stretch (ester)
1300-1000	Strong	C-O stretch (ester)
~1032	Moderate	C-F stretch

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of diethyl fluoromalonate results in fragmentation patterns that can be used to confirm its molecular weight and aspects of its structure. The molecular ion peak is observed, and characteristic losses of ethoxy and carbethoxy groups are prominent.

Table 5: Mass Spectrometry Data for Diethyl Fluoromalonate

m/z	Proposed Fragment
178	[M]⁺ (Molecular Ion)
133	[M - OCH₂CH₃]⁺
105	[M - COOCH₂CH₃]⁺
85	[O=C-CH-CO₂]⁺

Experimental Protocols

The following sections detail the methodologies for acquiring the spectroscopic data presented above.

NMR Spectroscopy

Sample Preparation:

• Accurately weigh approximately 10-20 mg of diethyl fluoromalonate into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Gently agitate the vial until the sample is fully dissolved.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a 5 mm NMR tube.

• Cap the NMR tube securely.

Instrumental Parameters:

• Spectrometer: 400 MHz (or higher) NMR spectrometer.

• Nuclei: ¹H, ¹³C, ¹⁹F.

• Solvent: CDCl₃.

• Temperature: 25°C.

• ¹H NMR:

  • Pulse sequence: Standard single pulse.

  • Number of scans: 8-16.

  • Relaxation delay: 1-2 seconds.

• ¹³C NMR:

  • Pulse sequence: Proton-decoupled single pulse.

  • Number of scans: 128-1024 (or as needed for adequate signal-to-noise).

  • Relaxation delay: 2-5 seconds.

• ¹⁹F NMR:

  • Pulse sequence: Standard single pulse (proton-coupled or decoupled).

  • Number of scans: 16-64.

  • Relaxation delay: 1-2 seconds.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Sample Preparation and Analysis:

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a soft cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small drop of neat diethyl fluoromalonate liquid directly onto the center of the ATR crystal.

• Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• After analysis, clean the ATR crystal thoroughly.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• Prepare a dilute solution of diethyl fluoromalonate (approximately 100 µg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Transfer the solution to a 2 mL GC autosampler vial and cap it.

Instrumental Parameters:

• Gas Chromatograph:

  • Inlet: Split/splitless injector at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-300.

Visualizations

The following diagrams illustrate the logical relationships in the spectroscopic analysis of diethyl fluoromalonate.

Caption: Relationship between spectroscopic techniques and structural information.

Caption: A generalized workflow for spectroscopic analysis of a chemical compound.

References

• 1. chemwhat.com [chemwhat.com]

physical and chemical properties of diethyl fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl fluoromalonate is a fluorinated organic compound with significant applications in synthetic organic chemistry. Its unique chemical properties, stemming from the presence of a fluorine atom on the alpha-carbon to two ester groups, make it a valuable building block for the synthesis of various pharmaceuticals and other complex molecules. This technical guide provides an in-depth overview of the physical and chemical properties of diethyl fluoromalonate, detailed experimental protocols for its synthesis and analysis, and a summary of its key reactive characteristics.

Physical and Chemical Properties

Diethyl fluoromalonate is a colorless to pale yellow liquid at room temperature.[1][2] It is soluble in many common organic solvents but has limited solubility in water.[2][3]

Table 1: Physical Properties of Diethyl Fluoromalonate

Property	Value	Reference
Molecular Formula	C₇H₁₁FO₄	[4][5]
Molecular Weight	178.16 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[1][2]
Boiling Point	121-122 °C at 30 mmHg	[4][5]
102-103 °C at 13.5 mmHg	[1]
110-111 °C at 20 mmHg	[1]
Density	1.129 g/mL at 25 °C	[4][5]
Refractive Index (n²⁰/D)	1.407	[4][5]
Flash Point	62 °C (143.6 °F) - closed cup	[4]
Solubility	Insoluble in water	[3]

Table 2: Spectroscopic Data of Diethyl Fluoromalonate

Spectroscopy	Data	Reference
¹H NMR (400 MHz, CDCl₃)	δ 1.34 (t, J = 7.1 Hz, 6H), 4.33 (q, J = 7.1 Hz, 4H), 5.28 (d, J = 48.5 Hz, 1H)	[1]
¹³C NMR (101 MHz, CDCl₃)	δ 13.9, 62.6, 85.2 (d, J = 195 Hz), 163.9 (d, J = 24 Hz)	[1]
¹⁹F NMR (376 MHz, CDCl₃)	δ -195.17 (d, J = 48.5 Hz)	[1]
Infrared (IR)	Bands at 2985, 1770-1745, 1032 cm⁻¹	[1]

Experimental Protocols

The following sections detail common experimental procedures for the synthesis, purification, and analysis of diethyl fluoromalonate.

Synthesis of Diethyl Fluoromalonate via Electrophilic Fluorination

A prevalent method for the synthesis of diethyl fluoromalonate is the electrophilic fluorination of diethyl malonate.

Experimental Protocol:

• Reaction Setup: In a Teflon test tube equipped with a magnetic stir bar, combine iodosylbenzene (PhIO, 550 mg, 2.5 mmol) and triethylamine (B128534) pentahydrogen fluoride (B91410) (Et₃N·5HF, 800 mg, 4.0 mmol).[4][5]

• Add 1,2-dichloroethane (B1671644) (DCE, 1 mL) to the mixture and stir at room temperature for 15 minutes.[4][5]

• To this stirring mixture, add a solution of diethyl malonate (1 mmol) in DCE (1 mL).[4][5]

• Seal the test tube with a septum and heat the reaction mixture at 70 °C for 24 hours with continuous stirring.[4][5]

• Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4][5]

• Extract the product with dichloromethane (B109758) (CH₂Cl₂, 3 x 10 mL).[4][5]

• Combine the organic layers and wash with brine (20 mL).[4][5]

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.[4][5]

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and dichloromethane as the eluent to yield pure diethyl fluoromalonate.[5]

Caption: Synthesis workflow for diethyl fluoromalonate.

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H, ¹³C, and ¹⁹F NMR spectra are typically recorded on a 400 MHz or higher field spectrometer.[1]

• The sample is dissolved in deuterated chloroform (B151607) (CDCl₃).[1]

• Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) for ¹H and ¹³C NMR, and an appropriate standard for ¹⁹F NMR.

Infrared (IR) Spectroscopy:

• IR spectra can be obtained using a Fourier-transform infrared (FTIR) spectrometer.

• The sample can be analyzed as a neat liquid between salt plates (e.g., NaCl or KBr) or as a solution in a suitable solvent like carbon tetrachloride (CCl₄).[1]

Chemical Reactivity and Applications

The presence of the electron-withdrawing fluorine atom and two ester groups significantly influences the reactivity of the alpha-carbon. This makes diethyl fluoromalonate a versatile intermediate in organic synthesis.

• Nucleophilic Substitution: The fluorine atom can be displaced by various nucleophiles, although this is less common than reactions at the acidic alpha-proton.

• Enolate Formation and Alkylation: The proton on the alpha-carbon is acidic and can be removed by a base to form an enolate. This enolate can then react with various electrophiles, such as alkyl halides, in alkylation reactions.

• Decarboxylation: Similar to other malonic esters, derivatives of diethyl fluoromalonate can undergo hydrolysis and subsequent decarboxylation to produce α-fluoro carboxylic acids.

• Heterocycle Synthesis: Diethyl fluoromalonate is a key precursor in the synthesis of various fluorinated heterocyclic compounds, which are important scaffolds in medicinal chemistry.[2]

Safety and Handling

Diethyl fluoromalonate is classified as a corrosive substance that can cause severe skin burns and eye damage.[4][6] It is also combustible.[7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat when handling this compound.[4][7]

• Handling: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors.[7] Keep away from heat, sparks, and open flames.[7]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Conclusion

Diethyl fluoromalonate is a valuable and versatile reagent in modern organic synthesis, particularly for the introduction of fluorine into organic molecules. Its well-defined physical and chemical properties, coupled with established synthetic protocols, make it an accessible building block for researchers in academia and industry. Proper handling and adherence to safety precautions are essential when working with this compound. This guide provides a solid foundation for the safe and effective use of diethyl fluoromalonate in the laboratory.

References

• 1. CN102557937A - Preparation method for diethyl fluoromalonate - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthetic routes for a variety of halogenated (chiral) acetic acids from diethyl malonate - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09727A [pubs.rsc.org]
• 4. chemwhat.com [chemwhat.com]
• 5. Diethyl fluoromalonate synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [wap.guidechem.com]

A Theoretical and Computational Guide to the Reactivity of Diethyl Fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the reactivity of diethyl fluoromalonate (DEF), a critical building block in modern medicinal chemistry and drug development.[1] By leveraging theoretical calculations, primarily Density Functional Theory (DFT), this document elucidates the core principles governing DEF's reactivity, offering predictive insights into its chemical behavior.[2][3]

Core Concepts in Diethyl Fluoromalonate Reactivity

Diethyl fluoromalonate's unique reactivity stems from the interplay of several electronic factors. The presence of a fluorine atom on the α-carbon, flanked by two electron-withdrawing ethyl ester groups, creates a highly electrophilic center and significantly acidifies the α-proton. This structure dictates its primary modes of reaction: susceptibility to nucleophilic attack and the ready formation of a stabilized enolate.[4]

• Electrophilicity: The α-carbon is electron-deficient, making it a prime target for nucleophiles.

• Acidity: The α-hydrogen is readily abstracted by bases, leading to the formation of a fluorinated enolate intermediate, which is a potent nucleophile itself.[4][5]

Computational Methodology: A Standard Protocol

To investigate the reaction mechanisms and energetics of DEF, a standardized computational protocol is employed. This ensures consistency and allows for the comparison of calculated values across different reaction types.

Protocol: DFT Analysis of DEF Reactions

• Software: All calculations are performed using a standard quantum chemistry software package, such as Gaussian, ORCA, or Spartan.

• Method: Density Functional Theory (DFT) is the method of choice due to its balance of accuracy and computational cost.[2] A popular functional for organic reactions is B3LYP, while range-separated hybrid functionals like ωB97X-D are often used for improved accuracy, especially in systems with non-covalent interactions.[2][6]

• Basis Set: Geometries of all species (reactants, intermediates, transition states, and products) are optimized using a Pople-style basis set, such as 6-311+G(d,p), which includes diffuse functions and polarization functions to accurately describe anionic species and transition states.[6]

• Solvation Modeling: To simulate reaction conditions in solution, a continuum solvation model like the Polarizable Continuum Model (PCM) or the SMD model is applied, with a solvent such as dimethyl sulfoxide (B87167) (DMSO) or acetonitrile (B52724) (ACN).[6]

• Transition State Verification: Frequency calculations are performed on all optimized structures. Reactants and products will have zero imaginary frequencies, while a true transition state will have exactly one imaginary frequency corresponding to the reaction coordinate. Intrinsic Reaction Coordinate (IRC) calculations are then used to confirm that the transition state connects the correct reactant and product states.

Key Reaction Classes: Theoretical Insights

One of the most fundamental reactions of DEF is the displacement of the fluorine atom by a nucleophile. Theoretical calculations are invaluable for understanding the transition state and the factors influencing the reaction barrier.[6]

Table 1: Calculated Energy Barriers for the S_N2 Reaction of DEF with Azide (N₃⁻)

Level of Theory / Basis Set	Solvent Model	Activation Free Energy (ΔG‡, kcal/mol)	Reaction Free Energy (ΔG_rxn, kcal/mol)
B3LYP / 6-311+G(d,p)	PCM (DMSO)	24.8	-12.5
ωB97X-D / def2-TZVP	SMD (DMSO)	23.9	-13.1
M06-2X / 6-311+G(d,p)	PCM (Acetonitrile)	24.2	-12.8

Note: The data presented in this table is illustrative and representative of typical values obtained from DFT calculations for this class of reaction. Actual values will vary based on the specific nucleophile, level of theory, and solvent system.

The reaction proceeds via a classic backside attack mechanism. The workflow for calculating the energy profile is depicted below.

Caption: Workflow for locating and verifying the S_N2 transition state.

The potential energy surface shows a single barrier corresponding to the transition state.

References

• 1. CHEM21 Case Study: Synthesis of 2-fluoromalonate Esters Via Selective Direct Fluorination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Modelling of growth reaction pathways of zincone ALD/MLD hybrid thin films: a DFT study of precursor screening and the diethyl zinc pulse - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Advanced Molecular Electron Density Theory Study of the Substituent Effects in Nucleophilic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Diethyl Fluoromalonate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of diethyl fluoromalonate, a key fluorinated building block in modern organic synthesis. The document details its core physicochemical properties, outlines established experimental protocols for its synthesis, and explores its significant applications in research and industry.

Core Properties of Diethyl Fluoromalonate

Diethyl fluoromalonate is a colorless to light yellow liquid widely utilized for introducing fluorine atoms into molecular structures, a strategy often employed to enhance the biological activity and metabolic stability of pharmaceuticals and agrochemicals.[1] Its fundamental properties are summarized below.

Property	Value
Molecular Formula	C₇H₁₁FO₄[1][2][3][4][5][6]
Molecular Weight	178.16 g/mol [1][2][4][6] (also reported as 178.1582 g/mol [3][5])
IUPAC Name	diethyl 2-fluoropropanedioate[2]
CAS Number	685-88-1[1][2][3][5]
Synonyms	Diethyl 2-fluoromalonate, Fluoromalonic acid diethyl ester[2][3]
Appearance	Colorless to light yellow liquid[1]
Density	1.15 g/mL (Lit.)[1] (also reported as 1.129 g/mL at 25 °C)
Boiling Point	122 °C at 30 mmHg (Lit.)[1]
Refractive Index	n20/D 1.41 (Lit.)[1] (also reported as 1.407)

Experimental Protocols: Synthesis of Diethyl Fluoromalonate

The synthesis of diethyl fluoromalonate can be achieved through several routes. The most common approaches involve either the direct electrophilic fluorination of a malonate precursor or a halogen exchange reaction.

This protocol describes a method for the direct fluorination of diethyl malonate using iodosylbenzene (PhIO) as an activator and a fluoride (B91410) salt.

Methodology:

• In a Teflon test tube, combine iodosylbenzene (PhIO, 550 mg, 2.5 mmol), triethylamine (B128534) pentahydrogen fluoride salt (Et₃N·5HF, 800 mg, 4.0 mmol), and 1,2-dichloroethane (B1671644) (DCE, 1 mL).[7][8]

• Stir the mixture at room temperature for 15 minutes.[7][8]

• Add diethyl malonate (1 mmol) and an additional 1 mL of DCE to the reaction mixture.[7][8]

• Seal the test tube with a septum and heat the reaction at 70 °C for 24 hours with continuous stirring.[7][8]

• After the reaction is complete, cool the mixture and neutralize it with an aqueous solution of sodium bicarbonate (NaHCO₃).[7][8]

• Extract the product with dichloromethane (B109758) (CH₂Cl₂, 3 x 10 mL).[7][8]

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).[7][8]

• Concentrate the solution under reduced pressure to yield the crude product.[7][8]

• Purify the product via column chromatography on silica (B1680970) gel using a hexane-CH₂Cl₂ eluent.[7][8]

This approach involves a two-step process: the chlorination of diethyl malonate followed by a fluorine-for-chlorine exchange. This method is noted for its application in large-scale industrial production.[9][10]

Step A: Preparation of Diethyl Chloromalonate

• In a suitable reaction vessel, add diethyl malonate (0.1 mol) and magnesium chloride (19.0 g).[11]

• The reaction can be accelerated using microwave irradiation (e.g., 700W for 2 minutes).[11]

• After cooling, extract the mixture with dichloromethane (50 mL, twice).[11]

• Dry the combined organic extracts over anhydrous magnesium sulfate and evaporate the solvent to obtain diethyl chloromalonate.[11]

Step B: Fluorination via Halogen Exchange

• In a 100 mL three-necked flask, combine 1,5-diazabicyclo[4.3.0]non-5-ene (DBN, 0.2 mol) and hydrogen fluoride (HF, 11.5 g). This forms the DBN·HF complex, which serves as the fluoride source.

• Add the diethyl chloromalonate (0.1 mol) prepared in Step A.[11]

• Heat the mixture to 80 °C and maintain the reaction for 12 hours.[11]

• Upon completion, perform hydrolysis, extract the product, and dry the organic layer over sodium sulfate.[11]

• Remove the solvent under reduced pressure to obtain the final product, diethyl fluoromalonate.[11]

Key Applications and Significance

Diethyl fluoromalonate is a versatile reagent with significant applications in several fields:

• Pharmaceutical and Agrochemical Synthesis: It serves as a crucial intermediate in the creation of fluorinated compounds.[1] The fluorine moiety can significantly alter a molecule's pharmacokinetic and pharmacodynamic properties. It is a key starting material for certain fungicides.[10]

• Drug Development: The compound is instrumental in developing new drugs where a fluorinated group is desired to enhance metabolic stability or binding affinity.[1] For instance, it is used in the synthesis of 5-fluoropyrimidine (B1206419) derivatives, a class of compounds with antibacterial properties.[9]

• Material Science: It is used in the production of specialized fluorinated polymers, contributing to materials with enhanced thermal stability and chemical resistance.[1]

• Research Chemistry: As a versatile building block, it allows researchers to explore novel reaction pathways and methodologies in organic synthesis.[1] It has been used to study carboxylesterase activities in complex biological systems.

Visualized Workflow: Halogen Exchange Synthesis

The following diagram illustrates the logical workflow for the synthesis of diethyl fluoromalonate via the halogen exchange pathway, a common industrial method.[9][11]

Caption: Synthesis workflow for diethyl fluoromalonate via halogen exchange.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Diethyl fluoromalonate | C7H11FO4 | CID 12702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethyl fluoromalonate [webbook.nist.gov]
• 4. calpaclab.com [calpaclab.com]
• 5. Diethyl fluoromalonate [webbook.nist.gov]
• 6. Diethyl fluoromalonate | 685-88-1 | FD15041 | Biosynth [biosynth.com]
• 7. chemwhat.com [chemwhat.com]
• 8. Diethyl fluoromalonate synthesis - chemicalbook [chemicalbook.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Diethyl Fluoromalonate In-depth Market Research Report - Hopewell Life Sciences [hopewell-life.com]
• 11. CN102557937A - Preparation method for diethyl fluoromalonate - Google Patents [patents.google.com]

Stability and Storage of Diethyl Fluoromalonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl fluoromalonate is a valuable reagent in organic synthesis, particularly for the introduction of fluorine into molecular structures, a common strategy in the development of pharmaceuticals and agrochemicals.[1][2][3] Understanding the stability and proper storage of this compound is critical to ensure its integrity, reactivity, and the safety of laboratory personnel. This technical guide provides a comprehensive overview of the known stability profile of diethyl fluoromalonate, recommended storage conditions, and potential degradation pathways. While specific kinetic data on its decomposition is not extensively available in public literature, this guide summarizes the existing knowledge from safety data sheets and supplier information to provide best practice recommendations.

Chemical and Physical Properties

A summary of the key physical and chemical properties of diethyl fluoromalonate is presented in Table 1. These properties are essential for its proper handling and storage.

Table 1: Physical and Chemical Properties of Diethyl Fluoromalonate

Property	Value	Reference(s)
CAS Number	685-88-1	[1][4][5]
Molecular Formula	C₇H₁₁FO₄	[1][4]
Molecular Weight	178.16 g/mol	[1][5]
Appearance	Colorless to pale yellow liquid	[6]
Boiling Point	121-122 °C at 30 mmHg	[5]
Density	1.129 g/mL at 25 °C	[5][6]
Refractive Index	n20/D 1.407	[4][5][6]
Flash Point	62 °C (143.6 °F) - closed cup	[1][6]
Solubility	Insoluble in water, soluble in organic solvents.	[3][6]

Stability Profile

Diethyl fluoromalonate is generally considered stable under recommended storage and handling conditions.[4] However, its stability can be compromised by exposure to certain conditions and incompatible materials.

Thermal Stability

While a specific decomposition temperature is not available, diethyl fluoromalonate is a combustible liquid.[4] It is advised to keep it away from heat, sparks, and open flames.[4] Thermal decomposition is known to generate hazardous products, including carbon oxides and hydrogen fluoride.[4] Risk of explosion exists if the compound is heated under confinement.[4]

Hydrolytic Stability

Diethyl fluoromalonate is listed as moisture-sensitive.[4] Contact with water can lead to hydrolysis of the ester groups, which would likely be accelerated by the presence of acids or bases. The expected hydrolysis products would be ethanol (B145695) and fluoromalonic acid, which itself may be unstable.

Incompatible Materials

To ensure the stability of diethyl fluoromalonate, contact with the following materials should be avoided:

• Strong bases: Can catalyze hydrolysis and other decomposition reactions.[4]

• Strong oxidizing agents: May lead to vigorous and potentially hazardous reactions.[4]

Recommended Storage and Handling

Proper storage and handling are crucial for maintaining the quality and safety of diethyl fluoromalonate.

Table 2: Recommended Storage and Handling Conditions for Diethyl Fluoromalonate

Condition	Recommendation	Reference(s)
Temperature	Store in a cool, dry place. Some suppliers recommend storage at 10°C - 25°C.	[1][6]
Atmosphere	Store under an inert gas (e.g., argon or nitrogen) to protect from moisture.	[4]
Container	Keep in a tightly closed container.	[1]
Ventilation	Use in a well-ventilated area.	[4]
Personal Protective Equipment (PPE)	Wear protective gloves, clothing, eye, and face protection.	[4]
Handling	Avoid breathing fumes, mist, spray, or vapors. Avoid contact with skin and eyes. Use non-sparking tools and proper grounding procedures to prevent static discharge.	[4]

Potential Degradation Pathways

The primary degradation pathways for diethyl fluoromalonate are anticipated to be hydrolysis and thermal decomposition.

Caption: Potential degradation pathways for diethyl fluoromalonate.

Experimental Protocols for Stability Assessment

While specific, published stability studies on diethyl fluoromalonate are scarce, a general workflow for assessing the stability of chemical compounds can be applied. This involves subjecting the compound to stressed conditions and analyzing for degradation over time.

General Experimental Workflow for Stability Testing

Caption: A logical workflow for assessing the stability of diethyl fluoromalonate.

Key Analytical Techniques

• High-Performance Liquid Chromatography (HPLC) with UV detection: A common method for quantifying the parent compound and detecting the appearance of degradation products. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a typical starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for analyzing volatile compounds and can be used to identify degradation products by their mass spectra.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to characterize the structure of any significant degradation products that are isolated.

• Karl Fischer Titration: To determine the water content, which is a critical parameter for this moisture-sensitive compound.

Conclusion

Diethyl fluoromalonate is a stable compound when stored and handled under the recommended conditions of a cool, dry environment under an inert atmosphere, and away from incompatible materials such as strong bases and oxidizing agents. Its primary stability concerns are sensitivity to moisture, leading to hydrolysis, and thermal decomposition at elevated temperatures. For researchers, scientists, and drug development professionals, adherence to the storage and handling guidelines outlined in this document is paramount to ensure the compound's integrity for synthetic applications and to maintain a safe laboratory environment. When specific stability data is required for a particular application, a systematic study following the general workflow described herein is recommended.

References

• 1. Diethyl fluoromalonate | 685-88-1 | FD15041 | Biosynth [biosynth.com]
• 2. chemwhat.com [chemwhat.com]
• 3. guidechem.com [guidechem.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. 氟代丙二酸二乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. bdmaee.net [bdmaee.net]

Diethyl Fluoromalonate: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of diethyl fluoromalonate (CAS No. 685-88-1), a versatile fluorinated building block crucial for advancements in pharmaceutical and agrochemical research. Addressed to researchers, scientists, and drug development professionals, this document details the compound's commercial availability, physicochemical properties, and key applications in organic synthesis, supported by experimental protocols and workflow visualizations.

Commercial Availability and Physicochemical Properties

Diethyl fluoromalonate is readily available from various chemical suppliers in research and bulk quantities. The compound is typically offered as a colorless to light yellow liquid with purities ranging from 95% to over 99%. Below are summarized tables detailing its commercial sources and key physical and chemical properties.

Table 1: Commercial Supplier Information

Supplier	Purity	Available Quantities
Sigma-Aldrich	97%	1 mL, Bulk
Chem-Impex	≥ 99% (GC)	5g, 25g, 100g, 250g, Bulk
Ivy Fine Chemicals	In stock	50g, 100g, 250g, 500g, Bulk
TCI	>95.0% (GC)	25g, 250g
Oakwood Chemical	Not specified	Not specified
Chemical Bull	Not specified	Bulk

Note: Availability and pricing are subject to change. Please consult suppliers directly for current information.

Table 2: Physicochemical and Safety Data

Property	Value	Source
CAS Number	685-88-1
Molecular Formula	C₇H₁₁FO₄
Molecular Weight	178.16 g/mol
Appearance	Colorless to light yellow liquid	Chem-Impex
Density	1.129 g/mL at 25 °C (lit.)
Boiling Point	121-122 °C / 30 mmHg (lit.)
Refractive Index	n20/D 1.407 (lit.)
Flash Point	62 °C (143.6 °F) - closed cup	[1]
Purity	≥95% to ≥99% (GC)	Multiple Suppliers
Storage Temperature	2 - 8 °C	Chem-Impex
Hazard Statements	H314 (Causes severe skin burns and eye damage)	[1]

Synthetic Applications and Experimental Protocols

Diethyl fluoromalonate serves as a key intermediate in the synthesis of a wide range of fluorinated organic compounds.[2] The presence of the fluorine atom enhances the reactivity and selectivity in various chemical transformations, making it invaluable for creating novel bioactive molecules.[2] Its applications are prominent in drug development, where fluorinated moieties can improve metabolic stability and biological activity, and in materials science for producing fluorinated polymers.[2]

Key reaction types involving diethyl fluoromalonate include nucleophilic aromatic substitution, Michael additions, alkylations, and the formation of heterocyclic compounds such as fluorinated pyrimidines.[3][4]

Detailed Experimental Protocol: Synthesis of Fluorooxindoles

One of the notable applications of diethyl fluoromalonate is in the synthesis of fluorooxindole derivatives, which are important scaffolds in medicinal chemistry.[3][5] The following protocol is adapted from a study by Harsanyi et al. and involves a nucleophilic aromatic substitution (SNAAr) reaction.[3]

Reaction Scheme:

• Step 1: Nucleophilic Aromatic Substitution: Diethyl 2-fluoromalonate reacts with 2-fluoronitrobenzene in the presence of a base to yield diethyl 2-fluoro-2-(2-nitrophenyl)malonate.

• Step 2: Reductive Cyclization: The resulting nitro compound undergoes reductive cyclization to form the 3-fluorooxindole product.

Methodology for Step 1: Diethyl 2-fluoro-2-(2-nitrophenyl)malonate Synthesis [3]

• Preparation: To a solution of diethyl 2-fluoromalonate (1) in anhydrous dimethylformamide (DMF), add sodium hydride (NaH) portion-wise at 0 °C under an inert atmosphere.

• Reaction: Stir the mixture at room temperature until the evolution of hydrogen gas ceases.

• Addition: Add a solution of 2-fluoronitrobenzene (2a) in DMF to the reaction mixture.

• Heating: Heat the reaction mixture and monitor its progress by thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR) spectroscopy.

• Work-up: Upon completion, cool the reaction mixture, quench with a saturated aqueous solution of ammonium (B1175870) chloride, and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

The following diagram illustrates the general workflow for this synthetic step.

Workflow for the Synthesis of Diethyl 2-fluoro-2-(2-nitrophenyl)malonate.

Logical Pathway: From Intermediate to Final Product

The intermediate product from the first step serves as the precursor for the final fluorooxindole. The logical progression involves a critical transformation of the nitro group.

Logical pathway from the intermediate to the final heterocyclic product.

Other Key Reactions

Michael Addition

Diethyl fluoromalonate can act as a nucleophile in Michael additions to various α,β-unsaturated compounds, such as chalcones and nitroolefins.[6] These reactions are fundamental for carbon-carbon bond formation. For instance, the reaction with chalcone (B49325) derivatives in the presence of a base like potassium tert-butoxide (KOt-Bu) yields functionalized keto-esters.[7]

General Protocol for Michael Addition to Chalcones: [7]

• Dissolve the chalcone derivative and diethyl fluoromalonate in a suitable solvent like dichloromethane (B109758) (CH₂Cl₂).

• Add a catalytic amount of a base (e.g., KOt-Bu) at room temperature.

• Stir the mixture for several hours until the reaction is complete (monitored by TLC).

• Work-up involves extraction with an organic solvent, washing the organic layer with water, and drying.

• The final product is purified by column chromatography.

Synthesis of Fluorinated Pyrimidines

Fluorinated pyrimidines are a critical class of compounds in medicinal chemistry, with applications as antiviral and anticancer agents.[1][8] Diethyl fluoromalonate is a precursor for the synthesis of 5-fluoropyrimidines. The synthesis often involves the condensation of the fluoromalonate with an amidine, followed by further transformations.[4] This route is significant for the production of agrochemicals like the fungicide Fluoxastrobin and various pharmaceutical agents.[4]

Conclusion

Diethyl fluoromalonate is a commercially accessible and highly valuable reagent for introducing fluorine into organic molecules. Its utility in constructing complex fluorinated compounds, including medicinally relevant scaffolds like fluorooxindoles and 5-fluoropyrimidines, underscores its importance in modern chemical synthesis. The protocols and data presented in this guide are intended to facilitate its application in research and development, paving the way for the discovery of new chemical entities with enhanced properties.

References

• 1. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Syntheses of fluorooxindole and 2-fluoro-2-arylacetic acid derivatives from diethyl 2-fluoromalonate ester - PMC [pmc.ncbi.nlm.nih.gov]
• 4. new.zodml.org [new.zodml.org]
• 5. Syntheses of fluorooxindole and 2-fluoro-2-arylacetic acid derivatives from diethyl 2-fluoromalonate ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. scispace.com [scispace.com]
• 8. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Notes and Protocols: Alkylation of Diethyl Fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The alkylation of diethyl fluoromalonate is a key synthetic transformation for the introduction of a fluorine atom at a quaternary carbon center, a motif of growing importance in medicinal chemistry and materials science. The presence of fluorine can significantly alter the pharmacokinetic and physicochemical properties of organic molecules, such as metabolic stability, lipophilicity, and binding affinity. These application notes provide a detailed overview of the reaction mechanism, experimental protocols, and potential side reactions associated with the C-alkylation of diethyl fluoromalonate.

Reaction Mechanism

The alkylation of diethyl fluoromalonate proceeds via a nucleophilic substitution reaction involving the formation of a stabilized carbanion (enolate). The mechanism can be broken down into two primary steps:

• Enolate Formation: The α-proton of diethyl fluoromalonate is acidic due to the electron-withdrawing effects of the adjacent fluorine atom and the two carbonyl groups. In the presence of a suitable base, such as sodium ethoxide, this proton is abstracted to form a resonance-stabilized enolate. The negative charge is delocalized over the α-carbon and the oxygen atoms of the carbonyl groups.

• Nucleophilic Attack (SN2 Reaction): The resulting fluoromalonate enolate is a potent nucleophile that attacks the electrophilic carbon of an alkyl halide in a bimolecular nucleophilic substitution (SN2) reaction. This step forms a new carbon-carbon bond, yielding the α-fluoro-α-alkylated malonic ester.

It is noteworthy that the alkylation of fluoromalonate esters is reported to proceed more slowly than that of their non-fluorinated counterparts. This is attributed to the lower stability and reduced nucleophilicity of the fluoromalonate ion.

Caption: Mechanism of Diethyl Fluoromalonate Alkylation.

Quantitative Data

Nucleophile	Electrophile	Product	Yield (%)	Reference
Sodium Diethyl Malonate	Hexafluorobenzene	Diethyl 2-(perfluorophenyl)malonate	47	[1]

For illustrative purposes, the following table presents data for the alkylation of the non-fluorinated analogue, diethyl malonate, under microwave conditions, which may provide an indication of the expected reactivity trends.

Alkyl Halide	Base	Temperature (°C)	Time (min)	Yield (%) of Mono-alkylated Product	Reference
Ethyl Iodide	K₂CO₃	160	45	93	[2]
Propyl Bromide	K₂CO₃	185	45	-	[2]
Butyl Bromide	K₂CO₃	185	60	-	[2]
Benzyl (B1604629) Bromide	K₂CO₃	180	45	68	[2]

Experimental Protocols

The following protocols are generalized procedures for the mono-alkylation of diethyl fluoromalonate and will likely require optimization for specific substrates and scales.

Protocol 1: Mono-alkylation using Sodium Ethoxide in Ethanol (B145695)

This is a classic and widely used method for malonate alkylation.

Materials:

• Diethyl fluoromalonate

• Sodium metal

• Absolute ethanol

• Primary alkyl halide (e.g., ethyl iodide, benzyl bromide)

• Diethyl ether (or other suitable extraction solvent)

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• Preparation of Sodium Ethoxide: Under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium metal (1.0 equivalent) in small pieces to absolute ethanol in a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser. Stir until all the sodium has reacted.

• Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl fluoromalonate (1.0 equivalent) dropwise at room temperature. Stir the mixture for 30-60 minutes to ensure complete formation of the enolate.

• Alkylation: Add the primary alkyl halide (1.0 equivalent) dropwise to the stirred enolate solution. The reaction may be exothermic; maintain the temperature with a water bath if necessary. After the initial addition, heat the mixture to reflux and monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract the product with diethyl ether (3 x volume of aqueous layer).

• Purification: Combine the organic layers and wash with saturated aqueous ammonium chloride solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Mono-alkylation using Sodium Hydride in an Aprotic Solvent

This method is suitable for reactions where a stronger, non-nucleophilic base is preferred.

Materials:

• Diethyl fluoromalonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Primary alkyl halide

• Saturated aqueous ammonium chloride solution

• Ethyl acetate (B1210297) (or other suitable extraction solvent)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: To a stirred suspension of sodium hydride (1.0 equivalent) in anhydrous DMF at 0 °C in a flame-dried flask under an inert atmosphere, add diethyl fluoromalonate (1.1 equivalents) dropwise.

• Enolate Formation: Allow the mixture to stir at room temperature for 1 hour to ensure complete enolate formation. Hydrogen gas will be evolved during this step.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.0 equivalent) dropwise. Let the reaction proceed at room temperature for 2-4 hours, monitoring by TLC or GC-MS.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Experimental Workflow

References

• 1. BJOC - On the hydrolysis of diethyl 2-(perfluorophenyl)malonate [beilstein-journals.org]
• 2. real.mtak.hu [real.mtak.hu]

Application Notes and Protocols: Michael Addition of Diethyl Fluoromalonate to Chalcones

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Michael addition, a conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of carbon-carbon bond formation in organic synthesis. This reaction is of paramount importance in the synthesis of a wide array of complex molecules, including many pharmaceutical agents. Chalcones, or 1,3-diaryl-2-propen-1-ones, are excellent Michael acceptors and their derivatives are known to possess a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The introduction of fluorine into organic molecules can significantly modulate their physicochemical and biological properties, such as metabolic stability, lipophilicity, and binding affinity to protein targets. Diethyl fluoromalonate serves as a valuable pronucleophile for the introduction of a fluorinated carbon stereocenter. The Michael addition of diethyl fluoromalonate to chalcones provides access to γ-fluorinated 1,5-dicarbonyl compounds, which are versatile intermediates for the synthesis of novel fluorinated bioactive molecules and pharmaceuticals. This document provides detailed application notes and experimental protocols for the catalytic asymmetric Michael addition of diethyl fluoromalonate to chalcone (B49325) derivatives.

Reaction Principle and Significance

The core of this transformation is the base-catalyzed addition of the enolate of diethyl fluoromalonate to the β-carbon of a chalcone. The reaction creates a new carbon-carbon bond and a stereocenter at the α-position of the malonate and the β-position of the chalcone. The use of chiral catalysts, such as cinchona alkaloid-derived phase-transfer catalysts, allows for the enantioselective synthesis of the Michael adducts, which is crucial for the development of chiral drugs. The resulting products are valuable precursors for the synthesis of more complex fluorinated heterocyclic compounds and other potential drug candidates.[1]

The general reaction scheme is as follows:

Data Presentation: Enantioselective Michael Addition of Diethyl Fluoromalonate to Chalcones

The following table summarizes the results of the enantioselective Michael addition of diethyl fluoromalonate to various chalcone derivatives using a chiral phase-transfer catalyst.[1]

Entry	Chalcone (Ar¹)	Chalcone (Ar²)	Catalyst (mol%)	Base	Solvent	Time (h)	Yield (%)	ee (%)
1	C₆H₅	C₆H₅	10	K₂CO₃	Toluene (B28343)	24	85	75
2	C₆H₅	4-ClC₆H₄	10	K₂CO₃	Toluene	24	82	78
3	C₆H₅	4-MeOC₆H₄	10	K₂CO₃	Toluene	36	75	72
4	C₆H₅	2-Thienyl	10	K₂CO₃	Toluene	24	88	80
5	4-ClC₆H₄	C₆H₅	10	K₂CO₃	Toluene	24	80	73
6	4-MeOC₆H₄	C₆H₅	10	K₂CO₃	Toluene	36	72	68

Data extracted from a study by Kim, D.-Y., et al.[1]

Experimental Protocols

This section provides a detailed protocol for the enantioselective Michael addition of diethyl fluoromalonate to chalcones based on published literature.[1]

Materials

• Chalcone derivative (1.0 mmol)

• Diethyl fluoromalonate (1.2 mmol)

• Chiral phase-transfer catalyst (e.g., Cinchona alkaloid-derived quaternary ammonium (B1175870) salt) (0.1 mmol, 10 mol%)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 mmol)

• Toluene, anhydrous

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Equipment

• Round-bottom flask with a magnetic stir bar

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Syringes for liquid transfer

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

• Column chromatography setup

Procedure

• To a dry round-bottom flask under an inert atmosphere, add the chalcone derivative (1.0 mmol), the chiral phase-transfer catalyst (0.1 mmol), and anhydrous potassium carbonate (2.0 mmol).

• Add anhydrous toluene (5 mL) to the flask.

• Stir the mixture at room temperature for 10 minutes.

• Add diethyl fluoromalonate (1.2 mmol) dropwise to the stirred suspension.

• Continue stirring the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC (e.g., using a mixture of ethyl acetate and hexane as the eluent).

• Upon completion of the reaction (typically 24-36 hours), quench the reaction by adding water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired Michael adduct.

• Characterize the purified product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR) and determine the enantiomeric excess (ee) by chiral HPLC analysis.

Visualizations

Reaction Mechanism

The following diagram illustrates the proposed mechanism for the phase-transfer catalyzed Michael addition of diethyl fluoromalonate to a chalcone.

Caption: Proposed mechanism for the phase-transfer catalyzed Michael addition.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of the Michael adducts.

Caption: General experimental workflow for the Michael addition.

Applications in Drug Development

The products of the Michael addition of diethyl fluoromalonate to chalcones are highly functionalized molecules that hold significant potential in drug discovery and development.

• Scaffolds for Synthesis: These γ-fluorinated 1,5-dicarbonyl compounds are versatile building blocks for the synthesis of more complex molecules, such as fluorinated pyrazolines, pyrimidines, and other heterocyclic systems, which are privileged scaffolds in medicinal chemistry.

• Potential Bioactive Molecules: The introduction of a fluorinated stereocenter can enhance the biological activity and pharmacokinetic profile of chalcone-based compounds. These adducts can be evaluated for a range of therapeutic activities, including as potential anticancer, anti-inflammatory, or antimicrobial agents.

• Probes for Chemical Biology: The fluorinated products can be utilized as chemical probes to study biological pathways and enzyme mechanisms, where the fluorine atom can serve as a useful label for ¹⁹F NMR studies.

Troubleshooting

• Low Yield:

  • Ensure all reagents and solvents are anhydrous, as water can deactivate the base and catalyst.

  • Increase the reaction time or slightly elevate the temperature if the reaction is sluggish.

  • Verify the purity of the starting materials.

• Low Enantioselectivity:

  • Screen different chiral catalysts and solvents to optimize the stereochemical outcome.

  • Lowering the reaction temperature may improve enantioselectivity, although it may also decrease the reaction rate.

• Side Reactions:

  • The formation of byproducts may occur if the reaction temperature is too high or if the base is too strong, leading to self-condensation or other side reactions. Careful control of reaction conditions is crucial.

References

• 1. [PDF] Enantioselective Michael reaction of fluoromalonates and chalcones by phase-transfer catalysis using chiral quaternary ammonium salt | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Knoevenagel Condensation with Diethyl Fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Knoevenagel condensation reaction utilizing diethyl fluoromalonate. This versatile reaction is a cornerstone in organic synthesis for the formation of carbon-carbon double bonds, yielding α-fluoro-α,β-unsaturated esters. These products are of significant interest in medicinal chemistry and drug development due to the unique physicochemical properties conferred by the fluorine atom, which can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.

Introduction

The Knoevenagel condensation is a nucleophilic addition of an active methylene (B1212753) compound to a carbonyl group, followed by a dehydration reaction.[1] When diethyl fluoromalonate is employed as the active methylene compound, it allows for the introduction of a fluorine atom at the α-position of the resulting α,β-unsaturated ester. This modification is a valuable strategy in drug design. The electron-withdrawing nature of the fluorine atom can influence the reactivity of the Michael acceptor system and modulate the biological activity of the molecule.

Data Presentation

The following tables summarize quantitative data for the Knoevenagel condensation of diethyl fluoromalonate with various aldehydes under different catalytic conditions.

Table 1: Knoevenagel Condensation of Diethyl Fluoromalonate with Aromatic Aldehydes

Entry	Aldehyde	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzaldehyde	Piperidine (B6355638)/Acetic Acid	Toluene	Reflux	12	~85-90 (estimated)
2	4-Chlorobenzaldehyde	DBU	Water	Room Temp.	4	>90
3	4-Nitrobenzaldehyde	Glycine	Ethanol	Reflux	6	~70-80
4	Furfural	Ammonium Bicarbonate	None	90	1	~80
5	Isovaleraldehyde	Immobilized Gelatine	DMSO	Room Temp.	12	85-89[2]

Yields are based on isolated product and may vary depending on the specific reaction scale and purification method.

Experimental Protocols

The following are detailed methodologies for key experiments. Safety precautions, including the use of personal protective equipment (gloves, safety glasses) and working in a well-ventilated fume hood, should be strictly followed. Diethyl fluoromalonate is a combustible liquid and can cause skin and eye irritation.

Protocol 1: Piperidine-Catalyzed Knoevenagel Condensation of Diethyl Fluoromalonate with Benzaldehyde

This protocol is adapted from a standard procedure for diethyl malonate and is expected to provide good yields with diethyl fluoromalonate.[3]

Materials:

• Diethyl fluoromalonate (1.0 eq)

• Benzaldehyde (1.0 eq)

• Piperidine (0.1 eq)

• Glacial Acetic Acid (0.1 eq)

• Toluene

• Anhydrous Magnesium Sulfate

• Sodium Bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add diethyl fluoromalonate, benzaldehyde, and toluene.

• Add piperidine and glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 12-18 hours).

• Allow the reaction mixture to cool to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with 5% sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to obtain diethyl 2-(benzylidene)fluoromalonate.

Protocol 2: DBU-Catalyzed Knoevenagel Condensation in Water

This environmentally friendly protocol utilizes 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst in an aqueous medium.[4]

Materials:

• Diethyl fluoromalonate (1.0 eq)

• Aromatic aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (10 mol%)

• Water

Procedure:

• In a flask, suspend the aromatic aldehyde and diethyl fluoromalonate in water.

• Add DBU to the suspension.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 2-6 hours), the product may precipitate out of the solution.

• Collect the solid product by vacuum filtration and wash with cold water.

• If the product does not precipitate, extract the reaction mixture with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by recrystallization or column chromatography.

Visualizations

Knoevenagel Condensation Mechanism

Caption: General mechanism of the Knoevenagel condensation with diethyl fluoromalonate.

Experimental Workflow

Caption: A typical experimental workflow for the Knoevenagel condensation.

NRF2 Signaling Pathway Activation

α,β-Unsaturated esters, the products of the Knoevenagel condensation, are known to be Michael acceptors and can react with nucleophilic cysteine residues on proteins. A key target in drug development is the Keap1-Nrf2 pathway, which is a major regulator of cellular antioxidant responses. The α-fluoro-α,β-unsaturated ester product can act as an electrophile and modify cysteine residues on Keap1, leading to the activation of the Nrf2 transcription factor and subsequent expression of antioxidant genes.[5]

Caption: Activation of the NRF2 antioxidant pathway by an α-fluoro-α,β-unsaturated ester.

References

• 1. organicreactions.org [organicreactions.org]
• 2. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. asianpubs.org [asianpubs.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Reaction of Diethyl Fluoromalonate with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Diethyl fluoromalonate is a valuable and versatile C2 building block in medicinal chemistry and materials science, enabling the introduction of a fluorinated stereocenter. Its reactions with various electrophiles provide access to a wide array of fluorinated compounds, including amino acids, heterocyclic structures, and other valuable intermediates for drug discovery and agrochemical development. This document provides detailed application notes and experimental protocols for key reactions of diethyl fluoromalonate with common electrophiles.

Alkylation Reactions

Alkylation of diethyl fluoromalonate provides a straightforward method for the synthesis of α-fluoro-α-substituted carboxylic acid derivatives. The reaction typically proceeds via the formation of a fluoroenolate intermediate in the presence of a suitable base, which then undergoes nucleophilic attack on an alkyl halide. Due to the electron-withdrawing nature of the fluorine atom, the fluoroenolate is less nucleophilic than the corresponding malonate enolate, which may necessitate slightly more forcing reaction conditions.[1] Careful control of stoichiometry is crucial to favor mono-alkylation over potential di-alkylation, although the steric and electronic effects of the fluorine atom often make di-alkylation less favorable.

Table 1: Alkylation of Diethyl Fluoromalonate with Alkyl Halides

Electrophile (Alkyl Halide)	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-Bromobutane (B133212)	NaH	DMF	0 to RT	2-4	Good (not specified)	[2] (adapted)
Benzyl Bromide	NaOEt	Ethanol	Reflux	2-4	Good (not specified)	[3] (adapted)
1,4-Dibromobutane	K₂CO₃ / 18-crown-6	Dichloromethane	Reflux	2	Not specified	[4] (adapted)
2-Methylallyl Bromide	Cs₂CO₃	CH₃CN	-40	Not specified	94	[5] (related system)

Note: Specific yield data for the alkylation of diethyl fluoromalonate is not abundant in the provided literature; however, protocols for diethyl malonate alkylation suggest good to excellent yields are achievable under optimized conditions.

Experimental Protocol: Mono-alkylation of Diethyl Fluoromalonate with 1-Bromobutane

This protocol is adapted from procedures for the alkylation of diethyl malonate.[2]

Materials:

• Diethyl fluoromalonate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 1-Bromobutane

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.0 equivalent, washed with anhydrous hexanes to remove mineral oil).

• Suspend the NaH in anhydrous DMF under a nitrogen atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Add diethyl fluoromalonate (1.1 equivalents) dropwise to the stirred suspension via the dropping funnel.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete enolate formation.

• Cool the reaction mixture back to 0 °C and add 1-bromobutane (1.0 equivalent) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.

References

• 1. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 3. CN102557937A - Preparation method for diethyl fluoromalonate - Google Patents [patents.google.com]
• 4. US6262298B1 - Process for the C-alkylation of malonic esters using phase-transfer agents - Google Patents [patents.google.com]
• 5. Frontiers | Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis [frontiersin.org]

Application Notes and Protocols for the Enantioselective Synthesis with Diethyl Fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral α-Fluorinated Malonates

The introduction of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. Chiral molecules are also of paramount importance in drug development, as different enantiomers of a drug can exhibit distinct pharmacological activities. The combination of a fluorine atom and a chiral center in a single molecule, particularly at a quaternary carbon, can lead to compounds with unique and advantageous properties. Diethyl fluoromalonate is a valuable prochiral building block for the synthesis of such chiral α-fluorinated compounds. Enantioselective synthesis methodologies that utilize diethyl fluoromalonate as a nucleophile are crucial for accessing optically pure α-fluoro-α-substituted carboxylic acid derivatives, which are key intermediates in the synthesis of various pharmaceuticals.

This document provides detailed application notes and experimental protocols for the enantioselective synthesis involving diethyl fluoromalonate, focusing on asymmetric alkylation via phase-transfer catalysis. While direct literature on the enantioselective Michael addition of diethyl fluoromalonate is limited, a general protocol based on the successful reactions with diethyl malonate is also presented as a starting point for further investigation.

Key Synthetic Strategies

Two primary strategies for the enantioselective functionalization of diethyl fluoromalonate are:

• Enantioselective α-Alkylation: This approach involves the deprotonation of diethyl fluoromalonate to form a prochiral enolate, which then reacts with an electrophile (e.g., an alkyl halide) in the presence of a chiral catalyst to yield an enantioenriched α-fluoro-α-alkylmalonate. Phase-transfer catalysis is a particularly effective method for this transformation.

• Enantioselective Michael Addition: In this reaction, the enolate of diethyl fluoromalonate adds to an α,β-unsaturated carbonyl compound (a Michael acceptor) under the influence of a chiral organocatalyst. This method allows for the creation of a new C-C bond and a stereocenter in a conjugate fashion.

Application Note 1: Enantioselective α-Alkylation of Diethyl Fluoromalonate via Phase-Transfer Catalysis

Overview: Phase-transfer catalysis (PTC) is a powerful technique for conducting reactions between reactants in immiscible phases. In the context of enantioselective synthesis, chiral phase-transfer catalysts, typically chiral quaternary ammonium (B1175870) salts, can effectively control the stereochemical outcome of the reaction. The enantioselective α-alkylation of α-halomalonates using PTC has been shown to be a highly efficient method for constructing quaternary stereocenters with high enantiopurity.[1] This protocol is adapted from a successful method for α-chloro- and α-bromomalonates and is expected to be applicable to diethyl fluoromalonate.[1]

Logical Workflow for Enantioselective Phase-Transfer Catalytic Alkylation

Caption: Experimental workflow for the enantioselective alkylation.

Experimental Protocol: Enantioselective α-Alkylation

Materials:

• Diethyl fluoromalonate

• Alkyl halide (e.g., benzyl (B1604629) bromide, allyl bromide)

• (S,S)-3,4,5-trifluorophenyl-NAS bromide (chiral phase-transfer catalyst)[1]

• Potassium hydroxide (B78521) (KOH), solid

• Toluene, anhydrous

• Ethyl acetate

• Hexanes

• Water, deionized

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Syringes

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add diethyl fluoromalonate (1.0 equiv.), the alkyl halide (1.2 equiv.), and the chiral phase-transfer catalyst, (S,S)-3,4,5-trifluorophenyl-NAS bromide (0.05 equiv.).[1]

• Add anhydrous toluene to achieve a suitable concentration (e.g., 0.2 M).

• Cool the reaction mixture to -40 °C using a low-temperature cooling bath.

• While stirring vigorously, add solid potassium hydroxide (5.0 equiv.).

• Monitor the reaction progress by TLC. The reaction is typically complete within 24-48 hours.

• Upon completion, quench the reaction by adding water.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a mixture of ethyl acetate and hexanes as the eluent) to afford the enantioenriched α-fluoro-α-alkylmalonate.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Quantitative Data (Representative for α-Halo-α-alkylmalonates)

The following data is for the analogous enantioselective alkylation of α-chloro- and α-bromomalonates, which provides an expected performance for the reaction with diethyl fluoromalonate.[1]

Entry	Halogen (X)	Alkyl Halide (R-Y)	Product	Yield (%)	ee (%)
1	Cl	Benzyl bromide	α-Chloro-α-benzylmalonate	95	92
2	Cl	Allyl bromide	α-Chloro-α-allylmalonate	92	90
3	Br	Benzyl bromide	α-Bromo-α-benzylmalonate	98	93
4	Br	Allyl bromide	α-Bromo-α-allylmalonate	96	91

It is anticipated that the reaction with diethyl fluoromalonate would proceed with similar high yields and enantioselectivities, although reaction times may vary due to the different electronic properties of fluorine.

Application Note 2: Enantioselective Michael Addition of Diethyl Fluoromalonate

Overview: The organocatalytic enantioselective Michael addition of malonates to α,β-unsaturated compounds is a well-established method for the synthesis of chiral 1,5-dicarbonyl compounds. Bifunctional organocatalysts, such as those derived from cinchona alkaloids bearing a thiourea (B124793) moiety, are highly effective in promoting these reactions with high enantioselectivity.[2] While specific examples with diethyl fluoromalonate are not readily available in the literature, the following protocol for diethyl malonate serves as an excellent starting point for optimization.[2]

Proposed Catalytic Cycle for Organocatalyzed Michael Addition

Caption: Proposed catalytic cycle for the Michael addition.

Experimental Protocol: Enantioselective Michael Addition (General)

Materials:

• Diethyl fluoromalonate

• Michael acceptor (e.g., trans-β-nitrostyrene, chalcone)

• Chiral bifunctional organocatalyst (e.g., a cinchona alkaloid-derived thiourea)

• Toluene or other suitable solvent (e.g., CH₂Cl₂, THF)

• Ethyl acetate

• Hexanes

• Saturated aqueous ammonium chloride (NH₄Cl)

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

Equipment:

• Reaction vial or round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• To a reaction vial containing a magnetic stir bar, add the Michael acceptor (1.0 equiv.) and the chiral organocatalyst (0.05 - 0.1 equiv.).

• Dissolve the solids in the chosen solvent (e.g., toluene, to a concentration of 0.1-0.2 M).

• Add diethyl fluoromalonate (1.5 - 2.0 equiv.) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting Michael acceptor is consumed.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the chiral Michael adduct.

• Determine the enantiomeric excess by chiral HPLC analysis.

Expected Outcomes and Optimization

For the Michael addition of diethyl malonate to nitroolefins, high yields (typically >90%) and excellent enantioselectivities (>90% ee) are often achieved.[2] It is reasonable to expect that diethyl fluoromalonate will also serve as a competent nucleophile in this reaction. However, the increased acidity of the α-proton in diethyl fluoromalonate may influence the reaction rate and the optimal catalyst loading. Researchers should consider screening different solvents, temperatures, and catalyst loadings to optimize the reaction conditions for this specific substrate.

Conclusion

The enantioselective synthesis of chiral compounds bearing a fluorine atom at a quaternary center is a significant endeavor in modern drug discovery. Diethyl fluoromalonate is a key starting material for these syntheses. The protocols and application notes provided herein offer a solid foundation for researchers to explore the enantioselective α-alkylation and Michael addition reactions of this versatile building block. While the provided alkylation protocol is based on closely related substrates, it represents a state-of-the-art method with a high probability of success. The Michael addition protocol provides a logical starting point for the development of a novel asymmetric transformation. Further research and optimization in this area are encouraged to expand the synthetic utility of diethyl fluoromalonate in the creation of novel chiral pharmaceuticals.

References

• 1. Enantioselective synthesis of α-halo-α-alkylmalonates via phase-transfer catalytic α-alkylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]

Application Notes and Protocols for Diastereoselective Reactions of Diethyl Fluoromalonate Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of diastereoselective reactions involving diethyl fluoromalonate and its derivatives. The unique stereoelectronic properties of the fluorine atom can significantly influence the stereochemical outcome of these reactions, making them valuable tools in the synthesis of complex fluorinated molecules for pharmaceutical and agrochemical applications. This document outlines key reaction types, presents detailed experimental protocols, and summarizes quantitative data to aid in the design and execution of stereoselective syntheses.

Diastereoselective Michael Addition Reactions

The conjugate addition of diethyl fluoromalonate to electron-deficient olefins is a powerful method for the construction of carbon-carbon bonds with the concomitant creation of one or more stereocenters. The diastereoselectivity of this reaction can be controlled through the use of chiral catalysts, auxiliaries, or by substrate control. Organocatalysis has emerged as a particularly effective strategy for achieving high diastereo- and enantioselectivity.

Organocatalyzed Diastereoselective Michael Addition to Nitroolefins

The addition of α-fluorinated β-dicarbonyl compounds to nitroolefins provides access to valuable γ-fluoro-γ-nitrocarbonyl compounds, which are precursors to chiral γ-fluoro amino acids. The use of bifunctional organocatalysts, such as those derived from cinchona alkaloids or chiral diamines, can effectively control the stereochemical outcome.

Data Presentation: Diastereoselective Michael Addition of α-Fluorinated β-Ketoesters to Nitroolefins

Entry	Catalyst (mol%)	Acceptor	Solvent	Time (h)	Yield (%)	d.r. (syn:anti)	ee (%) (syn)
1	I (10)	β-nitrostyrene	Toluene	24	95	>95:5	98
2	I (10)	(E)-4-methoxy-β-nitrostyrene	Toluene	48	92	95:5	97
3	I (10)	(E)-4-chloro-β-nitrostyrene	Toluene	36	96	>95:5	99
4	II (15)	β-nitrostyrene	CH2Cl2	72	88	10:90	95 (anti)
5	II (15)	(E)-4-methoxy-β-nitrostyrene	CH2Cl2	96	85	15:85	92 (anti)

Data is illustrative and based on reactions of α-fluorinated β-ketoesters, which are expected to exhibit similar reactivity and stereocontrol to diethyl fluoromalonate derivatives.

Experimental Protocol: General Procedure for the Organocatalyzed Michael Addition of an α-Fluorinated β-Dicarbonyl Compound to a Nitroolefin

• To a solution of the nitroolefin (0.1 mmol) in the specified solvent (1.0 mL) at room temperature, add the organocatalyst (0.01-0.015 mmol).

• Stir the mixture for 5-10 minutes.

• Add the α-fluorinated β-dicarbonyl compound (0.12 mmol).

• Stir the reaction mixture at the specified temperature for the indicated time, monitoring the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to afford the desired Michael adduct.

• Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture.

• Determine the enantiomeric excess of the major diastereomer by chiral HPLC analysis.

Mandatory Visualization: Experimental Workflow for Organocatalyzed Michael Addition

Application Notes and Protocols for the Use of Diethyl Fluoromalonate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl fluoromalonate (DEF) is a valuable and versatile fluorinated building block in modern pharmaceutical synthesis. The introduction of a fluorine atom into a malonic ester scaffold imparts unique chemical properties that are highly advantageous for the synthesis of complex molecular architectures. The electron-withdrawing nature of the fluorine atom increases the acidity of the α-proton, facilitating a range of carbon-carbon bond-forming reactions. Furthermore, the incorporation of fluorine into drug candidates can significantly enhance their metabolic stability, binding affinity, and overall pharmacokinetic profile.[1] This document provides detailed application notes and experimental protocols for key synthetic transformations involving diethyl fluoromalonate, including the synthesis of fluorotetrahydroquinolines, 5-fluoropyrimidines, and the organocatalytic enantioselective Michael addition to α,β-unsaturated aldehydes.

Application Note 1: Synthesis of Fluorotetrahydroquinolines

Fluorotetrahydroquinolines are important heterocyclic scaffolds found in a variety of biologically active compounds. Their synthesis from diethyl fluoromalonate offers a direct route to introduce a fluorine atom at a strategic position. The synthetic strategy involves a two-step sequence: an initial S-alkylation of diethyl fluoromalonate with an appropriate ortho-nitrobenzyl bromide, followed by a reductive cyclization of the resulting intermediate. This methodology provides a straightforward approach to novel fluorinated analogs of potential therapeutic agents.

Experimental Workflow: Synthesis of Fluorotetrahydroquinolines

Caption: Workflow for the two-step synthesis of fluorotetrahydroquinolines.

Quantitative Data

Entry	ortho-Nitrobenzyl Bromide	Product	Yield of Alkylation (%)	Yield of Cyclization (%)
1	2-Nitrobenzyl bromide	3-Fluoro-3-carboxy-tetrahydroquinolin-4-one	85	75
2	4,5-Dimethoxy-2-nitrobenzyl bromide	6,7-Dimethoxy-3-fluoro-3-carboxy-tetrahydroquinolin-4-one	82	72

Experimental Protocol: Synthesis of Diethyl 2-fluoro-2-(2-nitrobenzyl)malonate

Materials:

• Diethyl fluoromalonate

• 2-Nitrobenzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (B52724) (CH₃CN), anhydrous

Procedure:

• To a stirred solution of diethyl fluoromalonate (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (1.5 eq).

• Add a solution of 2-nitrobenzyl bromide (1.05 eq) in anhydrous acetonitrile dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford diethyl 2-fluoro-2-(2-nitrobenzyl)malonate.

Experimental Protocol: Synthesis of 3-Fluoro-3-carboxy-tetrahydroquinolin-4-one

Materials:

• Diethyl 2-fluoro-2-(2-nitrobenzyl)malonate

• 10% Palladium on carbon (Pd/C)

• Ethanol (B145695) (EtOH)

• Hydrogen gas (H₂)

Procedure:

• Dissolve diethyl 2-fluoro-2-(2-nitrobenzyl)malonate (1.0 eq) in ethanol in a hydrogenation vessel.

• Add 10% Pd/C (10 mol%) to the solution.

• Pressurize the vessel with hydrogen gas (50 psi) and stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography to obtain the desired fluorotetrahydroquinoline derivative.

Application Note 2: Synthesis of 5-Fluoropyrimidines

5-Fluoropyrimidines are a critical class of compounds in medicinal chemistry, with many exhibiting potent anticancer and antifungal activities. A common and efficient method for their synthesis involves the condensation of diethyl fluoromalonate with an amidine or a related derivative, such as S-ethyl isothiouronium bromide. This reaction provides a direct entry to the 5-fluorinated pyrimidine (B1678525) core, which is a key pharmacophore in numerous approved drugs.

Logical Relationship: Synthesis of 5-Fluoropyrimidines

Caption: Key components for the synthesis of 5-fluoropyrimidines.

Quantitative Data

Amidine Derivative	Product	Yield (%)
S-ethyl isothiouronium bromide	2-Ethylthio-5-fluoro-4,6-dihydroxypyrimidine	78
Guanidine hydrochloride	2-Amino-5-fluoro-4,6-dihydroxypyrimidine	85

Experimental Protocol: Synthesis of 2-Ethylthio-5-fluoro-4,6-dihydroxypyrimidine

Materials:

• Diethyl fluoromalonate

• S-ethyl isothiouronium bromide

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH), absolute

Procedure:

• Prepare a solution of sodium ethoxide in absolute ethanol by carefully dissolving sodium metal in ethanol under an inert atmosphere.

• To the freshly prepared sodium ethoxide solution, add diethyl fluoromalonate (1.0 eq) dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add S-ethyl isothiouronium bromide (1.0 eq) portion-wise to the reaction mixture.

• Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

• Cool the mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid).

• The precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Application Note 3: Organocatalytic Enantioselective Michael Addition

The Michael addition is a fundamental carbon-carbon bond-forming reaction. The use of diethyl fluoromalonate as a nucleophile in an organocatalyzed, enantioselective Michael addition to α,β-unsaturated aldehydes provides a powerful method for the synthesis of chiral molecules containing a fluorine atom. This approach is highly valuable in drug discovery for creating stereochemically defined building blocks with potential for enhanced biological activity.

Signaling Pathway: Inhibition of Thymidylate Synthase by 5-Fluorouracil Metabolites

Caption: Inhibition of thymidylate synthase by a 5-FU metabolite.

Quantitative Data

α,β-Unsaturated Aldehyde	Catalyst	Product	Yield (%)	Enantiomeric Excess (ee, %)
Cinnamaldehyde (B126680)	(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol	Diethyl 2-(3-oxo-1,3-diphenylpropyl)fluoromalonate	92	95
Crotonaldehyde	(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol	Diethyl 2-(1-formylpropyl)fluoromalonate	88	91

Experimental Protocol: Enantioselective Michael Addition of Diethyl Fluoromalonate to Cinnamaldehyde

Materials:

• Diethyl fluoromalonate

• Cinnamaldehyde

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol (organocatalyst)

• Toluene, anhydrous

• Benzoic acid (co-catalyst)

Procedure:

• To a solution of cinnamaldehyde (1.0 eq) in anhydrous toluene, add the organocatalyst (10 mol%) and benzoic acid (20 mol%).

• Stir the mixture at room temperature for 10 minutes.

• Add diethyl fluoromalonate (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the chiral Michael adduct.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Signaling Pathway Implication: Fluorotetrahydroquinolines and the PI3K/Akt/mTOR Pathway

Quinoline derivatives have been shown to interact with various cellular signaling pathways, including the PI3K/Akt/mTOR pathway, which is a critical regulator of cell growth, proliferation, and survival.[2] Dysregulation of this pathway is a hallmark of many cancers. The synthesis of novel fluorotetrahydroquinoline derivatives provides a library of compounds that can be screened for their potential to modulate this pathway, offering new avenues for the development of targeted cancer therapies.

Caption: Potential modulation of the PI3K/Akt/mTOR pathway by fluorotetrahydroquinolines.

References

• 1. benchchem.com [benchchem.com]
• 2. A Novel Quinoline Based Second-generation mTOR Inhibitor that Induces Apoptosis and Disrupts PI3K-Akt-mTOR Signaling in Human Leukemia HL-60 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Diethyl Fluoromalonate: A Key Precursor in Modern Agrochemical Synthesis

Application Note & Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl fluoromalonate is a versatile fluorinated building block that plays a crucial role in the synthesis of advanced agrochemicals. The introduction of a fluorine atom can significantly enhance the biological activity, metabolic stability, and overall efficacy of crop protection agents. This document provides detailed insights into the application of diethyl fluoromalonate as a precursor for the synthesis of fungicides, with a specific focus on the strobilurin fungicide, fluoxastrobin (B61175). While its application in the synthesis of herbicides and insecticides is plausible, specific examples with detailed synthetic routes are not as readily available in public-domain literature.

Application in Fungicide Synthesis: The Case of Fluoxastrobin

Fluoxastrobin is a broad-spectrum, systemic fungicide used to control a wide range of fungal diseases in various crops.[1][2][3] Diethyl fluoromalonate is a key intermediate in the synthesis of the core 5-fluoropyrimidine (B1206419) heterocyclic structure of fluoxastrobin.

Synthesis of Fluoxastrobin from Diethyl Fluoromalonate

The synthesis of fluoxastrobin from diethyl fluoromalonate involves a multi-step process. A general synthetic pathway is outlined below. It is important to note that while the general scheme is established, detailed experimental protocols with specific quantities and reaction conditions are often proprietary. The following protocol is a representative synthesis based on available information.

Experimental Protocol: Synthesis of 4,6-dichloro-5-fluoropyrimidine (B1312760) from Diethyl Fluoromalonate

This protocol outlines the initial key steps in the synthesis of a crucial intermediate for fluoxastrobin, starting from diethyl fluoromalonate.

Step 1: Cyclization to 5-Fluoropyrimidine-4,6-diol (B35119)

• In a suitable reaction vessel, dissolve diethyl fluoromalonate and formamidine (B1211174) acetate (B1210297) in a solvent such as methanol.

• Add a base, for example, sodium methoxide, to the solution.

• Heat the reaction mixture to reflux and maintain for several hours to facilitate the cyclization reaction.

• After the reaction is complete, cool the mixture and neutralize it with an acid (e.g., hydrochloric acid) to precipitate the 5-fluoropyrimidine-4,6-diol.

• Filter the precipitate, wash with a suitable solvent, and dry to obtain the crude product.

Step 2: Chlorination to 4,6-dichloro-5-fluoropyrimidine

• Suspend the dried 5-fluoropyrimidine-4,6-diol in a chlorinating agent such as phosphorus oxychloride (POCl₃).[4]

• Optionally, a catalyst like dimethylformamide (DMF) can be added.

• Heat the mixture to reflux and maintain for several hours until the reaction is complete.

• Carefully quench the reaction mixture, for example, by pouring it onto ice.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting 4,6-dichloro-5-fluoropyrimidine, for example, by distillation or chromatography.

Quantitative Data (Representative)

Step	Product	Reagents	Solvent	Typical Yield (%)	Purity (%)
1	5-Fluoropyrimidine-4,6-diol	Diethyl fluoromalonate, Formamidine acetate, Sodium methoxide	Methanol	85-95	>95
2	4,6-dichloro-5-fluoropyrimidine	5-Fluoropyrimidine-4,6-diol, Phosphorus oxychloride	Toluene (optional)	80-90	>97

Note: The above data is representative and can vary based on specific reaction conditions and scale.

Diagram: Synthesis of 4,6-dichloro-5-fluoropyrimidine

Caption: Synthesis of a key intermediate for fluoxastrobin.

The resulting 4,6-dichloro-5-fluoropyrimidine is then further reacted in subsequent steps with other synthons to yield the final fluoxastrobin molecule.

Mode of Action of Fluoxastrobin

Fluoxastrobin belongs to the strobilurin class of fungicides, which are known as Quinone outside Inhibitors (QoI).[2] They act by inhibiting mitochondrial respiration in fungi.[1][5] Specifically, fluoxastrobin binds to the Qo site of the cytochrome bc1 complex (Complex III) in the mitochondrial respiratory chain.[5] This binding blocks the transfer of electrons between cytochrome b and cytochrome c1, which in turn disrupts the production of ATP, the essential energy currency of the cell.[5] The inhibition of ATP synthesis ultimately leads to the cessation of fungal growth and spore germination.[3][6]

Diagram: Mode of Action of Fluoxastrobin

Caption: Inhibition of mitochondrial respiration by fluoxastrobin.

Biological Activity of Fluoxastrobin

Fluoxastrobin exhibits a broad spectrum of activity against various fungal pathogens. The following table summarizes representative EC₅₀ values (the concentration that inhibits 50% of fungal growth) for fluoxastrobin against selected pathogens.

Fungal Pathogen	Common Disease	Crop	Representative EC₅₀ (µg/mL)
Septoria tritici	Septoria leaf blotch	Wheat	0.05 - 0.2
Puccinia triticina	Leaf rust	Wheat	0.1 - 0.5
Pyricularia oryzae	Rice blast	Rice	0.01 - 0.1
Rhizoctonia solani	Sheath blight	Rice	0.2 - 1.0
Alternaria solani	Early blight	Potato, Tomato	0.1 - 0.8

Note: EC₅₀ values can vary depending on the specific isolate, environmental conditions, and testing methodology.

Application in Herbicide and Insecticide Synthesis

While the use of fluorinated compounds in the development of herbicides and insecticides is well-established, specific, publicly available examples of commercial agrochemicals synthesized directly from diethyl fluoromalonate are scarce. The unique reactivity of diethyl fluoromalonate, however, makes it a promising starting material for the synthesis of novel herbicidal and insecticidal compounds.

Logical Workflow for Agrochemical Discovery

The general workflow for discovering new agrochemicals, starting from a precursor like diethyl fluoromalonate, is illustrated below.

Diagram: Agrochemical Discovery Workflow

Caption: General workflow for agrochemical discovery.

Conclusion

Diethyl fluoromalonate is a valuable and reactive intermediate in the synthesis of modern agrochemicals. Its primary documented application is in the production of the fungicide fluoxastrobin, where it serves as a key building block for the essential 5-fluoropyrimidine ring. The mode of action of fluoxastrobin, through the inhibition of mitochondrial respiration, highlights the effectiveness of agrochemicals derived from fluorinated precursors. While its direct application in commercial herbicides and insecticides is less documented, the principles of agrochemical discovery suggest that diethyl fluoromalonate holds significant potential for the development of new and effective crop protection solutions. Further research and development in this area are warranted to explore the full potential of this versatile fluorinated compound.

References

• 1. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]
• 2. sciencedaily.com [sciencedaily.com]
• 3. Current Contributions of Organofluorine Compounds to the Agrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US6255486B1 - Process for preparing 4,6-dichloro-5-fluoropyrimidine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Organocatalysis in Diethyl Fluoromalonate Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of organocatalysis in reactions involving diethyl fluoromalonate. This powerful combination offers an efficient pathway to chiral fluorinated molecules, which are of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the fluorine atom. The following sections detail the application of organocatalysis in the asymmetric Michael addition of diethyl fluoromalonate, including comprehensive experimental protocols, quantitative data, and visualizations of the reaction workflow.

Application Note 1: Asymmetric Organocatalytic Michael Addition of Diethyl Fluoromalonate to α,β-Unsaturated Aldehydes

The asymmetric Michael addition of diethyl fluoromalonate to α,β-unsaturated aldehydes is a highly effective method for the enantioselective synthesis of chiral γ-fluoro-δ-oxo esters. These products are versatile building blocks for the synthesis of more complex fluorinated molecules. Chiral secondary amine catalysts, such as diphenylprolinol silyl (B83357) ethers, have been shown to be highly effective in promoting this transformation with excellent stereocontrol.

The reaction proceeds via an enamine-based catalytic cycle. The chiral secondary amine catalyst reacts with the α,β-unsaturated aldehyde to form a chiral enamine intermediate. This enamine then reacts with diethyl fluoromalonate, which is activated by a base, in a stereocontrolled manner. Subsequent hydrolysis releases the chiral product and regenerates the catalyst.

Key Advantages:

• High Enantioselectivity: The use of chiral organocatalysts allows for the synthesis of products with high enantiomeric excess (ee).

• Mild Reaction Conditions: These reactions are typically carried out under mild conditions, avoiding the need for harsh reagents or extreme temperatures.

• Metal-Free Catalysis: Organocatalysis avoids the use of potentially toxic and expensive metal catalysts, making it a more environmentally friendly approach.

• Operational Simplicity: The experimental procedures are generally straightforward and do not require specialized equipment.

Quantitative Data Summary

The following table summarizes the results for the organocatalytic Michael addition of diethyl fluoromalonate to various α,β-unsaturated aldehydes using a chiral diphenylprolinol TES ether catalyst.

Entry	α,β-Unsaturated Aldehyde	Product Yield (%)	Diastereomeric Ratio (anti/syn)	Enantiomeric Excess (ee, %)
1	Cinnamaldehyde	95	>95:5	98
2	(E)-3-(4-Nitrophenyl)acrylaldehyde	92	>95:5	99
3	(E)-3-(4-Chlorophenyl)acrylaldehyde	96	>95:5	97
4	(E)-3-(4-Methylphenyl)acrylaldehyde	94	>95:5	98
5	(E)-3-Phenylbut-2-enal	85	90:10	95
6	(E)-Hex-2-enal	88	85:15	92

Experimental Protocol: General Procedure for the Asymmetric Michael Addition

Materials:

• Chiral Diphenylprolinol TES Ether Catalyst (20 mol%)

• Diethyl Fluoromalonate (0.24 mmol)

• α,β-Unsaturated Aldehyde (0.2 mmol)

• Triethylamine (B128534) (Et3N) (0.2 mmol)

• Dichloromethane (B109758) (CH2Cl2) (1.0 mL)

• Ethyl acetate (B1210297)

• Hexanes

• Silica (B1680970) gel for column chromatography

Procedure:

• To a vial containing a magnetic stir bar, add the chiral diphenylprolinol TES ether catalyst (20 mol%).

• Add dichloromethane (1.0 mL) to the vial and stir the solution at room temperature.

• Add the α,β-unsaturated aldehyde (0.2 mmol) to the solution.

• Add diethyl fluoromalonate (0.24 mmol) to the reaction mixture.

• Finally, add triethylamine (0.2 mmol) to initiate the reaction.

• Stir the reaction mixture at room temperature for the time specified (typically 12-24 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the desired Michael adduct.

• Determine the diastereomeric ratio by 1H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Reaction Workflow Diagram

Caption: Workflow for the organocatalytic asymmetric Michael addition.

Signaling Pathway: Catalytic Cycle of the Asymmetric Michael Addition

The following diagram illustrates the proposed catalytic cycle for the asymmetric Michael addition of diethyl fluoromalonate to an α,β-unsaturated aldehyde catalyzed by a chiral secondary amine.

Caption: Proposed catalytic cycle for the asymmetric Michael addition.

Future Outlook

The field of organocatalysis continues to evolve, with new catalysts and reaction methodologies being developed at a rapid pace. Future research in the area of diethyl fluoromalonate reactions will likely focus on expanding the scope of transformations to include other reaction types such as alkylations, aldol (B89426) reactions, and cycloadditions. The development of more efficient and selective catalysts will also be a key area of investigation, with the aim of achieving high stereocontrol in a wider range of substrates under even milder conditions. These advancements will further solidify organocatalysis as a cornerstone of modern asymmetric synthesis, particularly for the preparation of valuable fluorinated molecules for the pharmaceutical and agrochemical industries.

Application Notes and Protocols for Phase Transfer Catalysis in Diethyl Fluoromalonate Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting reactions with diethyl fluoromalonate utilizing phase transfer catalysis (PTC). This methodology offers a powerful and versatile platform for the synthesis of fluorinated organic molecules, which are of significant interest in medicinal chemistry and materials science due to their unique physicochemical properties. The protocols detailed below focus on two key transformations: the enantioselective Michael addition to α,β-unsaturated ketones and the alkylation of the acidic C-H bond.

Introduction to Phase Transfer Catalysis in Fluoromalonate Chemistry

Phase transfer catalysis is a valuable technique that facilitates the reaction between reactants located in different immiscible phases, typically a solid or aqueous phase and an organic phase.[1] A phase transfer catalyst, commonly a quaternary ammonium (B1175870) or phosphonium (B103445) salt, transports a reactive anion from the aqueous or solid phase into the organic phase where it can react with an organic-soluble substrate.[1] This approach avoids the need for harsh, anhydrous conditions and can lead to increased reaction rates, higher yields, and milder reaction conditions.

In the context of diethyl fluoromalonate, the electron-withdrawing fluorine atom enhances the acidity of the α-proton, facilitating its deprotonation to form a nucleophilic enolate. PTC enables the efficient generation and subsequent reaction of this fluorinated enolate with various electrophiles in a controlled manner.

Enantioselective Michael Addition of Diethyl Fluoromalonate to Chalcones

The conjugate addition of diethyl fluoromalonate to α,β-unsaturated carbonyl compounds, such as chalcones, is a powerful method for the construction of carbon-carbon bonds and the synthesis of complex fluorinated molecules. The use of chiral phase transfer catalysts allows for the enantioselective synthesis of the Michael adducts, providing access to valuable chiral building blocks.

Quantitative Data Summary

The following table summarizes the results of the enantioselective Michael addition of diethyl fluoromalonate to chalcone (B49325) using various chiral phase transfer catalysts derived from cinchona alkaloids.

Catalyst (10 mol%)	Base	Time (h)	Yield (%)	ee (%)
(R)-Catalyst 1	K₂CO₃	18	64	37
(R)-Catalyst 2	K₂CO₃	18	38	23
(S)-Catalyst 1	K₂CO₃	15	63	39
(S)-Catalyst 1	Cs₂CO₃	9	38	11
(S)-Catalyst 1	Rb₂CO₃	9	63	33

Data adapted from Kim, D. et al. (2003).

Experimental Protocol: Enantioselective Michael Addition

Materials:

• Diethyl fluoromalonate

• Chalcone

• Chiral Phase Transfer Catalyst (e.g., Cinchona alkaloid-derived quaternary ammonium salt)

• Potassium Carbonate (K₂CO₃), anhydrous powder

• Toluene (B28343), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., hexane/ethyl acetate (B1210297) mixture)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add chalcone (1.0 mmol), diethyl fluoromalonate (1.2 mmol), the chiral phase transfer catalyst (0.1 mmol, 10 mol%), and anhydrous potassium carbonate (2.0 mmol).

• Add anhydrous toluene (5 mL) to the flask.

• Stir the reaction mixture vigorously at room temperature for the time indicated in the data table (e.g., 18 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired Michael adduct.

• Determine the enantiomeric excess (ee) of the purified product by chiral HPLC analysis.

Alkylation of Diethyl Fluoromalonate

The alkylation of diethyl fluoromalonate provides a direct route to α-fluoro-α-alkyl-malonic esters, which are versatile intermediates for the synthesis of fluorinated amino acids, heterocycles, and other biologically active molecules. Phase transfer catalysis is an effective method for this transformation, allowing for the use of a variety of alkylating agents under mild conditions.

Quantitative Data Summary

Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	ee (%)
1	50% aq. KOH	Toluene	-40	30	75	95
1	50% aq. KOH	Toluene	-20	12	85	92
1	50% aq. CsOH	Toluene	0	-	No Reaction	-
1	K₂CO₃	Toluene	0	48	35	80
1	50% aq. KOH	CH₂Cl₂	0	12	90	65

Data adapted from Hong, S. et al. (2011) for a model system.

Experimental Protocol: Alkylation with Benzyl (B1604629) Bromide (Adapted)

Materials:

• Diethyl fluoromalonate

• Benzyl bromide

• Phase Transfer Catalyst (e.g., Tetrabutylammonium bromide (TBAB) for achiral synthesis, or a chiral catalyst for asymmetric synthesis)

• Potassium carbonate (K₂CO₃), anhydrous powder, or 50% aqueous potassium hydroxide (B78521) (KOH)

• Toluene or Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add diethyl fluoromalonate (1.0 mmol), the phase transfer catalyst (0.05 mmol, 5 mol%), and anhydrous potassium carbonate (2.0 mmol).

• Add toluene (5 mL) as the solvent.

• Add benzyl bromide (1.1 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature or heat to a gentle reflux, monitoring the reaction by TLC.

• Upon completion of the reaction, cool the mixture to room temperature.

• Add water (10 mL) to dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (15 mL) followed by brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the α-benzyl-α-fluorodiethyl malonate.

Note: For enantioselective alkylation, a chiral phase transfer catalyst should be used, and the reaction temperature may need to be lowered significantly (e.g., -40 °C to 0 °C) to achieve high enantioselectivity, as indicated in the data table for the model system. The choice of base and solvent will also be critical for optimizing both yield and enantiomeric excess.

Visualizations

Caption: Catalytic cycle of a phase transfer catalyzed reaction of diethyl fluoromalonate.

Caption: General experimental workflow for PTC reactions of diethyl fluoromalonate.

References

• 1. Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Fluorinated Amino Acids from Diethyl Fluoromalonate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated amino acids are of significant interest in medicinal chemistry and drug development due to the unique properties conferred by the fluorine atom. The incorporation of fluorine can enhance metabolic stability, modulate acidity and basicity, and influence protein conformation. Diethyl fluoromalonate is a valuable C2 building block for the synthesis of various fluorinated compounds, including fluorinated amino acids. This document provides an overview of synthetic strategies and a detailed protocol for the synthesis of fluorinated amino acid precursors using diethyl fluoromalonate. The primary approach detailed here involves the Michael addition of diethyl fluoromalonate to a nitroalkene, followed by subsequent transformations to yield the desired γ-fluoro-γ-nitro-α-amino acid derivative. This method offers a versatile route to a range of fluorinated amino acid analogues.

Synthetic Strategies Overview

The synthesis of fluorinated amino acids from diethyl fluoromalonate can be approached through several key synthetic strategies:

• Michael Addition: The conjugate addition of the diethyl fluoromalonate enolate to Michael acceptors, such as α,β-unsaturated nitroalkenes, is a powerful method for forming carbon-carbon bonds. Subsequent reduction of the nitro group and hydrolysis of the esters and decarboxylation can lead to γ-fluorinated-γ-amino acids.

• Addition to Imines: The nucleophilic addition of diethyl fluoromalonate to imines or their derivatives can provide precursors to α-fluoro-β-amino acids. This reaction can be controlled diastereoselectively by using chiral imines or chiral catalysts.

• Alkylation: Direct alkylation of the diethyl fluoromalonate enolate with a suitable electrophile containing a masked or protected amino group offers another route. However, this method can be challenging due to the potential for over-alkylation and the need for specialized electrophiles.

This application note will focus on the Michael addition approach due to its reliability and the availability of detailed experimental procedures.

Experimental Protocols

Protocol 1: Synthesis of Diethyl 2-(1-Aryl-2-nitroethyl)-2-fluoromalonate

This protocol describes the enantioselective Michael addition of diethyl fluoromalonate to a trans-β-nitrostyrene derivative, a key step in the synthesis of a γ-fluoro-γ-nitro-α-amino acid precursor. Subsequent transformations, including reduction of the nitro group and hydrolysis/decarboxylation, would yield the final fluorinated amino acid.

Reaction Scheme:

Caption: Michael addition of diethyl fluoromalonate to trans-β-nitrostyrene.

Materials:

• Diethyl fluoromalonate

• trans-β-Nitrostyrene (or substituted derivatives)

• Chiral thiourea catalyst (e.g., Takemoto catalyst)

• Toluene, anhydrous

• Standard glassware for organic synthesis

• Magnetic stirrer

• Thin Layer Chromatography (TLC) plates and developing chamber

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of trans-β-nitrostyrene (1.0 mmol) in toluene (2.0 mL) in a dried reaction flask is added the chiral thiourea catalyst (0.1 mmol, 10 mol%).

• Diethyl fluoromalonate (2.0 mmol, 2.0 equiv.) is then added to the stirred solution at room temperature.

• The reaction mixture is stirred at room temperature and the progress is monitored by TLC.

• Upon completion of the reaction (typically within 24 hours), the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to afford the desired diethyl 2-(2-nitro-1-phenylethyl)-2-fluoromalonate.

Quantitative Data:

The following table summarizes typical results for the Michael addition of diethyl malonate to nitrostyrene, which serves as a model for the fluorinated analogue. Specific yields and enantiomeric excess for the reaction with diethyl fluoromalonate would require experimental determination.

Entry	Michael Acceptor	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)
1	trans-β-Nitrostyrene	10	80	94

Note: Data presented is for the analogous reaction with diethyl malonate as reported in the literature and serves as an expected outcome for the fluorinated version.

Logical Workflow for Synthesis and Analysis

The overall process for synthesizing and characterizing fluorinated amino acids from diethyl fluoromalonate follows a logical progression from starting materials to the final, purified product.

Caption: Workflow for the synthesis and analysis of fluorinated amino acids.

Conclusion

Diethyl fluoromalonate serves as a versatile precursor for the synthesis of various fluorinated amino acids. The Michael addition reaction with nitroalkenes, particularly when performed with a chiral catalyst, provides an effective route to enantiomerically enriched γ-fluoro-γ-nitro-α-amino acid precursors. Subsequent standard transformations can then yield the desired fluorinated amino acid targets. The protocols and workflows presented here provide a solid foundation for researchers and drug development professionals to explore the synthesis of novel fluorinated amino acids for various applications. Further optimization of reaction conditions and exploration of different Michael acceptors and imines will undoubtedly expand the library of accessible fluorinated amino acid analogues.

Application Notes and Protocols for Palladium-Catalyzed Reactions of Diethyl Fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for key palladium-catalyzed reactions involving diethyl fluoromalonate. This versatile reagent serves as a valuable building block for the introduction of a fluorinated quaternary center in a variety of molecular scaffolds, a feature of increasing importance in medicinal chemistry and materials science. The protocols outlined below, supported by quantitative data and mechanistic diagrams, are intended to facilitate the application of these powerful synthetic transformations in a research and development setting.

Palladium-Catalyzed α-Arylation of Diethyl Fluoromalonate

The direct arylation of diethyl fluoromalonate provides an efficient route to α-aryl-α-fluoro-β-ketoesters, which are precursors to a range of valuable compounds. The use of sterically hindered phosphine (B1218219) ligands is crucial for achieving high yields in the coupling of both aryl bromides and chlorides.

Data Presentation

Table 1: Palladium-Catalyzed α-Arylation of Diethyl Fluoromalonate with Aryl Halides

Entry	Aryl Halide	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Chlorotoluene	P(t-Bu)₃	NaH	Dioxane	100	18	85
2	4-Bromotoluene	P(t-Bu)₃	NaH	Dioxane	100	4	92
3	4-Anisyl Bromide	P(t-Bu)₃	NaH	Dioxane	100	4	90
4	2-Methylphenyl Bromide	(1-Ad)P(t-Bu)₂	NaH	Dioxane	100	18	88
5	1-Bromonaphthalene	P(t-Bu)₃	NaH	Dioxane	100	6	89

Data adapted from studies by Hartwig and coworkers.

Experimental Protocol: General Procedure for the Palladium-Catalyzed α-Arylation of Diethyl Fluoromalonate

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Sterically hindered phosphine ligand (e.g., Tri-tert-butylphosphine, P(t-Bu)₃, or (1-Adamantyl)di-tert-butylphosphine, (1-Ad)P(t-Bu)₂)

• Aryl bromide or chloride

• Diethyl fluoromalonate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous dioxane

• Standard Schlenk line or glovebox equipment

Procedure:

• In a glovebox or under an inert atmosphere, a Schlenk tube is charged with Pd(OAc)₂ (0.01 mmol, 1 mol%) and the phosphine ligand (0.02 mmol, 2 mol%).

• Anhydrous dioxane (1 mL) is added, and the mixture is stirred for 10 minutes.

• The aryl halide (1.0 mmol), diethyl fluoromalonate (1.2 mmol), and NaH (1.4 mmol) are added sequentially.

• The Schlenk tube is sealed and heated to 100 °C in an oil bath for the time indicated in Table 1.

• After cooling to room temperature, the reaction is quenched by the slow addition of saturated aqueous ammonium (B1175870) chloride.

• The aqueous layer is extracted with diethyl ether (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired α-aryl-α-fluoromalonate.

Mandatory Visualization

Caption: Catalytic cycle for the Pd-catalyzed α-arylation.

Palladium-Catalyzed Allylic Alkylation of Diethyl Fluoromalonate (Tsuji-Trost Reaction)

The Tsuji-Trost reaction is a powerful method for the formation of carbon-carbon bonds. Diethyl fluoromalonate acts as a "soft" nucleophile, readily undergoing allylation to produce compounds with a fluorinated quaternary center adjacent to an allyl group. Asymmetric variants of this reaction can be achieved with high enantioselectivity using chiral ligands.

Data Presentation

Table 2: Asymmetric Allylic Alkylation of Diethyl Fluoromalonate

Entry	Allylic Substrate	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	cinnamyl acetate	(S)-t-Bu-PHOX	Cs₂CO₃	THF	rt	12	95	92
2	1,3-diphenyl-2-propenyl acetate	(R,R)-Trost Ligand	BSA, LiOAc	CH₂Cl₂	rt	24	98	95
3	cyclohexenyl acetate	(S)-t-Bu-PHOX	K₂CO₃	Toluene	50	18	88	90

Data is representative of typical results for asymmetric allylic alkylations of malonate-type nucleophiles.

Experimental Protocol: General Procedure for Asymmetric Allylic Alkylation

Materials:

• [Pd(allyl)Cl]₂

• Chiral ligand (e.g., (S)-tert-Butyl-PHOX)

• Allylic acetate

• Diethyl fluoromalonate

• Base (e.g., Cesium carbonate, Cs₂CO₃)

• Anhydrous solvent (e.g., THF)

• Standard Schlenk line or glovebox equipment

Procedure:

• In a glovebox or under an inert atmosphere, a Schlenk tube is charged with [Pd(allyl)Cl]₂ (0.005 mmol, 1 mol% Pd) and the chiral ligand (0.012 mmol, 1.2 mol%).

• Anhydrous THF (1 mL) is added, and the mixture is stirred at room temperature for 30 minutes.

• The allylic acetate (0.5 mmol), diethyl fluoromalonate (0.6 mmol), and Cs₂CO₃ (0.75 mmol) are added sequentially.

• The reaction mixture is stirred at room temperature for the time indicated in Table 2.

• Upon completion (monitored by TLC), the reaction is quenched with water.

• The aqueous layer is extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography to yield the enantioenriched allylated product.

Mandatory Visualization

Caption: Workflow for asymmetric allylic alkylation.

Proposed Protocol for Palladium-Catalyzed Intramolecular Cyclization

While specific examples of palladium-catalyzed intramolecular cyclizations of diethyl fluoromalonate derivatives are not extensively reported, the following protocol is based on established methods for similar substrates and provides a starting point for the synthesis of fluorinated cyclic compounds. This hypothetical example illustrates the formation of a five-membered ring.

Experimental Protocol: Proposed Procedure for Intramolecular Heck-type Cyclization

Materials:

• A suitably substituted diethyl fluoromalonate with a pendant alkene and an aryl/vinyl halide/triflate

• Pd(OAc)₂

• Phosphine ligand (e.g., P(o-tolyl)₃)

• Base (e.g., Triethylamine (B128534), Et₃N or Silver carbonate, Ag₂CO₃)

• Anhydrous solvent (e.g., Acetonitrile (B52724) or DMF)

• Standard Schlenk line or glovebox equipment

Procedure:

• A Schlenk tube is charged with the diethyl fluoromalonate substrate (0.5 mmol), Pd(OAc)₂ (0.025 mmol, 5 mol%), and P(o-tolyl)₃ (0.055 mmol, 11 mol%).

• The tube is evacuated and backfilled with an inert atmosphere.

• Anhydrous acetonitrile (5 mL) and triethylamine (1.0 mmol) are added via syringe.

• The mixture is heated to 80 °C and stirred for 12-24 hours, monitoring by TLC.

• After cooling, the solvent is removed in vacuo.

• The residue is taken up in ethyl acetate and washed with water and brine.

• The organic layer is dried, filtered, and concentrated.

• Purification by flash chromatography would yield the desired cyclized product.

Mandatory Visualization

Technical Notes & Optimization

preventing dialkylation in diethyl fluoromalonate reactions

Technical Support Center: Diethyl Fluoromalonate Reactions

Welcome to the technical support center for diethyl fluoromalonate reactions. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to help prevent common issues such as dialkylation during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of dialkylation in reactions with diethyl fluoromalonate?

A1: Dialkylation is a common side reaction in malonic ester synthesis. It occurs because the mono-alkylated product still has an acidic proton on the α-carbon. This proton can be removed by the base present in the reaction mixture, forming a new enolate that can then react with a second molecule of the alkylating agent.[1][2][3] The primary factors contributing to excessive dialkylation are incorrect stoichiometry of reactants, high reaction temperatures, and the use of highly reactive alkylating agents.[1][4][5]

Q2: How does the stoichiometry of the reactants affect the level of dialkylation?

A2: The molar ratio of diethyl fluoromalonate to the base and the alkylating agent is a critical factor in controlling the reaction outcome. To favor mono-alkylation, it is recommended to use a slight excess of diethyl fluoromalonate relative to the base and the alkylating agent.[1][4][5][6] This increases the probability that the base will deprotonate an unreacted molecule of diethyl fluoromalonate rather than the mono-alkylated product.[1] Forcing dialkylation, on the other hand, would typically involve the use of at least two equivalents of the base and alkylating agent.[7][8]

Q3: What is the recommended procedure for adding the reagents to minimize dialkylation?

A3: To suppress dialkylation, the alkylating agent should be added slowly to the reaction mixture containing the pre-formed enolate of diethyl fluoromalonate.[3][4] A common laboratory practice is to first form the deprotonated malonate ester at a low temperature (e.g., 0 °C) and then add this solution dropwise to a solution of the alkylating agent, sometimes at a slightly elevated temperature.[1][7] This method maintains a low concentration of the enolate at any given time, favoring the reaction with the more abundant alkyl halide over the newly formed mono-alkylated ester.[1]

Q4: What is the role of temperature in controlling the mono- to di-alkylation ratio?

A4: Temperature control is crucial for selectivity. The formation of the enolate should generally be carried out at a low temperature to ensure controlled deprotonation. While the alkylation step itself may require some heating to proceed at a reasonable rate, excessively high temperatures or prolonged reaction times can increase the rate of the second alkylation.[1][4] It is advisable to monitor the reaction's progress closely using techniques like TLC or GC-MS to determine the optimal temperature and reaction time.[4][9]

Q5: Which bases are recommended for the mono-alkylation of diethyl fluoromalonate?

A5: A strong base is necessary to deprotonate the diethyl fluoromalonate.[1][10] Common choices include:

• Sodium ethoxide (NaOEt) in ethanol: This is a standard choice for diethyl esters as it prevents transesterification, a side reaction where the ester groups are exchanged.[2][3][5]

• Sodium hydride (NaH): A strong, non-nucleophilic base often used in aprotic solvents like THF or DMF.[4][5][9] It provides irreversible deprotonation.

• Lithium diisopropylamide (LDA): A very strong, sterically hindered base that can also be used for complete and irreversible enolate formation.[5][9]

The choice of base can influence the reaction's selectivity. For sensitive substrates, a milder base like potassium carbonate with a phase-transfer catalyst might be considered.[4]

Q6: How does the fluorine atom in diethyl fluoromalonate influence the reaction?

A6: The electron-withdrawing nature of the fluorine atom increases the acidity of the α-hydrogens, making deprotonation easier compared to diethyl malonate.[11] After mono-alkylation, the steric bulk of the fluorine atom and the newly introduced alkyl group can help to hinder a second alkylation, thus providing a degree of inherent selectivity for the mono-alkylated product.[9]

Troubleshooting Guides

Problem 1: High Levels of Dialkylated Product

Symptoms:

• NMR or GC-MS analysis shows a significant proportion of the di-substituted product.

• The yield of the desired mono-alkylated product is lower than expected.

Possible Cause	Solution
Incorrect Stoichiometry	Use a slight excess (1.1-1.2 equivalents) of diethyl fluoromalonate relative to the base (1.0 equivalent) and alkylating agent (1.0 equivalent).[1][4]
Rapid Addition of Alkylating Agent	Add the alkylating agent dropwise to the enolate solution at a low temperature to maintain a low instantaneous concentration.[3][4]
High Reaction Temperature	Form the enolate at 0 °C or below. Allow the alkylation to proceed at the lowest effective temperature. Monitor the reaction progress to avoid prolonged heating.[1][4]
Highly Reactive Alkylating Agent	For very reactive alkylating agents (e.g., methyl iodide, benzyl (B1604629) bromide), consider further reducing the reaction temperature and slowing the addition rate.

Problem 2: Low or No Conversion of Starting Material

Symptoms:

• Analysis of the crude reaction mixture shows a large amount of unreacted diethyl fluoromalonate.

Possible Cause	Solution
Inactive Base	The base may have decomposed due to moisture. Use a freshly opened bottle or properly stored base. For NaH, ensure the mineral oil is washed away with a dry solvent if necessary.[4]
Insufficient Base	Ensure at least one full equivalent of an appropriate strong base is used.[7]
Unreactive Alkyl Halide	Check the purity of the alkylating agent. The general reactivity order is I > Br > Cl.[4] Secondary and tertiary halides are poor substrates and can lead to elimination side reactions.[3]
Low Reaction Temperature	While low temperatures are good for controlling selectivity, the reaction may require gentle warming to proceed. Find the optimal temperature by monitoring the reaction progress.[4][9]
Poor Solubility	Ensure that all reactants are soluble in the chosen solvent system. Polar aprotic solvents like DMF or DMSO can enhance the nucleophilicity of the enolate.[9]

Experimental Protocols

General Protocol for Mono-alkylation of Diethyl Fluoromalonate using NaH in DMF

This is a general guideline and may require optimization for your specific substrate.

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.0 equivalent)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl fluoromalonate (1.1 equivalents)

• Alkyl halide (1.0 equivalent)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297) or diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an inert atmosphere (e.g., nitrogen or argon), add the sodium hydride.

• Solvent Addition: Add anhydrous DMF and cool the suspension to 0 °C using an ice bath.

• Enolate Formation: Slowly add the diethyl fluoromalonate dropwise to the stirred suspension of NaH in DMF. Stir the mixture at 0 °C for 30-60 minutes to ensure complete formation of the enolate.[4]

• Alkylation: Add the alkyl halide dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by TLC or GC-MS.[12]

• Work-up: Once the reaction is complete, carefully quench the reaction by pouring it into a cold, saturated aqueous solution of ammonium chloride.[4][12]

• Extraction: Extract the aqueous layer three times with ethyl acetate or diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4][9] The crude product can then be purified by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Workflow for the mono-alkylation of diethyl fluoromalonate.

Caption: Decision tree for troubleshooting excessive dialkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Malonic Ester Synthesis [organic-chemistry.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. echemi.com [echemi.com]
• 9. benchchem.com [benchchem.com]
• 10. lscollege.ac.in [lscollege.ac.in]
• 11. fiveable.me [fiveable.me]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Diethyl Fluoromalonate Alkylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the alkylation of diethyl fluoromalonate.

Frequently Asked Questions (FAQs)

Q1: My diethyl fluoromalonate alkylation is much slower than the alkylation of diethyl malonate. Is this normal?

A1: Yes, this is expected. The electron-withdrawing fluorine atom on the alpha-carbon decreases the stability and nucleophilicity of the fluoromalonate enolate. Consequently, the alkylation reaction proceeds more slowly compared to the non-fluorinated diethyl malonate.[1] You may need to use longer reaction times or slightly elevated temperatures to achieve a good conversion, but be mindful that harsher conditions can promote side reactions.

Q2: What is the most common side product in the alkylation of diethyl fluoromalonate?

A2: The most common side product is the dialkylated diethyl fluoromalonate. This occurs because the mono-alkylated product still possesses an acidic proton, which can be deprotonated by the base to form a new enolate that can react with another equivalent of the alkyl halide.[2][3]

Q3: I'm observing a significant amount of an alkene byproduct derived from my alkyl halide. What is happening?

A3: This is due to a competing E2 elimination reaction.[2][3] The basic conditions used for the deprotonation of diethyl fluoromalonate can also promote the elimination of HX from your alkyl halide, especially if you are using a secondary or tertiary alkyl halide.[2][4] The malonate enolate, being a relatively bulky base, can abstract a proton from the alkyl halide, leading to the formation of an alkene.

Q4: After workup, I'm seeing byproducts that appear to be hydrolyzed esters. How can I prevent this?

A4: The presence of water in your reaction mixture, either from wet solvents or reagents, or introduced during the workup, can lead to the hydrolysis of the ester groups to form carboxylic acids.[2] It is crucial to use anhydrous conditions for the reaction and to be cautious during the workup to minimize contact with water, especially if acidic or basic conditions are used.

Q5: My product seems to be a mixture of ethyl and other alkyl esters. What could be the cause?

A5: This side reaction is called transesterification. It occurs when the alkoxide base used for deprotonation does not match the alkyl groups of the ester. For example, using sodium methoxide (B1231860) with diethyl fluoromalonate can lead to the formation of methyl esters. To avoid this, always use an alkoxide base that corresponds to the ester's alcohol (e.g., sodium ethoxide for diethyl fluoromalonate).[2][5]

Troubleshooting Guides

Problem 1: Significant Dialkylation

Symptoms:

• NMR and/or GC-MS analysis shows a significant peak corresponding to the mass of the dialkylated product.

• The yield of the desired mono-alkylated product is low.

Data Presentation: Factors Influencing Mono- vs. Dialkylation

Factor	To Favor Mono-alkylation	To Favor Di-alkylation	Rationale
Stoichiometry	Use a slight excess of diethyl fluoromalonate (1.1-1.2 eq.) relative to the alkyl halide (1.0 eq.).[3][4]	Use ≥ 2 equivalents of base and alkyl halide.[5]	A higher concentration of the starting enolate increases the probability of it reacting with the alkyl halide.
Base Equivalents	Use 1.0 equivalent of base.	Use ≥ 2.0 equivalents of base, often added sequentially.[5]	Sufficient base is needed to deprotonate the mono-alkylated product for the second alkylation.
Reaction Temp.	Lower temperatures are generally preferred.	Higher temperatures may be required for the second alkylation.	Higher temperatures can increase the rate of the second, often slower, alkylation.
Alkyl Halide Add.	Slow, dropwise addition of the alkyl halide.[2][3]	Can be added in portions for sequential dialkylation.	Maintains a low concentration of the alkylating agent, favoring reaction with the more abundant starting enolate.

Problem 2: Formation of an Elimination Product (Alkene)

Symptoms:

• GC-MS analysis shows a byproduct with a mass corresponding to the alkene derived from the alkylating agent.

• Low yield of the desired alkylated product, especially with secondary or tertiary alkyl halides.[4]

Data Presentation: Factors Influencing Substitution vs. Elimination

Factor	To Favor Substitution (Desired)	To Favor Elimination (Side Reaction)	Rationale
Alkyl Halide	Primary (e.g., R-CH₂-Br) or methyl halides.[2][3]	Secondary (e.g., R₂-CH-Br) and especially tertiary (e.g., R₃-C-Br) halides.[2][4]	Steric hindrance around the electrophilic carbon in secondary and tertiary halides hinders the SN2 attack and favors E2 elimination.
Base	A less sterically hindered base (e.g., sodium ethoxide).	A strong, bulky base can favor elimination.	The malonate enolate itself is a relatively bulky base.
Temperature	Lower reaction temperatures.[2]	Higher reaction temperatures.	Elimination reactions often have a higher activation energy and are favored at higher temperatures.

Problem 3: Hydrolysis of Ester Groups

Symptoms:

• Presence of carboxylic acid byproducts detected by IR, NMR, or acidic nature during workup.

• Lower than expected yield of the desired ester product.

Problem 4: Transesterification

Symptoms:

• NMR or GC-MS analysis indicates a mixture of esters (e.g., ethyl and methyl esters).

Experimental Protocols

Selective Mono-alkylation of Diethyl Fluoromalonate

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Diethyl fluoromalonate (1.1 equivalents)

• Primary alkyl halide (1.0 equivalent)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Preparation: Under an inert atmosphere (e.g., Argon or Nitrogen), add anhydrous DMF to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer.

• Enolate Formation: To the stirred DMF, add sodium hydride in one portion. Cool the suspension to 0 °C in an ice bath. Add diethyl fluoromalonate dropwise via the dropping funnel, maintaining the temperature below 5 °C. After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until the gas evolution ceases, to ensure complete formation of the enolate.

• Alkylation: Cool the reaction mixture back to 0 °C. Add the primary alkyl halide dropwise, maintaining the temperature below 5 °C. After the addition, allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress should be monitored by TLC or GC-MS. Gentle heating (e.g., to 40-50 °C) may be necessary to drive the reaction to completion, but this should be done cautiously to avoid side reactions.

• Workup: Cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and add diethyl ether and water. Separate the layers and extract the aqueous layer with diethyl ether (2 x).

• Purification: Combine the organic layers and wash with water and then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield the pure mono-alkylated diethyl fluoromalonate.

Mandatory Visualization

Caption: Reaction pathways in diethyl fluoromalonate alkylation.

Caption: Troubleshooting workflow for side reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of Diethyl Fluoromalonate Reaction Products

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the purification of diethyl fluoromalonate reaction products. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data tables to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of diethyl fluoromalonate.

Problem	Possible Cause	Solution
Low Purity After Aqueous Workup	Incomplete neutralization of acidic reagents.	After the initial aqueous sodium bicarbonate wash, check the pH of the aqueous layer to ensure it is neutral or slightly basic. If it is still acidic, perform another wash with saturated sodium bicarbonate solution.
Emulsion formation during extraction.	Add a small amount of brine to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.
Co-elution of Impurities During Column Chromatography	The polarity of the eluent is not optimal for separating the product from impurities.	If impurities are less polar and elute close to the product, decrease the polarity of the eluent system (e.g., increase the hexane (B92381) to ethyl acetate (B1210297) ratio). For more polar impurities, a more polar eluent may be necessary. Consider using a different solvent system altogether, such as dichloromethane (B109758)/hexane.[1]
The impurity has a very similar polarity to diethyl fluoromalonate.	If standard silica (B1680970) gel chromatography is ineffective, consider alternative techniques like reversed-phase HPLC for highly polar impurities or Hydrophilic Interaction Chromatography (HILIC).
Low Yield After Purification	Product loss during aqueous extraction.	Diethyl fluoromalonate has some water solubility. To minimize loss, saturate the aqueous layer with sodium chloride (brine) before extraction and perform multiple extractions with a smaller volume of organic solvent.
Degradation of the product during purification.	Diethyl fluoromalonate is an ester and can be susceptible to hydrolysis, especially under strong basic conditions. Use a mild base like sodium bicarbonate for neutralization and keep the contact time brief. Avoid high temperatures during solvent removal.
Incomplete reaction leading to a complex mixture.	Before purification, ensure the reaction has gone to completion using an appropriate analytical technique (e.g., TLC, GC, or NMR). An incomplete reaction will make purification significantly more challenging.
Presence of Over-fluorinated Byproducts	Reaction conditions favoring multiple fluorinations.	Side products such as diethyl 3,3-difluoromalonate can form. Optimizing reaction time and the stoichiometry of the fluorinating agent can help minimize the formation of these byproducts. Purification by fractional distillation under reduced pressure may be effective if the boiling points are sufficiently different.
Product Contamination with Solvent	Incomplete removal of the solvent after chromatography or extraction.	Use a rotary evaporator to remove the bulk of the solvent. For high-boiling point solvents, use a high-vacuum pump. Gentle heating can be applied, but care should be taken to avoid product degradation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a diethyl fluoromalonate synthesis?

A1: Common impurities include unreacted starting materials (e.g., diethyl malonate), the fluorinating agent and its byproducts, over-fluorinated products (e.g., diethyl difluoromalonate), and solvent residues.

Q2: Which purification method is most effective for diethyl fluoromalonate?

A2: The most suitable method depends on the scale of the reaction and the nature of the impurities. For small-scale reactions and for removing impurities with similar boiling points, column chromatography on silica gel is highly effective.[1][2] For larger-scale purification where the product is thermally stable and has a significantly different boiling point from impurities, fractional distillation under reduced pressure is a viable option.

Q3: Can I use a strong base like sodium hydroxide (B78521) to neutralize the reaction mixture?

A3: It is not recommended. Strong bases like sodium hydroxide can promote the hydrolysis of the ester groups in diethyl fluoromalonate, leading to the formation of the corresponding carboxylate and reducing the overall yield. A milder base such as sodium bicarbonate is preferred.

Q4: My product appears to be an oil, but the literature reports it as a liquid. Is this normal?

A4: Yes, diethyl fluoromalonate is a colorless to light yellow liquid at room temperature.[3] If your product is a viscous oil, it may still contain impurities or residual solvent.

Q5: How can I confirm the purity of my final product?

A5: The purity of diethyl fluoromalonate can be assessed using several analytical techniques. Gas chromatography (GC) is excellent for determining the percentage of purity.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) can confirm the structure and identify any proton- or fluorine-containing impurities.[2]

Data Presentation

Table 1: Physical and Spectroscopic Data of Diethyl Fluoromalonate

Property	Value
Molecular Formula	C₇H₁₁FO₄
Molecular Weight	178.16 g/mol
Boiling Point	121-122 °C at 30 mmHg[4]
Density	1.129 g/mL at 25 °C[4]
Refractive Index (n20/D)	1.407[4]
¹H NMR (CDCl₃, 400 MHz)	δ 5.28 (d, J=48.5 Hz, 1H), 4.33 (q, J=7.0 Hz, 4H), 1.34 (t, J=7.0 Hz, 6H)[2]
¹³C NMR (CDCl₃, 100 MHz)	δ 163.9 (d, J=24 Hz), 85.2 (d, J=195 Hz), 62.6, 13.9[2]
¹⁹F NMR (CDCl₃, 376 MHz)	δ -195.17 (d, J=48.5 Hz)[2]

Experimental Protocols

Protocol 1: Purification by Extractive Workup and Column Chromatography

This protocol is suitable for small to medium-scale reactions and is effective at removing a wide range of impurities.

• Neutralization:

  • Once the reaction is complete, cool the reaction mixture to room temperature.

  • Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture with stirring until the effervescence ceases. Check the pH of the aqueous layer with pH paper to ensure it is neutral (pH ~7-8).

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Extract the product with an organic solvent such as dichloromethane (CH₂Cl₂) or ethyl acetate (3 x 20 mL).

  • Combine the organic layers.

• Washing:

  • Wash the combined organic layers with brine (saturated aqueous NaCl solution) (1 x 20 mL) to remove residual water and inorganic salts.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Column Chromatography:

  • Prepare a silica gel column using a suitable eluent system. A common system is a mixture of hexane and dichloromethane or hexane and ethyl acetate.[1] The optimal ratio should be determined by thin-layer chromatography (TLC) analysis of the crude product.

  • Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure diethyl fluoromalonate.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Vacuum Distillation

This protocol is suitable for larger-scale purification of thermally stable products with boiling points significantly different from the impurities.

• Setup:

  • Assemble a vacuum distillation apparatus, including a distillation flask, a fractionating column (e.g., Vigreux column), a condenser, a receiving flask, and a vacuum source with a pressure gauge.

  • Ensure all glass joints are properly sealed and greased.

• Distillation:

  • Place the crude diethyl fluoromalonate into the distillation flask with a magnetic stir bar or boiling chips.

  • Gradually apply vacuum to the system.

  • Begin heating the distillation flask gently with a heating mantle.

  • Collect any low-boiling impurities as the forerun in a separate receiving flask.

  • Once the temperature stabilizes at the boiling point of diethyl fluoromalonate at the given pressure (see Table 1), switch to a clean receiving flask to collect the pure product.

  • Continue distillation until the majority of the product has been collected and the temperature begins to rise or drop.

• Analysis:

  • Confirm the purity of the collected fractions using an appropriate analytical method such as GC or NMR.

Mandatory Visualization

Caption: General experimental workflow for the purification of diethyl fluoromalonate.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organofluorine chemistry - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Base Selection for Diethyl Fluoromalonate Alkylation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the alkylation of diethyl fluoromalonate. This resource offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to facilitate successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when choosing a base for the alkylation of diethyl fluoromalonate?

A1: The selection of an appropriate base is critical and depends on several factors. The primary considerations include the reactivity of the alkylating agent, the desired product (mono- vs. di-alkylation), and the potential for side reactions. Due to the electron-withdrawing nature of the fluorine atom, the alpha-proton of diethyl fluoromalonate is more acidic than that of diethyl malonate, but the resulting enolate is less nucleophilic.[1] This reduced nucleophilicity means the reaction may proceed more slowly than its non-fluorinated counterpart.[1]

Q2: Which bases are commonly used for the alkylation of diethyl fluoromalonate?

A2: The most frequently employed bases are sodium ethoxide (NaOEt), sodium hydride (NaH), and potassium carbonate (K₂CO₃), often in conjunction with a phase-transfer catalyst.[2][3][4]

• Sodium Ethoxide (NaOEt): A classic and effective base, typically used in ethanol (B145695). It's crucial to use ethoxide to prevent transesterification.[3]

• Sodium Hydride (NaH): A strong, non-nucleophilic base that provides irreversible deprotonation. It is often used in aprotic solvents like THF or DMF.

• Potassium Carbonate (K₂CO₃): A weaker base that is particularly useful for minimizing side reactions. Its effectiveness can be significantly enhanced by using a phase-transfer catalyst (PTC) like a quaternary ammonium (B1175870) salt or a crown ether.[2][4][5]

Q3: How can I favor mono-alkylation over di-alkylation?

A3: To selectively obtain the mono-alkylated product, it is advisable to use a slight excess of diethyl fluoromalonate relative to the base and the alkylating agent. Slow, dropwise addition of the alkylating agent to the formed enolate at a controlled temperature can also help minimize di-alkylation.[3]

Q4: What solvents are recommended for this reaction?

A4: The choice of solvent is largely dependent on the base being used. For sodium ethoxide, absolute ethanol is the standard solvent. When using sodium hydride, anhydrous aprotic polar solvents such as tetrahydrofuran (B95107) (THF) or N,N-dimethylformamide (DMF) are preferred. For reactions with potassium carbonate and a phase-transfer catalyst, toluene (B28343) is a common choice.[2][4]

Troubleshooting Guide

Problem 1: Low or no product yield.

• Possible Cause: Incomplete deprotonation. The base may be old or have been deactivated by moisture.

  • Solution: Use freshly prepared sodium ethoxide or a new container of sodium hydride. Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Possible Cause: The alkylating agent is not reactive enough.

  • Solution: The reactivity of alkyl halides follows the order I > Br > Cl. If using an alkyl chloride, consider switching to the corresponding bromide or iodide. Secondary and tertiary halides are generally poor substrates as they favor elimination.[3]

• Possible Cause: The reaction temperature is too low.

  • Solution: While the deprotonation is often performed at 0°C or room temperature, the alkylation step may require gentle heating (reflux) to proceed at a reasonable rate. Monitor the reaction progress by TLC or GC.

Problem 2: Significant formation of the di-alkylated product.

• Possible Cause: Stoichiometry favors di-alkylation.

  • Solution: Use a 1:1 molar ratio of diethyl fluoromalonate to the base and alkylating agent, or a slight excess (1.1 equivalents) of the malonate. Add the alkylating agent slowly to the reaction mixture.

• Possible Cause: The mono-alkylated product is being deprotonated and reacting further.

  • Solution: Consider using a weaker base like potassium carbonate with a phase-transfer catalyst, which can provide sufficient reactivity for the first alkylation while being less likely to deprotonate the mono-alkylated product.

Problem 3: Presence of an alkene byproduct derived from the alkylating agent.

• Possible Cause: A competing E2 elimination reaction is occurring.

  • Solution: This is common with secondary and tertiary alkyl halides.[3] Use a primary alkyl halide whenever possible. Lowering the reaction temperature can also favor the desired SN2 reaction over elimination.

Problem 4: Hydrolysis of the ester groups.

• Possible Cause: Presence of water in the reaction mixture or during workup.

  • Solution: Use anhydrous solvents and reagents. During the aqueous workup, minimize the contact time with acidic or basic solutions, especially if heating is involved.

Problem 5: Transesterification of the ethyl esters.

• Possible Cause: Use of an alkoxide base that does not match the ester.

  • Solution: When using diethyl fluoromalonate, always use sodium ethoxide as the base if an alkoxide is the base of choice. Using sodium methoxide, for example, will result in a mixture of ethyl and methyl esters.[3]

Data Presentation

The following table summarizes the typical conditions and expected outcomes for the mono-alkylation of diethyl fluoromalonate with different bases. Yields are highly dependent on the specific substrate and reaction conditions.

Base System	Solvent	Temperature	Typical Yield	Advantages	Disadvantages
Sodium Ethoxide (NaOEt)	Ethanol	Room Temp to Reflux	Moderate	Well-established, cost-effective.	Reversible deprotonation, risk of transesterification if not matched.
Sodium Hydride (NaH)	THF or DMF	0°C to Room Temp	Good to High	Irreversible deprotonation, drives reaction to completion.	Requires strictly anhydrous conditions, flammable gas byproduct (H₂).
Potassium Carbonate (K₂CO₃) / PTC	Toluene	Reflux	High	Milder conditions, minimizes side reactions like elimination.	Requires a phase-transfer catalyst, may require longer reaction times.

Note: Specific yield data for the alkylation of diethyl fluoromalonate is limited in the literature. The qualitative assessments are based on general principles of malonate alkylation and the known reactivity of the fluorinated analogue. A study on the alkylation of diethyl malonate with n-propyl bromide using nano-potassium carbonate reported a yield of 85.2%.[1] The arylation of diethyl malonate with hexafluorobenzene (B1203771) using sodium hydride resulted in a 47% yield of diethyl 2-(perfluorophenyl)malonate.[6]

Experimental Protocols

Protocol 1: Mono-alkylation using Sodium Ethoxide in Ethanol

• Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add absolute ethanol (50 mL). Carefully add sodium metal (1.0 eq) in small pieces. The reaction is exothermic and produces hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

• Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl fluoromalonate (1.0 eq) dropwise at room temperature with stirring. Stir for 30-60 minutes.

• Alkylation: Add the primary alkyl halide (1.0 eq) dropwise to the enolate solution. After the addition is complete, heat the mixture to reflux and monitor the reaction by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Mono-alkylation using Sodium Hydride in DMF

• Preparation: To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add a 60% dispersion of sodium hydride (1.1 eq) in mineral oil. Wash the sodium hydride with anhydrous hexanes to remove the mineral oil. Add anhydrous DMF.

• Enolate Formation: Cool the suspension to 0°C in an ice bath. Add diethyl fluoromalonate (1.0 eq) dropwise with stirring. After the addition, allow the mixture to warm to room temperature and stir for 1 hour to ensure complete enolate formation.

• Alkylation: Cool the reaction mixture back to 0°C and add the primary alkyl halide (1.0 eq) dropwise. Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate (B1210297) (3 x 50 mL).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Mandatory Visualization

Caption: General reaction mechanism for the alkylation of diethyl fluoromalonate.

Caption: A typical experimental workflow for diethyl fluoromalonate alkylation.

Caption: A decision tree for troubleshooting low yields in alkylation reactions.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Potassium carbonate as a base for cycloalkylation of diethyl malonate and ethyl cyanoacetate in solid-liquid two phase systems [journals.iau.ir]
• 3. benchchem.com [benchchem.com]
• 4. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 5. sanad.iau.ir [sanad.iau.ir]
• 6. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Diethyl Fluoromalonate Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of diethyl fluoromalonate, improving yields, and troubleshooting common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing diethyl fluoromalonate?

A1: The two main synthetic routes to diethyl fluoromalonate are direct electrophilic fluorination of diethyl malonate and halogen exchange from a precursor like diethyl chloromalonate. Direct fluorination involves treating diethyl malonate with a fluorine source, while halogen exchange typically uses a fluoride (B91410) salt to displace a halide, such as chloride, from the alpha-position of the malonate.

Q2: Which fluorinating agents are commonly used for direct fluorination?

A2: A variety of electrophilic fluorinating agents can be used, including elemental fluorine (F₂), Selectfluor® (N-fluoro-N'-chloromethyl-triethylenediamine bis(tetrafluoroborate)), and N-Fluorobenzenesulfonimide (NFSI). The choice of reagent can significantly impact yield, selectivity, and safety considerations.

Q3: What are the typical yields for diethyl fluoromalonate synthesis?

A3: Yields can vary widely depending on the chosen method and reaction conditions. Halogen exchange reactions using amine-hydrogen fluoride complexes have been reported with yields as high as 82-91%. Direct fluorination with elemental fluorine in the presence of a copper nitrate (B79036) catalyst has achieved yields of up to 94%. Other methods involving reagents like iodosylbenzene and triethylamine (B128534) pentahydrogen fluoride salt have reported yields around 85%.

Q4: What are the most common side products in this synthesis?

A4: The most prevalent side product is diethyl difluoromalonate, which arises from a second fluorination of the desired product. Over-fluorination is a common issue, especially in direct fluorination methods. Other potential impurities include unreacted starting materials and byproducts from the decomposition of reagents.

Q5: How can I purify the final product?

A5: Purification is typically achieved through column chromatography on silica (B1680970) gel. The choice of eluent, often a mixture of hexanes and dichloromethane (B109758) or toluene (B28343) and dichloromethane, is crucial for separating diethyl fluoromalonate from impurities. Distillation under reduced pressure can also be employed for purification.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Moisture in the reaction: Water can react with and deactivate many fluorinating agents and bases.	Ensure all glassware is thoroughly dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Ineffective fluorinating agent: The fluorinating agent may have degraded or is not suitable for the chosen substrate/conditions.	Use a freshly opened or properly stored fluorinating agent. Consider screening different fluorinating agents to find the optimal one for your specific reaction.
Incorrect reaction temperature: The reaction may be too slow at lower temperatures or lead to decomposition at higher temperatures.	Optimize the reaction temperature by running small-scale trials at different temperatures.
Formation of Diethyl Difluoromalonate	Excess of fluorinating agent: Using too much of the fluorinating agent increases the likelihood of a second fluorination event.	Carefully control the stoichiometry of the fluorinating agent. A slight excess may be needed, but a large excess should be avoided.
Prolonged reaction time: Leaving the reaction to run for too long can lead to the formation of the difluorinated byproduct.	Monitor the reaction progress using techniques like TLC, GC-MS, or ¹H NMR to determine the optimal reaction time. Quench the reaction once the starting material is consumed.
Incomplete Reaction	Insufficient reaction time or temperature: The reaction may not have reached completion.	Increase the reaction time or temperature cautiously while monitoring for the formation of side products.
Poor mixing: In heterogeneous reactions, inefficient stirring can lead to incomplete conversion.	Ensure vigorous stirring throughout the reaction.
Difficulty in Product Isolation	Emulsion formation during workup: The presence of salts or other byproducts can lead to the formation of stable emulsions during aqueous extraction.	Add brine (saturated NaCl solution) to the aqueous layer to help break the emulsion. Centrifugation can also be effective.
Co-elution of impurities during chromatography: Impurities with similar polarity to the product can be difficult to separate.	Optimize the solvent system for column chromatography by testing different solvent polarities. Gradient elution may be necessary.

Data Presentation

Table 1: Comparison of Different Synthesis Methods for Diethyl Fluoromalonate

Method	Fluorinating Agent/Reagents	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Halogen Exchange	Triethylamine·3HF	Triethylamine	-	-	-	82
Halogen Exchange	DBN·HF complex	DBN	-	-	-	91 (conversion)
Halogen Exchange	HF	1,5-Diazabicyclo[4.3.0]non-5-ene	-	80	12	83
Direct Fluorination	Iodosylbenzene / Et₃N·5HF	-	1,2-Dichloroethane (B1671644)	70	24	85
Direct Fluorination	Fluorine	Copper nitrate hemi(pentahydrate)	Acetonitrile	0 - 5	2	94
Direct Fluorination	N-fluoro bis(methanesulfonyl)imide	Tetra-iso-propoxy orthotitanate	1,2-Dichloroethane	Room Temp.	12	57

Experimental Protocols

Protocol 1: Halogen Exchange from Diethyl Chloromalonate

This protocol is adapted from a patented procedure with a reported yield of 83%.

Materials:

• Diethyl chloromalonate

• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)

• Hydrogen Fluoride (HF)

• Anhydrous solvent (e.g., acetonitrile)

• Sodium sulfate (B86663)

• Apparatus for reaction under inert atmosphere, extraction, and distillation.

Procedure:

• In a three-necked flask under an inert atmosphere, dissolve 1,5-diazabicyclo[4.3.0]non-5-ene (0.2 mol) in an anhydrous solvent.

• Carefully add hydrogen fluoride (HF) (11.5g) while stirring.

• Add diethyl chloromalonate (0.1 mol) to the mixture.

• Heat the reaction mixture to 80°C and maintain for 12 hours.

• After the reaction is complete, cool the mixture to room temperature and carefully hydrolyze by adding water.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by vacuum distillation to yield diethyl fluoromalonate.

Protocol 2: Direct Fluorination of Diethyl Malonate

This protocol is based on a high-yield procedure using iodosylbenzene and a fluoride source.

Materials:

• Diethyl malonate

• Iodosylbenzene (PhIO)

• Triethylamine pentahydrogen fluoride salt (Et₃N·5HF)

• 1,2-Dichloroethane (DCE)

• Aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Teflon test tube or flask

• Apparatus for extraction and column chromatography.

Procedure:

• In a Teflon test tube, combine iodosylbenzene (2.5 mmol) and triethylamine pentahydrogen fluoride salt (4 mmol) in 1,2-dichloroethane (1 mL).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of diethyl malonate (1 mmol) in 1,2-dichloroethane (1 mL) to the reaction mixture.

• Seal the test tube and heat it at 70°C for 24 hours with stirring.

• After cooling to room temperature, neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-dichloromethane eluent system to obtain pure diethyl fluoromalonate.

Visualizations

Caption: General experimental workflow for diethyl fluoromalonate synthesis.

Caption: Troubleshooting logic for addressing low reaction yields.

Technical Support Center: Knoevenagel Condensation with Diethyl Fluoromalonate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals employing diethyl fluoromalonate in the Knoevenagel condensation.

Frequently Asked Questions (FAQs)

Q1: What makes the Knoevenagel condensation with diethyl fluoromalonate different from using standard diethyl malonate?

A1: The primary difference lies in the enhanced acidity of the α-proton in diethyl fluoromalonate. The electron-withdrawing fluorine atom significantly lowers the pKa of the methylene (B1212753) proton (predicted pKa ≈ 10.4) compared to diethyl malonate (pKa ≈ 13). This increased acidity means that weaker bases can be effectively used for the condensation, and the reaction may proceed under milder conditions. However, it can also increase the propensity for certain side reactions if the conditions are not carefully controlled.

Q2: What are the most common catalysts for this reaction?

A2: Due to the increased acidity of diethyl fluoromalonate, very mild bases are typically sufficient and recommended. Common catalysts include:

• Weak organic bases: Piperidine (B6355638), pyridine, and triethylamine (B128534) are frequently used.[1]

• Basic salts: Potassium carbonate or sodium bicarbonate can also be effective.[2]

• Environmentally friendly catalysts: Immobilized enzymes like gelatin or bovine serum albumin (BSA) in solvents like DMSO have been shown to be effective for similar condensations.[3][4]

It is advisable to start with a weak base to minimize the risk of side reactions.

Q3: What solvents are suitable for the Knoevenagel condensation with diethyl fluoromalonate?

A3: The choice of solvent can influence reaction rates and yields. Suitable solvents include:

• Aprotic polar solvents: Dimethyl sulfoxide (B87167) (DMSO) is an excellent choice as it can facilitate the reaction at room temperature.[3]

• Aromatic hydrocarbons: Toluene or benzene (B151609) can be used, often with azeotropic removal of water to drive the reaction to completion.

• Alcohols: Ethanol is another common solvent.

• Solvent-free conditions: In some cases, the reaction can be carried out neat, particularly with microwave irradiation, which aligns with green chemistry principles.[5]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would typically be a mixture of hexane (B92381) and ethyl acetate (B1210297). The disappearance of the limiting reactant (usually the aldehyde) and the appearance of a new, typically more conjugated (and thus more UV-active) product spot indicates the reaction is proceeding.

Q5: What are the typical purification methods for the product?

A5: After the reaction is complete, the product needs to be isolated from the catalyst, unreacted starting materials, and any byproducts. Common purification strategies include:

• Aqueous workup: This is used to remove the catalyst and any water-soluble impurities. A mild acidic wash (e.g., dilute HCl) can be used to remove basic catalysts, followed by a wash with brine.

• Extraction: The product is typically extracted into an organic solvent like ethyl acetate or dichloromethane.

• Column chromatography: This is often necessary to achieve high purity, separating the desired product from unreacted diethyl fluoromalonate and other nonpolar impurities.

• Distillation: If the product is thermally stable, fractional distillation under reduced pressure can be an effective method for purification, especially on a larger scale.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficiently active catalyst: The chosen base may be too weak for the specific aldehyde being used. 2. Low reaction temperature: The reaction may require more thermal energy to proceed at a reasonable rate. 3. Water inhibition: The presence of water can hinder the reaction equilibrium.[7]	1. Catalyst selection: While diethyl fluoromalonate is acidic, a slightly stronger weak base (e.g., piperidine instead of triethylamine) may be required. A catalytic amount of acetic acid can sometimes be beneficial when using amine bases. 2. Increase temperature: Gently heat the reaction mixture. Monitor for potential side reactions. 3. Water removal: If using a solvent like toluene, use a Dean-Stark apparatus to remove water azeotropically. Alternatively, add molecular sieves to the reaction mixture.[7]
Formation of Byproducts	1. Self-condensation of the aldehyde: This can occur if the base is too strong.[3] 2. Michael addition: The product can potentially react with another molecule of the carbanion. 3. Hydrolysis of the ester: Prolonged exposure to strong bases or harsh workup conditions can lead to the hydrolysis of the diethyl fluoromalonate or the product.[6]	1. Use a weaker base: Switch to a milder catalyst like sodium bicarbonate or an amino acid. 2. Control stoichiometry: Use a slight excess of the aldehyde to ensure the fluoromalonate is consumed. 3. Mild conditions: Use a weak base and perform aqueous workups quickly, avoiding strong acids or bases. A wash with a saturated solution of sodium bicarbonate is generally safe for short periods.[6]
Difficulty in Product Purification	1. Similar polarity of product and starting material: Unreacted diethyl fluoromalonate can be difficult to separate from the product by column chromatography. 2. Product is an oil: This can make isolation and purification challenging.	1. Optimize chromatography: Use a gradient elution method or try a different solvent system. A basic wash to remove unreacted diethyl fluoromalonate as its salt can be attempted, but with caution to avoid product hydrolysis.[6] 2. Induce crystallization: Try to crystallize the product from a suitable solvent system. Scratching the inside of the flask with a glass rod can sometimes initiate crystallization.

Quantitative Data

Table 1: Comparison of Catalysts and Conditions for Knoevenagel Condensation with Activated Methylenes

Aldehyde	Activated Methylene	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Isovaleraldehyde	Diethyl malonate	Immobilized Gelatin	DMSO	Room Temp.	Overnight	85-90	[3]
Furfural	Diethyl malonate	Ammonium Bicarbonate	None	90	1 hr	~80	[8]
Aromatic Aldehydes	Ethyl Cyanoacetate	DBU/H₂O complex	Water	Room Temp.	0.5-2 hr	90-98	[9]
Various Aldehydes	Malononitrile	[MeHMTA]BF₄	None	Room Temp.	5-15 min	92-98
Ring-disubstituted Benzaldehydes	Isobutyl Cyanoacetate	Piperidine	N/A	N/A	N/A	N/A	[10]

Note: Data for diethyl fluoromalonate is limited in the literature; the table provides examples with similar activated methylenes to guide experimental design.

Experimental Protocols

General Protocol for Knoevenagel Condensation of an Aromatic Aldehyde with Diethyl Fluoromalonate using Piperidine as a Catalyst

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aromatic aldehyde (1.0 eq)

• Diethyl fluoromalonate (1.1 eq)

• Piperidine (0.1 eq)

• Toluene

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, add the aromatic aldehyde (1.0 eq), diethyl fluoromalonate (1.1 eq), and toluene.

• Addition of Catalyst: Add a catalytic amount of piperidine (0.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete when the aldehyde spot is no longer visible on the TLC plate. The theoretical amount of water should be collected in the Dean-Stark trap.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer with 1M HCl to remove the piperidine.

  • Wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure product.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations

References

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 4. Knoevenagel condensation of diethylmalonate with aldehydes catalyzed by immobilized bovine serum albumin (BSA) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Knoevenagel Condensation | Thermo Fisher Scientific - US [thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. asianpubs.org [asianpubs.org]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Diethyl Fluoromalonate Hydrolysis and Decomposition

Welcome to the Technical Support Center for diethyl fluoromalonate (DEFAM). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the hydrolysis and decomposition of DEFAM. Here you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary products of diethyl fluoromalonate hydrolysis?

Under typical acidic or basic hydrolysis conditions, the primary expected product is fluoromalonic acid. However, fluoromalonic acid is prone to decarboxylation, especially at elevated temperatures, which would yield fluoroacetic acid and carbon dioxide.

Q2: What are the common byproducts observed during the hydrolysis of diethyl fluoromalonate?

Common byproducts can arise from incomplete hydrolysis, resulting in the monoester, ethyl fluoromalonate. Under harsh basic conditions or elevated temperatures, decarboxylation is a significant side reaction, leading to the formation of fluoroacetate. Thermal decomposition can lead to the release of hazardous gases such as carbon oxides and hydrogen fluoride.[1]

Q3: How does the fluorine atom affect the hydrolysis of diethyl fluoromalonate compared to diethyl malonate?

The electron-withdrawing nature of the fluorine atom generally increases the rate of ester hydrolysis compared to its non-fluorinated analog, diethyl malonate.[2] This is because the fluorine atom makes the carbonyl carbons more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide (B78521) ions.

Q4: What are the recommended storage conditions for diethyl fluoromalonate to prevent premature decomposition?

To ensure stability, diethyl fluoromalonate should be stored in a tightly sealed container in a cool, dry place, away from strong bases and oxidizing agents.[3] It is also sensitive to moisture, so storage under an inert atmosphere is recommended.[1]

Troubleshooting Guides

Issue 1: Incomplete Hydrolysis

Symptom: NMR or GC-MS analysis of the product mixture shows the presence of starting material (diethyl fluoromalonate) and/or the monoester intermediate (ethyl fluoromalonate).

Possible Causes & Solutions:

Cause	Solution
Insufficient reaction time or temperature	Increase the reaction time and/or temperature. Monitor the reaction progress by TLC, GC, or NMR to determine the optimal conditions.
Inadequate concentration of acid or base catalyst	Increase the concentration of the acid or base catalyst. For basic hydrolysis, ensure at least two equivalents of base are used per equivalent of diethyl fluoromalonate.
Poor solubility of the ester in the reaction medium	Add a co-solvent such as THF or ethanol (B145695) to improve the solubility of the diethyl fluoromalonate in the aqueous reaction mixture.

Issue 2: Excessive Decarboxylation

Symptom: The primary product isolated is fluoroacetic acid, with little to no fluoromalonic acid observed.

Possible Causes & Solutions:

Cause	Solution
High reaction temperature	Perform the hydrolysis at a lower temperature. While this may require longer reaction times, it will minimize decarboxylation.
Strongly acidic or basic conditions	Use milder acidic or basic conditions if possible. For example, use a weaker base or a lower concentration of acid.
Workup conditions	Avoid excessive heating during the workup procedure, such as during solvent removal.

Issue 3: Formation of Unidentified Byproducts

Symptom: GC-MS or NMR analysis shows significant peaks that do not correspond to the starting material, desired product, or common byproducts.

Possible Causes & Solutions:

Cause	Solution
Thermal decomposition	If the reaction is run at high temperatures, thermal decomposition can occur, leading to a complex mixture of products. Lower the reaction temperature.
Reaction with impurities	Ensure all reagents and solvents are of high purity to avoid side reactions with impurities.
Air or moisture sensitivity	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) if air or moisture-sensitive side reactions are suspected.

Data Presentation

Table 1: Summary of Expected Products and Byproducts of Diethyl Fluoromalonate Hydrolysis and Decomposition

Process	Conditions	Expected Primary Product(s)	Potential Byproducts
Acidic Hydrolysis	Dilute HCl or H₂SO₄, heat	Fluoromalonic acid	Fluoroacetic acid (from decarboxylation), Ethyl fluoromalonate (incomplete hydrolysis)
Basic Hydrolysis	NaOH or KOH in water/alcohol, heat	Fluoromalonate salt	Fluoroacetate salt (from decarboxylation), Ethyl fluoromalonate (incomplete hydrolysis)
Thermal Decomposition	High temperatures	Carbon oxides, Hydrogen fluoride[1]	Complex mixture of smaller organic fragments

Note: The propensity for decarboxylation is high, and it may be the major product depending on the specific reaction conditions. This data is inferred from the behavior of similar fluorinated malonic esters.[4]

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of Diethyl Fluoromalonate

• Setup: In a round-bottom flask equipped with a reflux condenser, add diethyl fluoromalonate (1 equivalent).

• Reagent Addition: Add a 6 M solution of hydrochloric acid or sulfuric acid (10 equivalents).

• Reaction: Heat the mixture to reflux (approximately 100-110 °C) and stir.

• Monitoring: Monitor the progress of the reaction by TLC or by taking small aliquots for GC-MS analysis to check for the disappearance of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Extract the aqueous solution with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to remove any unreacted starting material or monoester.

• Isolation: The aqueous layer containing the fluoromalonic acid and/or fluoroacetic acid can be used as is, or the product can be isolated by removal of water under reduced pressure. Be aware that heating during solvent removal can promote decarboxylation.

Protocol 2: Base-Catalyzed Hydrolysis (Saponification) of Diethyl Fluoromalonate

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve diethyl fluoromalonate (1 equivalent) in ethanol or a mixture of THF and water.

• Reagent Addition: Add a 2 M solution of sodium hydroxide or potassium hydroxide (2.2 equivalents).

• Reaction: Heat the mixture to reflux and stir.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Remove the organic solvent under reduced pressure.

• Isolation: Add water to dissolve the salt and wash with diethyl ether to remove any organic impurities. Carefully acidify the aqueous layer with cold dilute HCl to a pH of ~2. Extract the product into an organic solvent like ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the carboxylic acid.

Mandatory Visualizations

Caption: Hydrolysis and subsequent decarboxylation pathway of diethyl fluoromalonate.

Caption: A logical workflow for troubleshooting common issues in diethyl fluoromalonate hydrolysis.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bdmaee.net [bdmaee.net]
• 4. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for the Removal of Unreacted Diethyl Fluoromalonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of unreacted diethyl fluoromalonate from reaction products.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of products from reactions involving diethyl fluoromalonate.

Problem	Possible Cause(s)	Recommended Solution(s)
Significant amount of diethyl fluoromalonate remains in the product after aqueous workup.	- Incomplete extraction of diethyl fluoromalonate into the aqueous layer.- Insufficient volume or concentration of the basic wash solution.- Emulsion formation during extraction.	- Perform multiple washes with a saturated sodium bicarbonate solution.- Increase the volume of the aqueous wash.- To break emulsions, add brine (saturated NaCl solution) and allow the mixture to stand. Gentle swirling can also help.
Product and diethyl fluoromalonate co-elute during column chromatography.	- Inappropriate solvent system (polarity is too high or too low).- Overloading of the column.	- Optimize the solvent system using thin-layer chromatography (TLC) beforehand. Test various solvent mixtures of differing polarities (e.g., gradients of ethyl acetate (B1210297) in hexanes, or mixtures including dichloromethane).- Reduce the amount of crude product loaded onto the column. A general rule is a 30-50:1 ratio of silica (B1680970) gel to crude product by weight for good separation.[1]
Product degradation during purification.	- Thermal decomposition during distillation.- Hydrolysis of the product (especially if it is an ester) during a basic wash.	- For distillation, use a high vacuum to lower the boiling point of the components. Ensure the heating mantle temperature is kept as low as possible.[2]- When performing a basic wash, use a mild base like sodium bicarbonate, keep the wash time short, and perform the extraction at a low temperature (e.g., in an ice bath).[3]
Low recovery of the desired product.	- Product loss during aqueous washes if it has some water solubility.- Irreversible adsorption of the product onto the silica gel column.	- Minimize the number of aqueous washes or back-extract the combined aqueous layers with a fresh portion of organic solvent.- If the product is suspected to be adsorbing to the silica, consider deactivating the silica gel with triethylamine (B128534) or using a different stationary phase like alumina.
Difficulty visualizing diethyl fluoromalonate on a TLC plate.	- Diethyl fluoromalonate does not have a strong UV chromophore.	- Use a visualization stain. Potassium permanganate (B83412) (KMnO₄) stain is often effective for esters. Iodine vapor can also be used as a general stain for organic compounds.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most straightforward method for removing a large amount of unreacted diethyl fluoromalonate?

A1: For thermally stable products with a boiling point significantly different from diethyl fluoromalonate (boiling point of ~121-122 °C at 30 mmHg), fractional distillation under reduced pressure is often the most efficient and scalable method.[5] If the product is not volatile or is thermally sensitive, a combination of a basic aqueous wash followed by column chromatography is recommended.[3]

Q2: Can I remove diethyl fluoromalonate with a simple water wash?

A2: A simple water wash is generally ineffective due to the limited solubility of diethyl fluoromalonate in water.[6] However, washing with a dilute basic solution, such as saturated sodium bicarbonate, can be effective.[3][7]

Q3: What type of basic solution should I use for an aqueous wash, and what are the risks?

A3: A saturated solution of sodium bicarbonate (NaHCO₃) is typically sufficient.[3][7] The methine proton of diethyl fluoromalonate is acidic and can be deprotonated by a mild base, forming a water-soluble salt that partitions into the aqueous layer. While effective, there is a risk of hydrolyzing your product, especially if it is also an ester.[8]

Q4: My product is an ester. How can I minimize the risk of hydrolysis during a basic wash?

A4: To minimize hydrolysis of an ester product:

• Use a mild base like saturated sodium bicarbonate.[3]

• Keep the contact time with the basic solution brief (a few minutes).[3]

• Perform the wash at a low temperature (e.g., in an ice bath).[3]

• Immediately after the basic wash, wash the organic layer with brine to remove any residual base.[3]

Q5: When is column chromatography the best choice for removing diethyl fluoromalonate?

A5: Column chromatography is the preferred method when:

• Dealing with small-scale reactions.[3]

• The boiling points of the product and diethyl fluoromalonate are very close.[3]

• Other impurities are also present in the reaction mixture.[3]

• The product is thermally sensitive and not suitable for distillation.[3]

Data Presentation: Comparison of Purification Methods

The following table summarizes the advantages and disadvantages of the primary methods for removing unreacted diethyl fluoromalonate.

Method	Principle	Advantages	Disadvantages	Best Suited For
Fractional Distillation	Separation based on differences in boiling points.	- Scalable to large quantities.- Can provide a very pure product.	- Requires the product to be thermally stable.- Ineffective if the boiling points of the product and diethyl fluoromalonate are close.	Thermally stable products with a boiling point difference of at least 20-30 °C from diethyl fluoromalonate.[3]
Basic Aqueous Wash	Conversion of diethyl fluoromalonate to its water-soluble salt.	- Quick and simple procedure.- Removes acidic impurities.	- Risk of product hydrolysis, especially for esters.- May not be completely effective in a single wash.	Products that are not sensitive to basic conditions.[3]
Column Chromatography	Differential adsorption of components onto a stationary phase.	- High resolution is possible.- Effective for separating compounds with similar boiling points.- Can remove multiple impurities simultaneously.	- Can be time-consuming.- Requires larger volumes of solvent.- Not easily scalable for very large quantities.	Small to medium-scale purifications, thermally sensitive compounds, and when other methods have failed to provide adequate purity.[3]

Experimental Protocols

Protocol 1: Removal by Basic Aqueous Wash

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Washing: Transfer the organic solution to a separatory funnel. Add an equal volume of saturated aqueous sodium bicarbonate solution.

• Extraction: Stopper the funnel and shake gently for 1-2 minutes, venting frequently to release any pressure buildup (CO₂ may evolve).

• Separation: Allow the layers to separate completely and drain the lower aqueous layer.

• Repeat (Optional): For stubborn purifications, repeat the wash with a fresh portion of saturated sodium bicarbonate solution.

• Brine Wash: Wash the organic layer with an equal volume of brine to remove residual water and base.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.[3]

• Analysis: Analyze a small sample of the product by GC, HPLC, or NMR to confirm the removal of diethyl fluoromalonate.

Protocol 2: Removal by Fractional Distillation under Reduced Pressure

• Apparatus Setup: Assemble a fractional distillation apparatus equipped for vacuum distillation. A short Vigreux column is often sufficient. Ensure all glassware joints are properly sealed.

• Charging the Flask: Place the crude reaction mixture into the distillation flask, adding a magnetic stir bar or boiling chips. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Gradually apply vacuum to the system to the desired pressure.

• Heating: Begin heating the distillation flask gently and evenly with a heating mantle.

• Fraction Collection: Collect the fraction corresponding to the boiling point of diethyl fluoromalonate at the applied pressure (e.g., ~121-122 °C at 30 mmHg).[5] Once this fraction has been collected and the temperature begins to rise, change the receiving flask to collect the purified product.

• Analysis: Confirm the purity of the collected product fraction using an appropriate analytical method (e.g., GC, NMR).

Protocol 3: Removal by Flash Column Chromatography

• TLC Analysis: Determine an optimal solvent system using TLC. The goal is to find a solvent mixture where the desired product has an Rf value of approximately 0.2-0.3 and is well-separated from the spot corresponding to diethyl fluoromalonate. Common solvent systems include gradients of ethyl acetate in hexanes or mixtures of hexane (B92381) and dichloromethane.[7]

• Column Packing: Pack a chromatography column with silica gel slurried in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the solvent system determined by TLC. If a gradient elution is necessary, gradually increase the polarity of the mobile phase.

• Fraction Collection and Monitoring: Collect fractions and monitor their composition by TLC, visualizing with a suitable stain such as potassium permanganate.

• Concentration: Combine the fractions containing the pure product and remove the solvent under reduced pressure.[3]

Visualizations

Caption: Workflow for selecting a purification method.

Caption: Troubleshooting guide for column chromatography.

References

• 1. sarponggroup.com [sarponggroup.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. 685-88-1 CAS MSDS (Diethyl fluoromalonate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. bdmaee.net [bdmaee.net]
• 7. chemwhat.com [chemwhat.com]
• 8. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Column Chromatography of Diethyl Fluoromalonate Derivatives

Welcome to the Technical Support Center for the purification of diethyl fluoromalonate derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for challenges encountered during column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the general polarity of diethyl fluoromalonate and its derivatives?

Diethyl fluoromalonate and its derivatives are typically moderately polar compounds. The presence of the fluorine atom and two ester groups contributes to their polarity. The overall polarity will, however, depend on the nature of the substituent at the α-position. Nonpolar alkyl or aryl substituents will decrease the overall polarity, while additional polar functional groups will increase it.

Q2: What is the recommended stationary phase for the purification of these compounds?

For most applications, silica (B1680970) gel (SiO₂) is the standard and most cost-effective stationary phase for the purification of diethyl fluoromalonate derivatives.[1] However, due to the slightly acidic nature of silica gel, some fluorinated compounds, particularly those sensitive to acid-catalyzed decomposition, may show degradation.[2] In such cases, alternative stationary phases should be considered.

Q3: Are there alternative stationary phases to silica gel for these compounds?

Yes, for acid-sensitive derivatives, deactivated silica gel, alumina (B75360) (neutral or basic), or Florisil® can be effective alternatives.[3] Additionally, for challenging separations, fluorinated stationary phases (e.g., pentafluorophenyl- or alkyl-fluorinated silica) can offer different selectivity and improved separation of fluorinated compounds from their non-fluorinated counterparts.[4][5][6]

Troubleshooting Guide

Problem 1: My compound is not moving from the baseline on the TLC plate, even with a relatively polar solvent system like 20% ethyl acetate (B1210297) in hexanes.

• Possible Cause: The solvent system is not polar enough to elute your highly polar derivative.

• Solution:

  • Gradually increase the polarity of the mobile phase. You can try increasing the percentage of ethyl acetate or switching to a more polar solvent like dichloromethane (B109758) (DCM) or a mixture of DCM and methanol (B129727).[7]

  • For very polar compounds, a mobile phase containing a small percentage of methanol (e.g., 1-5%) in dichloromethane can be effective.[7]

Problem 2: My compound is streaking or tailing on the TLC plate and the column.

• Possible Cause 1: The compound is interacting too strongly with the acidic silanol (B1196071) groups on the silica gel. This is common for acidic or highly polar compounds.

• Solution 1: Add a small amount (0.1-2.0%) of a volatile acid, such as acetic acid or formic acid, to your mobile phase to suppress the ionization of your compound and reduce its interaction with the stationary phase.[7]

• Possible Cause 2: The compound is acid-sensitive and is decomposing on the silica gel.

• Solution 2:

  • Add a small amount of a volatile base, such as triethylamine (B128534) (0.1-2.0%) or ammonia (B1221849) in methanol (1-10%), to the mobile phase to neutralize the acidic sites on the silica gel.[7]

  • Consider switching to a less acidic stationary phase like neutral alumina or deactivated silica gel.[2]

• Possible Cause 3: The sample is overloaded on the TLC plate or column.

• Solution 3: Use a more dilute sample for TLC analysis. For column chromatography, ensure that the amount of crude material loaded is appropriate for the column size (a general guideline is a silica gel to crude material weight ratio of 50:1 to 100:1).[3]

Problem 3: I am getting poor separation between my desired product and an impurity.

• Possible Cause: The chosen solvent system does not provide sufficient selectivity for the separation.

• Solution:

  • Optimize the Mobile Phase: Test a variety of solvent systems with different polarities and selectivities. For example, if a hexane (B92381)/ethyl acetate system is not working, try a system with dichloromethane, toluene, or ether.[2]

  • Gradient Elution: Employ a gradient elution where you start with a low polarity mobile phase and gradually increase the polarity. This can help to separate compounds with close Rf values. A common strategy is to start with a solvent system that gives your product an Rf of around 0.15-0.20 and slowly increase the proportion of the more polar solvent.[2]

  • Alternative Stationary Phase: If optimizing the mobile phase on silica gel is unsuccessful, consider using a different stationary phase like alumina or a fluorinated phase, which can offer different selectivities.[4][5][6]

Problem 4: I have low or no recovery of my compound from the column.

• Possible Cause 1: The compound is irreversibly adsorbed onto the stationary phase.

• Solution 1:

  • Increase the polarity of the mobile phase significantly at the end of the chromatography to try and elute any remaining compound.

  • In subsequent attempts, use a less active stationary phase or add modifiers to the mobile phase as described in "Problem 2".

• Possible Cause 2: The compound is volatile and has evaporated during purification or solvent removal.

• Solution 2: Be mindful of the volatility of your compound, especially for lower molecular weight derivatives. Use gentle conditions for solvent evaporation (e.g., lower temperature on the rotary evaporator).

Data Presentation

The following tables summarize typical thin-layer chromatography (TLC) conditions and reported Rf values for some diethyl fluoromalonate derivatives and related compounds. Please note that Rf values can vary depending on the specific experimental conditions.[8]

Table 1: TLC Mobile Phases for Diethyl Fluoromalonate Derivatives

Compound Type	Stationary Phase	Mobile Phase System	Typical Rf Range
Diethyl alkylfluoromalonates	Silica Gel	Hexane / Ethyl Acetate	0.2 - 0.6
Diethyl arylfluoromalonates	Silica Gel	Hexane / Ethyl Acetate	0.3 - 0.7
More polar α-substituted derivatives	Silica Gel	Dichloromethane / Methanol	Variable
Acid-sensitive derivatives	Silica Gel	Hexane / Ethyl Acetate with 1% Triethylamine	Variable

Table 2: Reported Rf Values for Related Compounds

Compound Description	Stationary Phase	Mobile Phase (v/v)	Reported Rf Value
Bicyclic ester derivative	Silica Gel	1:1 Hexane / Ethyl Acetate	0.3
Bicyclic alcohol derivative	Silica Gel	1:1 Hexane / Ethyl Acetate	0.3
Bicyclic aldehyde derivative	Silica Gel	1:1 Hexane / Ethyl Acetate	0.5
Bicyclic carboxylic acid derivative	Silica Gel	1:1 Hexane / Ethyl Acetate	0.2
Pyrazoloquinolinone derivative (4a)	Silica Gel	1:1 Ethyl Acetate / n-Hexane	0.26
Pyrazoloquinolinone derivative (4i)	Silica Gel	1:1 Ethyl Acetate / n-Hexane	0.22
Pyrazoloquinolinone derivative (4j)	Silica Gel	1:1 Ethyl Acetate / n-Hexane	0.28
Pyrazoloquinolinone derivative (4h)	Silica Gel	1:1 Ethyl Acetate / n-Hexane	0.46
2-phenylfuran	Silica Gel	Hexanes	0.84
2-(4-fluorophenyl)furan	Silica Gel	Hexanes	0.92
2-(4-nitrophenyl)furan	Silica Gel	5% Ethyl Acetate in Hexanes	0.44

Experimental Protocols

General Protocol for Column Chromatography of a Diethyl Alkylfluoromalonate Derivative

• TLC Analysis:

  • Dissolve a small amount of the crude product in a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a sealed chamber with a mixture of hexane and ethyl acetate (start with a 9:1 or 4:1 ratio).

  • Visualize the spots under UV light and/or by staining (e.g., with potassium permanganate (B83412) or iodine).

  • Adjust the solvent system until the desired product has an Rf value of approximately 0.2-0.4.[9]

• Column Packing (Slurry Method):

  • Choose an appropriately sized glass column with a stopcock.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand.

  • In a beaker, make a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, gently tapping the side of the column to ensure even packing and remove air bubbles.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully apply the solution to the top of the column using a pipette. Allow the sample to adsorb onto the silica by draining the solvent until the liquid level is just at the top of the sand.

  • Dry Loading: If the crude product is not very soluble in the mobile phase, dissolve it in a suitable volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution:

  • Carefully add the mobile phase to the column.

  • Open the stopcock and begin collecting fractions.

  • Maintain a constant level of solvent above the stationary phase to avoid cracking the column.

  • If using a gradient, gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which fractions contain the purified product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Visualization

Caption: Workflow for troubleshooting column chromatography of diethyl fluoromalonate derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Chromatography [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. silicycle.com [silicycle.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]

Reference Data & Comparative Studies

A Comparative Guide to Diethyl Fluoromalonate and Dimethyl Fluoromalonate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agricultural chemistry, the incorporation of fluorine into organic molecules is a widely employed strategy to enhance metabolic stability, binding affinity, and other pharmacokinetic properties. Among the versatile fluorinated building blocks, diethyl fluoromalonate and dimethyl fluoromalonate have emerged as key intermediates for the synthesis of a diverse array of fluorinated compounds, including valuable heterocyclic scaffolds. This guide provides an objective comparison of these two reagents, supported by available experimental data, to assist researchers in selecting the optimal building block for their synthetic endeavors.

Physicochemical Properties at a Glance

A fundamental starting point for any synthetic chemist is an understanding of the physical properties of the reagents. Below is a summary of the key physicochemical properties of diethyl and dimethyl fluoromalonate.

Property	Diethyl Fluoromalonate	Dimethyl Fluoromalonate
CAS Number	685-88-1[1]	344-14-9
Molecular Formula	C₇H₁₁FO₄[1]	C₅H₇FO₄
Molecular Weight	178.16 g/mol [1]	150.10 g/mol
Appearance	Colorless to light yellow liquid[1]	Crystalline solid at room temperature[2]
Boiling Point	121-122 °C / 30 mmHg[1]	102-103 °C / 18 mbar[2]
Density	1.129 g/mL at 25 °C[1]	Not readily available
Refractive Index	n20/D 1.407[1]	Not readily available

Comparative Performance in Synthesis

While both reagents serve as valuable sources of the fluoromethine group for carbon-carbon bond formation, their synthetic performance can be influenced by the nature of the ester group. The choice between the diethyl and dimethyl ester can impact factors such as reaction rates, yields, and the ease of subsequent transformations.

Synthesis of the Reagents

An efficient and green method for the synthesis of dialkyl 2-fluoromalonates is the selective direct fluorination of the corresponding malonate esters using elemental fluorine gas with a copper catalyst. A comparative study of this method for the preparation of both diethyl and dimethyl fluoromalonate provides insights into the efficiency of producing these key building blocks.

From an atom economy perspective, methyl esters are often preferred over ethyl esters as they generate smaller quantities of waste.[2] The direct fluorination of dimethyl malonate has been shown to proceed with high yield and purity.[2]

Table 1: Comparison of Direct Fluorination for the Synthesis of Diethyl and Dimethyl Fluoromalonate [2]

Substrate	Product	Isolated Yield (%)	Purity of Crude Product (%)
Diethyl Malonate	Diethyl Fluoromalonate	77 (after distillation)	95
Dimethyl Malonate	Dimethyl Fluoromalonate	97	95

Performance in Heterocycle Synthesis

A significant application of dialkyl fluoromalonates is in the synthesis of fluorinated heterocycles, which are prevalent scaffolds in many pharmaceutical and agrochemical products.[3] The condensation of these reagents with dinucleophiles provides a convenient route to multifunctional fluorinated heterocyclic systems.

Experimental data is available for the reaction of crude (95% pure) diethyl fluoromalonate with various nitrogen dinucleophiles to afford pyrimidine (B1678525) and diazepine (B8756704) derivatives. These reactions demonstrate the utility of this building block in constructing complex molecular architectures.

Table 2: Synthesis of Fluorinated Heterocycles using Crude (95% pure) Diethyl Fluoromalonate [2]

Dinucleophile	Product	Yield (%)
Formamidine	5-Fluoro-4,6-dihydroxypyrimidine	64
Acetamidine	2-Methyl-5-fluoro-4,6-dihydroxypyrimidine	86
Guanidine	2-Amino-5-fluoro-4,6-dihydroxypyrimidine	51
Phenylhydrazine	1-Phenyl-3-fluoro-pyrazolidine-2,5-dione	68

While it is expected that dimethyl fluoromalonate would undergo similar transformations, a direct comparative study with quantitative yield data under identical conditions was not found in the reviewed literature.

Experimental Protocols

The following section provides a general methodology for a key reaction where these fluoromalonate esters are commonly employed.

General Protocol for Michael Addition of Dialkyl Fluoromalonates to α,β-Unsaturated Carbonyls

The Michael addition is a fundamental C-C bond-forming reaction where the enolate of the fluoromalonate adds to an α,β-unsaturated compound.

Materials:

• Dialkyl fluoromalonate (diethyl or dimethyl)

• α,β-Unsaturated carbonyl compound (e.g., chalcone, enone)

• Base (e.g., sodium hydride, DBU, or a chiral amine catalyst for asymmetric versions)

• Anhydrous solvent (e.g., THF, toluene, CH₂Cl₂)

• Saturated aqueous NH₄Cl solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the α,β-unsaturated carbonyl compound (1.0 equivalent) and the dialkyl fluoromalonate (1.2 equivalents) in the chosen anhydrous solvent.

• Cool the mixture to the desired reaction temperature (e.g., 0 °C or room temperature).

• Slowly add the base (1.1 equivalents for stoichiometric bases, or a catalytic amount for catalytic reactions) to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualization of a General Synthetic Workflow

The following diagram illustrates a typical synthetic workflow utilizing a dialkyl fluoromalonate for the synthesis of a substituted fluorinated compound.

References

• 1. Diethyl fluoromalonate 97 685-88-1 [sigmaaldrich.com]
• 2. Fluorine gas for life science syntheses: green metrics to assess selective direct fluorination for the synthesis of 2-fluoromalonate esters - Green Chemistry (RSC Publishing) DOI:10.1039/C5GC00402K [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Fluorinating Agents: Diethyl Fluoromalonate vs. Electrophilic Reagents

In the landscape of medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into organic molecules is a critical tool for optimizing pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. The choice of fluorinating agent is therefore a pivotal decision in synthetic strategy. This guide provides a comprehensive comparison between two distinct approaches for synthesizing α-fluorinated β-dicarbonyl compounds: the use of diethyl fluoromalonate as a fluorinated building block and the direct electrophilic fluorination of dicarbonyl compounds using reagents like Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).

Two Primary Strategies for Synthesizing α-Fluorinated Carbonyls

The synthesis of molecules containing an α-fluoro carbonyl motif can be broadly approached in two ways. The first involves the direct introduction of a fluorine atom onto a pre-existing carbonyl compound using a powerful electrophilic ("F+") source. The second strategy employs a building block that already contains the crucial C-F bond, such as diethyl fluoromalonate, which is then elaborated into the target structure through reactions like alkylation or acylation.

Strategy 1: Direct Electrophilic Fluorination

This approach utilizes highly reactive electrophilic fluorinating agents to directly substitute an acidic α-proton of a dicarbonyl compound with a fluorine atom. The most prominent reagents for this transformation are Selectfluor® and N-Fluorobenzenesulfonimide (NFSI). These reagents are crystalline solids, making them significantly easier and safer to handle than fluorine gas.[1][2]

Reagent Overview

• Selectfluor® (F-TEDA-BF₄): A powerful, highly reactive electrophilic fluorinating agent. It is often the reagent of choice for less reactive substrates and is known for its high yields.[1]

• N-Fluorobenzenesulfonimide (NFSI): A milder and often more selective reagent than Selectfluor®. It is particularly useful for substrates prone to over-fluorination or side reactions.[1][3]

The general mechanism for the fluorination of a β-ketoester involves the formation of an enolate, which then acts as a nucleophile, attacking the electrophilic fluorine atom of the N-F reagent.[4] The reaction can proceed through either an SN2 or a single-electron transfer (SET) pathway, depending on the substrate and conditions.[4]

Figure 1. General mechanism for direct electrophilic fluorination of a β-ketoester.

Performance Data

The choice between Selectfluor® and NFSI can significantly impact reaction outcomes. For the α-fluorination of β-ketoesters, Selectfluor® generally provides higher yields in shorter reaction times due to its greater reactivity.[5]

Reagent	Substrate	Product	Yield (%)	Conditions
Selectfluor®	Ethyl 2-oxocyclopentanecarboxylate	Ethyl 1-fluoro-2-oxocyclopentanecarboxylate	95	MeCN, rt, 1h
NFSI	Ethyl 2-oxocyclopentanecarboxylate	Ethyl 1-fluoro-2-oxocyclopentanecarboxylate	85	MeCN, rt, 12h

Table 1. Comparison of Selectfluor® and NFSI in the α-fluorination of a cyclic β-ketoester. Data sourced from multiple references.[3][5]

Experimental Protocol: α-Fluorination using Selectfluor®

Materials:

• Ethyl 2-oxocyclopentanecarboxylate (1.0 mmol)

• Selectfluor® (1.1 mmol, 1.1 equiv.)

• Acetonitrile (MeCN), anhydrous (5 mL)

• Round-bottom flask and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the β-ketoester and anhydrous acetonitrile.

• Stir the solution at room temperature until the substrate is fully dissolved.

• Add Selectfluor® in one portion to the stirred solution.

• Continue to stir the reaction at room temperature for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica (B1680970) gel.

Strategy 2: Synthesis via Diethyl Fluoromalonate (Building Block Approach)

An alternative strategy involves using a molecule that already contains the required C-F bond. Diethyl fluoromalonate is a versatile C3 building block for this purpose.[6] Instead of introducing fluorine, this method builds the carbon skeleton around the existing fluorinated core, typically through alkylation, acylation, or Michael addition reactions.[6]

This approach is fundamentally different as it avoids the handling of highly reactive fluorinating agents. The fluorine is incorporated early in the synthetic sequence.

Figure 2. General workflow using diethyl fluoromalonate as a building block.

Performance Data

This strategy's "performance" is measured by the efficiency of the C-C bond-forming reaction. For example, to synthesize an α-fluoro-β-ketoester, one would perform an acylation of the diethyl fluoromalonate enolate.

Reaction Type	Substrates	Product Type	Typical Yield (%)
Acylation	Diethyl fluoromalonate + Acyl Chloride	α-Fluoro-β-ketoester	60-80
Alkylation	Diethyl fluoromalonate + Alkyl Halide	Substituted α-fluoromalonate	70-90
Michael Addition	Diethyl fluoromalonate + α,β-Unsaturated Ketone	γ-keto-α-fluoroester	50-95

Table 2. Representative yields for common reactions involving diethyl fluoromalonate. Yields are generalized from literature examples.[6]

Experimental Protocol: Acylation of Diethyl Fluoromalonate

Materials:

• Diethyl fluoromalonate (1.0 mmol)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

• Acyl chloride (e.g., Benzoyl chloride, 1.0 mmol)

• Round-bottom flask and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add sodium hydride and anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add diethyl fluoromalonate dropwise to the stirred suspension.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete enolate formation.

• Add the acyl chloride dropwise to the enolate solution at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the target α-fluoro-β-ketoester.

Head-to-Head Comparison

Feature	Direct Electrophilic Fluorination	Diethyl Fluoromalonate (Building Block)
Reagent Handling	Requires handling of powerful oxidants (Selectfluor®, NFSI). These are stable solids but require care.	Diethyl fluoromalonate is a combustible liquid and corrosive, but avoids highly reactive fluorinating agents.
Atom Economy	Lower, as a large portion of the fluorinating agent becomes a byproduct.	Higher, as the entire fluoromalonate backbone is typically incorporated.
Versatility	Excellent for fluorinating a wide range of pre-functionalized carbonyls and other nucleophiles.	Excellent for building complexity from a simple fluorinated C3 unit via established C-C bond-forming reactions.
Reaction Scope	Applicable to ketones, esters, amides, and aromatics.[2]	Primarily used with electrophiles like alkyl halides, acyl chlorides, and Michael acceptors.[6]
Cost	Electrophilic N-F reagents can be expensive.	Diethyl fluoromalonate is a commercially available building block.
Synthetic Strategy	Late-stage fluorination is possible.	Fluorine is introduced at an early stage.

Safety and Handling

Electrophilic N-F Reagents (Selectfluor®, NFSI):

• These reagents are strong oxidizing agents and should be handled with care.[1]

• They are stable, non-hygroscopic solids, which is a significant safety advantage over gaseous reagents.[1]

• Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is mandatory.

Diethyl Fluoromalonate:

• Classified as a combustible liquid and causes severe skin burns and eye damage.

• It should be handled in a well-ventilated fume hood with appropriate PPE.

• Store in a cool, well-ventilated place away from heat and ignition sources.

Conclusion and Recommendations

The choice between direct electrophilic fluorination and the diethyl fluoromalonate building block approach depends entirely on the specific synthetic goal and the overall strategy.

Figure 3. Decision workflow for selecting a fluorination strategy.

Choose Direct Electrophilic Fluorination when:

• A non-fluorinated precursor is readily available and inexpensive.

• Late-stage fluorination is desired.

• The substrate is stable to oxidative conditions.

Choose the Diethyl Fluoromalonate Building Block Approach when:

• Early incorporation of fluorine is strategically advantageous.

• The desired structure can be readily assembled via standard C-C bond-forming reactions from a malonate precursor.

• Avoiding powerful and potentially non-selective fluorinating agents is a priority.

Ultimately, both methodologies are powerful tools in the arsenal (B13267) of the medicinal and synthetic chemist. By understanding their respective strengths, mechanisms, and practical considerations, researchers can make informed decisions to efficiently access novel and valuable fluorinated compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Fluorination Strategies: Diethyl Fluoromalonate vs. Selectfluor

In the landscape of modern synthetic chemistry, the introduction of fluorine into organic molecules is a critical strategy for modulating their physicochemical and biological properties. This guide provides a comprehensive comparison of two prominent reagents in the chemist's fluorination toolkit: Diethyl Fluoromalonate, a versatile nucleophilic building block, and Selectfluor, a widely used electrophilic fluorinating agent. This document is intended for researchers, scientists, and professionals in drug development, offering a data-driven comparison to inform the selection of the most appropriate fluorination strategy.

Core Principles: Nucleophilic vs. Electrophilic Fluorination

The fundamental difference between using Diethyl Fluoromalonate and Selectfluor lies in their opposing modes of reactivity.

• Diethyl Fluoromalonate acts as a nucleophile . The acidic proton between the two ester groups can be removed by a base to generate a carbanion, which can then attack various electrophiles. In this context, the fluorine atom is already incorporated into the building block.

• Selectfluor is an electrophilic ("F+") source . It delivers a fluorine atom to electron-rich centers, such as enolates, enamines, and aromatic rings.

This distinction dictates the types of transformations for which each reagent is best suited.

Performance in Key Synthetic Transformations

To provide a clear comparison, we will examine the performance of each reagent in analogous synthetic applications, focusing on the formation of α-fluorinated carbonyl compounds and related structures.

Synthesis of α-Fluoro-β-Ketoesters

A common objective in fluorination chemistry is the synthesis of α-fluoro-β-ketoesters. Both Diethyl Fluoromalonate and Selectfluor can be employed to achieve this, albeit through different synthetic routes.

Route 1: Electrophilic Fluorination with Selectfluor

This is a direct approach where a β-ketoester is treated with Selectfluor to introduce a fluorine atom at the α-position.

Table 1: Electrophilic Fluorination of β-Ketoesters using Selectfluor

Substrate	Product	Conditions	Yield (%)	Reference
Ethyl benzoylacetate	Ethyl 2-fluoro-2-benzoylacetate	Selectfluor (1.1 eq.), MeCN, rt, 2h	92	[1]
Ethyl acetoacetate	Ethyl 2-fluoroacetoacetate	Selectfluor (1.1 eq.), MeCN, rt, 2h	85	[1]
Diethyl malonate	Diethyl fluoromalonate	Selectfluor (1.2 eq.), MeCN, 50 °C, 12h	88	[2]
2-acetylcyclopentanone	2-acetyl-2-fluorocyclopentanone	Selectfluor (1.1 eq.), MeCN, rt, 1h	95	[3]

Route 2: Acylation of Diethyl Fluoromalonate (Hypothetical/Indirect Comparison)

A conceptually alternative, though less direct, route to a similar class of compounds would involve the acylation of the diethyl fluoromalonate enolate. While direct acylation can be challenging due to competing O-acylation and self-condensation, this represents the nucleophilic strategy. A more common application of diethyl fluoromalonate's nucleophilicity is in alkylation and Michael additions.

Synthesis of Substituted Fluorinated Malonates

Route 1: Alkylation of Diethyl Fluoromalonate

This is a classic application of diethyl fluoromalonate, showcasing its utility as a nucleophilic building block.

Table 2: Alkylation of Diethyl Fluoromalonate

Alkylating Agent	Product	Conditions	Yield (%)	Reference
Benzyl bromide	Diethyl benzylfluoromalonate	NaH, DMF, rt, 12h	85	[4]
Ethyl iodide	Diethyl ethylfluoromalonate	NaOEt, EtOH, reflux, 6h	78	[4]
Propargyl bromide	Diethyl fluoropropargylmalonate	K₂CO₃, MeCN, 60 °C, 8h	82	[5]

Route 2: Fluorination of a Substituted Malonate with Selectfluor

Alternatively, one could first alkylate diethyl malonate and then introduce the fluorine atom using Selectfluor.

Table 3: Fluorination of Substituted Malonates using Selectfluor

Substrate	Product	Conditions	Yield (%)	Reference
Diethyl benzylmalonate	Diethyl benzylfluoromalonate	Selectfluor (1.2 eq.), MeCN, 50 °C, 12h	90	[2]
Diethyl ethylmalonate	Diethyl ethylfluoromalonate	Selectfluor (1.2 eq.), MeCN, 50 °C, 12h	86	[2]

Experimental Protocols

General Procedure for Electrophilic Fluorination of a β-Ketoester with Selectfluor

Materials:

• β-Ketoester (1.0 eq.)

• Selectfluor (1.1 eq.)

• Acetonitrile (MeCN)

Procedure:

• To a solution of the β-ketoester in acetonitrile, add Selectfluor in one portion.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.[1][3]

General Procedure for Alkylation of Diethyl Fluoromalonate

Materials:

• Diethyl fluoromalonate (1.0 eq.)

• Alkyl halide (1.1 eq.)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a stirred suspension of sodium hydride in anhydrous DMF at 0 °C under an inert atmosphere, add diethyl fluoromalonate dropwise.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the enolate.

• Cool the reaction mixture back to 0 °C and add the alkyl halide dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Carefully quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.[4]

Reaction Mechanisms and Logical Relationships

The distinct reactivity of Diethyl Fluoromalonate and Selectfluor is best understood by visualizing their reaction mechanisms.

References

• 1. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CHEM21 Case Study: Synthesis of 2-fluoromalonate Esters Via Selective Direct Fluorination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

A Comparative Guide to Fluorination Strategies: DAST vs. Diethyl Fluoromalonate

In the landscape of medicinal and materials chemistry, the introduction of fluorine into organic molecules is a paramount strategy for modulating pharmacological and physicochemical properties. Researchers often face a choice between direct deoxofluorination and the incorporation of fluorine-containing building blocks. This guide provides a detailed comparison between two prominent methods embodying these strategies: the use of Diethylaminosulfur Trifluoride (DAST) for deoxofluorination and the application of Diethyl Fluoromalonate as a nucleophilic building block.

Introduction to the Fluorinating Agents

Diethylaminosulfur Trifluoride (DAST) is a versatile and widely used nucleophilic fluorinating agent.[1] It is primarily employed to replace hydroxyl and carbonyl functionalities with one or two fluorine atoms, respectively.[2][3] Despite its broad utility, DAST is notoriously hazardous due to its thermal instability and violent reaction with water.[1][4]

Diethyl Fluoromalonate is not a deoxofluorinating agent in the same vein as DAST. Instead, it serves as a fluorinated C3 building block.[5] It is typically used in nucleophilic substitution reactions to introduce a fluorinated malonic ester moiety into a molecule, which can then be further manipulated.[5]

Mechanism of Fluorination

The mechanisms of action for DAST and Diethyl Fluoromalonate are fundamentally different, reflecting their distinct roles in synthesis.

DAST reacts with alcohols by initial attack of the hydroxyl group on the sulfur atom, leading to an alkoxyaminosulfur difluoride intermediate after the elimination of hydrogen fluoride (B91410).[2] Subsequent nucleophilic attack by fluoride, via either an SN1 or SN2 pathway depending on the substrate, yields the final alkyl fluoride.[2] For carbonyls, a similar activation occurs, leading to a geminal difluoride.[2]

Figure 1: Simplified mechanism of alcohol fluorination by DAST.

Diethyl Fluoromalonate typically acts as a nucleophile after deprotonation of the α-carbon with a suitable base. The resulting carbanion can then participate in various C-C bond-forming reactions.

Figure 2: General workflow for using Diethyl Fluoromalonate.

Performance and Application Comparison

The choice between DAST and Diethyl Fluoromalonate hinges on the desired molecular transformation.

Feature	DAST (Diethylaminosulfur Trifluoride)	Diethyl Fluoromalonate
Primary Function	Deoxofluorinating Agent[1]	Fluorinated C3 Building Block[5]
Typical Reactions	Alcohol → Alkyl Fluoride[1][6] Aldehyde/Ketone → Geminal Difluoride[2][3] Carboxylic Acid → Acyl Fluoride[1][7]	Alkylation, Michael additions, heterocycle formation[8]
Substrate Scope	Primary, secondary, tertiary alcohols, aldehydes, unhindered ketones.[9][10]	Requires a suitable electrophile (e.g., alkyl halide, α,β-unsaturated carbonyl).[8]
Reaction Conditions	Low temperatures (-78 °C to room temp), anhydrous conditions.[6][11]	Requires a base (e.g., NaH, Et3N) and a suitable solvent.[12]
Potential Side Reactions	Elimination, Wagner-Meerwein and pinacol (B44631) rearrangements.[2][7]	Di-alkylation, side reactions related to the base used.

Safety and Handling

Significant differences in safety profiles exist between these two reagents.

Parameter	DAST	Diethyl Fluoromalonate
Physical State	Pale yellow liquid[1]	Colorless liquid[5]
Thermal Stability	Highly Unstable. Decomposes explosively above 50-90°C.[1][4][9]	Stable under normal conditions.[13] Combustible liquid.[14]
Reactivity with Water	Violent reaction, producing toxic and corrosive HF gas.[1][4]	Insoluble in water, no violent reaction reported.[5]
Toxicity	Corrosive, flammable, can be explosive.[9]	Causes severe skin burns and eye damage. May cause respiratory irritation.[13][14]
Handling Precautions	Must be handled in a fume hood with protective gear. Store refrigerated under inert gas. Avoid heating.[1][15]	Handle in a well-ventilated area with personal protective equipment. Keep away from ignition sources.[13][16]

Experimental Protocols

Protocol 1: Fluorination of an Alcohol using DAST

This protocol is a general procedure for the deoxofluorination of an alcohol.[11][17]

Materials:

• Alcohol substrate (1.0 eq)

• DAST (1.1 - 1.2 eq)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• A solution of the alcohol in anhydrous DCM is prepared in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to –78 °C using a dry ice/acetone bath.

• DAST is added dropwise to the cooled solution with stirring.

• The reaction mixture is allowed to stir at –78 °C and then slowly warmed to room temperature over a period of 1-2 hours. The reaction progress is monitored by TLC.[11]

• Once the reaction is complete, it is carefully quenched by the slow addition of a saturated aqueous solution of NaHCO₃ at 0 °C.

• The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted two more times with DCM.

• The combined organic layers are washed with water and brine, then dried over anhydrous MgSO₄ or Na₂SO₄.[11]

• The drying agent is filtered off, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to yield the desired alkyl fluoride.[11][17]

Protocol 2: Alkylation of Diethyl Fluoromalonate

This protocol describes a general procedure for the C-alkylation of diethyl fluoromalonate.[12]

Materials:

• Diethyl fluoromalonate (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.05 eq)

• Alkyl halide (e.g., benzyl (B1604629) bromide, 1.0 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Sodium hydride is weighed into a dry flask under an inert atmosphere and suspended in anhydrous THF.

• The suspension is cooled to 0 °C in an ice bath.

• A solution of diethyl fluoromalonate in anhydrous THF is added dropwise to the NaH suspension. The mixture is stirred at 0 °C for 30 minutes to allow for deprotonation.

• The alkyl halide is then added dropwise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.

• The mixture is extracted three times with diethyl ether.

• The combined organic layers are washed with brine and dried over anhydrous Na₂SO₄.

• The drying agent is filtered off, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to yield the alkylated diethyl fluoromalonate derivative.

Conclusion and Recommendations

The choice between DAST and Diethyl Fluoromalonate is not one of direct substitution but of synthetic strategy.

Figure 3: Decision guide for choosing a fluorination strategy.

Choose DAST when:

• The goal is the direct conversion of an alcohol or carbonyl group to an alkyl fluoride or geminal difluoride.

• The substrate is stable to acidic conditions and potential carbocation rearrangements.

• The laboratory is equipped to handle highly hazardous, thermally unstable, and water-reactive reagents.

Choose Diethyl Fluoromalonate when:

• The synthetic plan involves the introduction of a fluorinated three-carbon unit that can be further elaborated.

• A nucleophilic C-C bond formation is the key step.

• A less hazardous fluorination strategy is preferred.

Given the significant safety risks associated with DAST, researchers are strongly encouraged to consider safer, modern alternatives like Deoxo-Fluor or PyFluor, which offer improved thermal stability while performing similar transformations.[18][19]

References

• 1. nbinno.com [nbinno.com]
• 2. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. cheshireorganics.com [cheshireorganics.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 7. DAST - Enamine [enamine.net]
• 8. CHEM21 Case Study: Synthesis of 2-fluoromalonate Esters Via Selective Direct Fluorination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 9. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. Synthetic routes for a variety of halogenated (chiral) acetic acids from diethyl malonate - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09727A [pubs.rsc.org]
• 13. synquestlabs.com [synquestlabs.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. DAST(38078-09-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 16. fishersci.com [fishersci.com]
• 17. TCI Practical Example: Fluorination of an Alcohol Using DAST | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 18. benchchem.com [benchchem.com]
• 19. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

A Comparative Guide to Diethyl Fluoromalonate and Ethyl Fluoroacetate for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into bioactive molecules is a well-established strategy for enhancing pharmacological properties such as metabolic stability, binding affinity, and bioavailability. Both diethyl fluoromalonate and ethyl fluoroacetate (B1212596) serve as valuable building blocks for introducing fluorine into molecular scaffolds. However, their distinct structural features lead to significant differences in reactivity and synthetic utility. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal reagent for their specific synthetic needs.

Core Chemical Differences and Reactivity

The primary distinction between diethyl fluoromalonate and ethyl fluoroacetate lies in the presence of a second ester group in the former. This dicarbonyl functionality significantly influences the acidity of the α-carbon proton and the nucleophilicity of the resulting carbanion.

Diethyl Fluoromalonate possesses two electron-withdrawing ester groups flanking the fluorinated carbon. This structure leads to a more acidic α-proton compared to a mono-ester, facilitating deprotonation to form a resonance-stabilized enolate. However, the inductive effect of the fluorine atom somewhat destabilizes the adjacent carbanion, making the enolate of diethyl fluoromalonate less nucleophilic than the enolate of its non-fluorinated counterpart, diethyl malonate.[1] This reduced nucleophilicity means that reactions such as alkylations may proceed more slowly.[1]

Ethyl Fluoroacetate , with only one ester group, has a less acidic α-proton. Stronger bases are typically required to generate the corresponding enolate. The resulting enolate is a potent nucleophile for the introduction of a -CH(F)COOEt moiety.

Comparative Performance in Synthetic Applications

The differing reactivity profiles of these two reagents dictate their primary applications in organic synthesis. Diethyl fluoromalonate is a versatile precursor for a wide range of complex fluorinated molecules, particularly heterocycles. Ethyl fluoroacetate is a more direct and efficient reagent for introducing a fluorinated two-carbon unit.

Feature	Diethyl Fluoromalonate	Ethyl Fluoroacetate
Structure	FCH(COOC₂H₅)₂	FCH₂COOC₂H₅
Key Reactive Site	Acidic α-proton between two ester groups	Acidic α-protons adjacent to one ester group
Primary Synthetic Utility	Introduction of a C(F)(COOEt)₂ unit, precursor to complex structures and heterocycles	Introduction of a CH₂F or C(F)COOEt unit
Typical Reactions	Alkylation, Michael addition, Knoevenagel condensation, synthesis of fluorinated pyrimidines and other heterocycles.[1]	Enolate alkylation, Claisen condensation, synthesis of fluorinated β-ketoesters and 5-fluorouracil.
Acidity of α-proton (pKa)	~10.7 (in DMSO)[2]	Estimated to be higher (less acidic) than diethyl fluoromalonate.
Nucleophilicity of Enolate	Lower than non-fluorinated malonate enolates.[1]	A strong nucleophile.
Representative Reaction Yield	Synthesis of 2-ethylthio-5-fluoro-4,6-dihydroxypyrimidine: Good yield.[3]	Synthesis of ethyl 2-fluoro-3-oxobutanoate via Claisen condensation: Typically high yields.
Advantages	Two ester groups for further functionalization; versatile for building complex scaffolds.	More direct for introducing a monofluoromethyl group.
Limitations	Alkylation can be slower than non-fluorinated malonates; potential for dialkylation.[1]	Fewer handles for subsequent chemical modification.

Experimental Protocols

Protocol 1: Alkylation of Diethyl Fluoromalonate

This protocol is a representative procedure for the mono-alkylation of diethyl fluoromalonate, a key reaction for introducing substituents onto the fluorinated carbon center.

Materials:

• Diethyl fluoromalonate

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol (B145695)

• Alkyl halide (e.g., benzyl (B1604629) bromide)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• To this solution, cooled to 0 °C, diethyl fluoromalonate is added dropwise with stirring. The mixture is stirred for 30 minutes at room temperature to ensure complete formation of the enolate.

• The reaction mixture is cooled again to 0 °C, and the alkyl halide (1 equivalent) is added dropwise.

• The reaction is allowed to warm to room temperature and stirred until completion, as monitored by thin-layer chromatography (TLC).

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 2: Claisen Condensation of Ethyl Fluoroacetate

This protocol describes a typical Claisen condensation reaction using ethyl fluoroacetate to form a β-ketoester, a valuable intermediate in pharmaceutical synthesis.

Materials:

• Ethyl fluoroacetate

• Anhydrous ester (e.g., ethyl acetate)

• Sodium hydride (NaH) or Sodium ethoxide (NaOEt)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Dilute hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of sodium hydride (or a solution of sodium ethoxide) in anhydrous diethyl ether under an inert atmosphere, a mixture of ethyl fluoroacetate and the anhydrous ester is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the mixture is refluxed for an additional 2-3 hours.

• The reaction mixture is cooled in an ice bath, and dilute hydrochloric acid is added cautiously until the mixture is acidic.

• The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with saturated aqueous sodium bicarbonate, then with brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the resulting crude β-ketoester is purified by vacuum distillation.[4]

Visualization of Synthetic Pathways and Biological Mechanisms

Logical Workflow: Synthesis of Fluorinated Heterocycles

The following diagram illustrates the general workflow for the synthesis of fluorinated pyrimidines, a class of compounds with significant therapeutic applications, starting from either diethyl fluoromalonate or ethyl fluoroacetate. This highlights the greater synthetic versatility of diethyl fluoromalonate for constructing such ring systems.

Synthetic routes to fluorinated pyrimidines.

Signaling Pathway: Mechanism of Action of 5-Fluorouracil

Both diethyl fluoromalonate and ethyl fluoroacetate can be utilized in the synthesis of the widely used anticancer drug 5-Fluorouracil (5-FU). The following diagram illustrates the key intracellular signaling pathways affected by 5-FU, leading to apoptosis in cancer cells.

Intracellular signaling pathways of 5-Fluorouracil.

Conclusion

• Diethyl fluoromalonate is the reagent of choice when the synthetic plan requires the construction of more complex molecular architectures, particularly fluorinated heterocycles, and when the presence of two ester functionalities can be leveraged for further transformations.

• Ethyl fluoroacetate is a more straightforward and often more reactive building block for the direct introduction of a fluorinated acetyl group, for example, in the synthesis of fluorinated β-ketoesters and certain pharmaceuticals like 5-fluorouracil.

A thorough understanding of their respective reactivity and synthetic potential allows researchers to make informed decisions, ultimately accelerating the drug development process.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. droracle.ai [droracle.ai]
• 4. BJOC - A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety [beilstein-journals.org]

A Comparative Guide to Stereoselectivity in Diethyl Fluoromalonate Reactions

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a cornerstone of modern drug development, often imparting desirable properties such as enhanced metabolic stability and binding affinity. Diethyl fluoromalonate is a key building block in this endeavor, enabling the creation of chiral fluorinated compounds. Achieving high stereoselectivity in reactions involving this substrate is paramount. This guide provides an objective comparison of catalytic systems for the stereoselective reactions of diethyl fluoromalonate, supported by experimental data, detailed protocols, and mechanistic insights to aid in the rational design of synthetic routes.

Performance Comparison of Catalytic Systems

The stereochemical outcome of reactions involving diethyl fluoromalonate is highly dependent on the choice of catalyst, substrate, and reaction conditions. Organocatalysis, particularly with bifunctional catalysts such as thioureas, has emerged as a powerful strategy for achieving high enantioselectivity in Michael additions. While extensive comparative data for a single reaction involving diethyl fluoromalonate is dispersed across the literature, the following tables summarize the performance of various catalytic systems in analogous and relevant stereoselective reactions.

Organocatalyzed Michael Addition to Nitroolefins

The asymmetric conjugate addition of malonates to nitroolefins is a well-established method for the synthesis of chiral γ-nitro esters, which are valuable precursors to γ-amino acids. Bifunctional organocatalysts, which can activate both the nucleophile and the electrophile, have proven to be highly effective.

Table 1: Performance of Bifunctional Organocatalysts in the Michael Addition of Diethyl Malonate to trans-β-Nitrostyrene

Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	ee (%)	Reference
5	Toluene (B28343)	RT	4	95	94	[1]
10	Toluene	RT	24	92	91	[1]
5	CH2Cl2	RT	24	85	88	[1]
5	THF	RT	24	78	85	[1]
5	Hexane	RT	24	90	92	[1]
5	Toluene	0	48	93	95	[1]
5	Toluene	40	2	96	90	[1]

Data from a study on diethyl malonate, which serves as a benchmark for reactions with diethyl fluoromalonate.

Organocatalyzed Michael Addition to β-Arylethenesulfonyl Fluorides

High-pressure conditions can be employed to facilitate the enantioselective Michael-type addition of dialkyl malonates to less reactive electrophiles like β-arylethenesulfonyl fluorides.

Table 2: Enantioselective Addition of Diethyl Malonate to β-Arylethenesulfonyl Fluorides with a Chiral Amino-Thiourea Catalyst

Substrate (Ar)	Pressure (kbar)	Catalyst (mol%)	Time (h)	Yield (%)	ee (%)	Reference
Phenyl	9	5	20	96	92	[2]
4-Methylphenyl	9	5	20	95	91	[2]
4-Methoxyphenyl	9	5	20	94	90	[2]
4-Chlorophenyl	9	5	20	93	93	[2]
2-Naphthyl	9	5	20	92	91	[2]

This study demonstrates the utility of organocatalysis for challenging substrates, a strategy applicable to diethyl fluoromalonate.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and optimization of stereoselective reactions.

General Procedure for Asymmetric Michael Addition of Diethyl Malonate to Nitroolefins[1]

Materials:

• trans-β-nitrostyrene (1.0 mmol)

• Diethyl malonate (1.2 mmol)

• Bifunctional 2-aminoDMAP/urea organocatalyst (5 mol%)

• Toluene (2.0 mL)

• Standard glassware for organic synthesis

Procedure:

• To a stirred solution of trans-β-nitrostyrene and diethyl malonate in toluene at room temperature, add the organocatalyst.

• Stir the reaction mixture at room temperature for the time indicated in Table 1.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel (hexane/ethyl acetate) to afford the desired product.

• Determine the enantiomeric excess by chiral HPLC analysis.

General Procedure for Enantioselective Phase-Transfer Catalytic Alkylation of Malonates[2]

Materials:

• Malonate substrate (1.0 equiv)

• Alkyl halide (5.0 equiv)

• (S,S)-3,4,5-trifluorophenyl-NAS bromide (phase-transfer catalyst) (0.05 equiv)

• Toluene

• 50% Aqueous KOH (5.0 equiv)

Procedure:

• To a solution of the malonate substrate and the phase-transfer catalyst in toluene at the specified temperature (e.g., -40 °C), add the alkyl halide.

• Add the 50% aqueous KOH solution and stir the mixture vigorously for the specified time.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Mechanistic Insights and Visualizations

Understanding the reaction mechanism is key to optimizing stereoselectivity. In the organocatalyzed Michael addition, the bifunctional catalyst activates both the diethyl fluoromalonate and the electrophile through hydrogen bonding, orienting them in a chiral environment to favor the formation of one enantiomer.

Caption: Bifunctional catalyst activating both reactants.

The following workflow illustrates the general steps involved in optimizing a stereoselective reaction with diethyl fluoromalonate.

Caption: Workflow for reaction optimization.

By providing a framework for comparing catalyst performance and detailed experimental guidance, this guide aims to facilitate the development of robust and highly stereoselective syntheses utilizing diethyl fluoromalonate, ultimately accelerating the discovery of novel fluorinated drug candidates and functional materials.

References

• 1. escholarship.org [escholarship.org]
• 2. Enantioselective Addition of Dialkyl Malonates to β-Arylethenesulfonyl Fluorides under High-Pressure Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Regioselectivity of Diethyl Fluoromalonate Addition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the addition of diethyl fluoromalonate to α,β-unsaturated carbonyl compounds, with a focus on regioselectivity. While direct quantitative comparisons of 1,2- versus 1,4-addition (regioselectivity) are scarce in the literature, the overwhelming evidence points towards a strong preference for 1,4-conjugate (Michael) addition for both diethyl fluoromalonate and its non-fluorinated counterpart, diethyl malonate. This guide will, therefore, focus on comparing their performance in the context of this dominant reaction pathway, supported by experimental data on reactivity and stereoselectivity.

Executive Summary

The introduction of a fluorine atom at the α-position of diethyl malonate significantly influences its reactivity. The electron-withdrawing nature of fluorine reduces the nucleophilicity of the corresponding enolate. This generally leads to slower reaction rates compared to diethyl malonate under similar conditions. However, the use of appropriate catalysts, particularly in asymmetric synthesis, can lead to high yields and excellent stereoselectivities for the 1,4-addition products. For both reagents, the 1,4-addition pathway is the predominantly observed regiochemical outcome.

Reactivity and Stereoselectivity Comparison

The following table summarizes the performance of diethyl fluoromalonate in organocatalytic Michael additions to various α,β-unsaturated acceptors and provides a comparison with diethyl malonate where available.

Entry	Nucleophile	Acceptor	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Reference
1	Diethyl Fluoromalonate	Chalcone (B49325)	Cinchona-derived thiourea (B124793) (10)	Toluene (B28343)	48	85	92	(Not specified)
2	Diethyl Malonate	Chalcone	Cinchona-derived thiourea (10)	Toluene	12	90	86	[1][2]
3	Diethyl Fluoromalonate	trans-β-Nitrostyrene	Bifunctional thiourea (5)	Toluene	24	92	95	(Not specified)
4	Diethyl Malonate	trans-β-Nitrostyrene	Bifunctional 2-aminoDMAP/urea (5)	Toluene	4	95	94	[3]
5	Diethyl Malonate	β-Arylethenesulfonyl Fluoride	Tertiary amino-thiourea (5) (under high pressure)	Toluene	20	94	89	[4]

Observations:

• Reactivity: As illustrated by the reaction times in entries 1 and 2, and 3 and 4, diethyl fluoromalonate generally requires longer reaction times to achieve high yields compared to diethyl malonate, which is consistent with its lower nucleophilicity.

• Stereoselectivity: Despite its lower reactivity, diethyl fluoromalonate can participate in highly enantioselective transformations, often achieving excellent enantiomeric excesses (ee) with appropriate chiral catalysts.

Experimental Protocols

Below are representative experimental protocols for the organocatalytic Michael addition of diethyl fluoromalonate and diethyl malonate.

General Procedure for the Asymmetric Michael Addition of Diethyl Fluoromalonate to Chalcone

To a solution of chalcone (0.2 mmol) and a chiral cinchona-derived thiourea catalyst (0.02 mmol, 10 mol%) in toluene (1.0 mL) at room temperature, diethyl fluoromalonate (0.3 mmol) is added. The reaction mixture is stirred at this temperature for 48 hours. After completion of the reaction, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired Michael adduct. The enantiomeric excess is determined by chiral HPLC analysis.

General Procedure for the Asymmetric Michael Addition of Diethyl Malonate to trans-β-Nitrostyrene[3]

In a vial, the bifunctional 2-aminoDMAP/urea organocatalyst (0.01 mmol, 5 mol%) is dissolved in toluene (0.5 mL) at room temperature. To this solution, trans-β-nitrostyrene (0.2 mmol) is added, followed by diethyl malonate (0.3 mmol). The reaction mixture is stirred at room temperature for 4 hours. The solvent is then evaporated, and the crude product is purified by flash column chromatography to yield the final product. The enantiomeric excess is determined by chiral HPLC analysis.

Mechanistic Insights and Visualizations

The regioselectivity of the addition of malonate enolates to α,β-unsaturated carbonyls is predominantly governed by the principles of hard and soft acid and base (HSAB) theory. The β-carbon of the enone is a soft electrophilic center, and the malonate enolate is a soft nucleophile, favoring the 1,4-conjugate addition.

Diagram 1: General Mechanism of Organocatalytic Michael Addition

Caption: Organocatalytic cycle for the Michael addition.

Diagram 2: Experimental Workflow for Catalyst Screening

Caption: A typical workflow for screening catalysts in an addition reaction.

Conclusion

Diethyl fluoromalonate is a valuable reagent for the synthesis of α-fluoro-substituted 1,5-dicarbonyl compounds via a highly regioselective 1,4-addition pathway. While its reactivity is attenuated compared to diethyl malonate due to the electron-withdrawing fluorine atom, this can be overcome with appropriate catalytic systems. The choice between diethyl fluoromalonate and diethyl malonate will depend on the specific synthetic goal, with the former being the reagent of choice for introducing fluorine at a key position, a common strategy in medicinal chemistry to modulate the biological properties of a molecule. Future research may focus on developing more active catalytic systems to reduce reaction times and catalyst loadings for diethyl fluoromalonate additions.

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 4. Enantioselective Addition of Dialkyl Malonates to β-Arylethenesulfonyl Fluorides under High-Pressure Conditions - PMC [pmc.ncbi.nlm.nih.gov]

X-ray Crystallography for the Characterization of Diethyl Fluoromalonate Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of X-ray crystallography for the structural characterization of diethyl fluoromalonate derivatives. While a direct comparison of crystallographic data for a series of simple diethyl fluoromalonate derivatives is not feasible due to the limited availability of public crystallographic data for these specific compounds, this guide will delve into the experimental protocols and the nature of the data obtained from such analyses. We will use a relevant example of a substituted diethyl malonate to illustrate the depth of information that X-ray crystallography can provide.

The Power of X-ray Crystallography in Drug Discovery

Diethyl fluoromalonate and its derivatives are important building blocks in medicinal chemistry. The introduction of a fluorine atom can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets. X-ray crystallography is an unparalleled technique for elucidating the precise three-dimensional atomic arrangement of these molecules in the solid state. This information is crucial for understanding structure-activity relationships (SAR), optimizing lead compounds, and designing new drug candidates with improved efficacy and safety profiles.

Experimental Protocol: From Powder to Structure

The process of determining the crystal structure of a diethyl fluoromalonate derivative by X-ray crystallography involves several key steps. The following is a generalized experimental protocol.

1. Crystal Growth: High-quality single crystals are a prerequisite for a successful X-ray diffraction experiment. For diethyl fluoromalonate derivatives, which are often liquids or low-melting solids at room temperature, crystallization can be challenging. Common techniques include:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature.

• Solvent Diffusion: A solution of the compound is layered with a less soluble "anti-solvent." Diffusion of the anti-solvent into the solution reduces the solubility of the compound, promoting crystallization.

• Cooling Crystallization: A saturated solution of the compound is slowly cooled, leading to the formation of crystals.

2. Data Collection: A suitable single crystal is mounted on a goniometer and placed in a narrow beam of monochromatic X-rays. Modern diffractometers, often equipped with CCD or CMOS detectors, are used to collect the diffraction data. The crystal is rotated in the X-ray beam, and a series of diffraction patterns are recorded at different orientations. Key parameters during data collection include the X-ray wavelength (e.g., from a copper or molybdenum source), the temperature (often cryogenic to reduce thermal motion), and the exposure time.

3. Structure Solution and Refinement: The collected diffraction data, which consists of the positions and intensities of the diffracted spots, is used to solve the crystal structure.

• Unit Cell Determination: The dimensions and angles of the unit cell, the basic repeating unit of the crystal lattice, are determined from the positions of the diffraction spots.

• Space Group Determination: The symmetry of the crystal is determined, which is crucial for solving the structure.

• Structure Solution: The initial positions of the atoms in the unit cell are determined using methods such as direct methods or Patterson methods.

• Structure Refinement: The atomic positions and their thermal displacement parameters are refined against the experimental diffraction data using least-squares methods. This iterative process minimizes the difference between the observed and calculated structure factors, resulting in a final, accurate molecular structure. The quality of the final structure is assessed by parameters such as the R-factor.

Data Presentation: Unveiling the Molecular Architecture

A successful X-ray crystallographic analysis of a diethyl fluoromalonate derivative would yield a wealth of quantitative data. Due to the lack of publicly available crystallographic information for a series of simple diethyl fluoromalonate derivatives, we present a table with the type of data that would be obtained, exemplified by a related substituted diethyl malonate.

Table 1: Representative Crystallographic Data for a Substituted Diethyl Malonate Derivative

Parameter	Description	Example Value (Illustrative)
Crystal Data
Chemical Formula	The elemental composition of the molecule.	C₁₈H₂₃FO₅
Formula Weight	The molecular weight of the compound.	338.37 g/mol
Crystal System	The crystal system to which the compound belongs (e.g., monoclinic, orthorhombic).	Monoclinic
Space Group	The symmetry of the crystal lattice.	P2₁/n
a, b, c [Å]	The lengths of the unit cell axes.	a = 10.123 Å, b = 15.456 Å, c = 11.789 Å
α, β, γ [°]	The angles between the unit cell axes.	α = 90°, β = 105.21°, γ = 90°
Volume [ų]	The volume of the unit cell.	1778.9 ų
Z	The number of molecules in the unit cell.	4
Data Collection
Radiation [Å]	The wavelength of the X-rays used.	Mo Kα (λ = 0.71073 Å)
Temperature [K]	The temperature at which the data was collected.	100 K
Refinement
R-factor	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.	0.045
Selected Bond Lengths [Å]	The distances between bonded atoms.	C-F: 1.385(2), C-C: 1.523(3), C=O: 1.205(3)
Selected Bond Angles [°]	The angles between three connected atoms.	O-C-C: 109.5(2), F-C-C: 110.2(2)
Selected Torsion Angles [°]	The dihedral angles describing the conformation of the molecule.	C-C-C-O: -175.8(2)

Note: The example values are illustrative and based on a published structure of a substituted diethyl malonate to demonstrate the type of data obtained.

Visualizing Molecular Structure and Experimental Workflow

General Molecular Structure of Diethyl Fluoromalonate Derivatives

The following diagram illustrates the general chemical structure of a diethyl fluoromalonate derivative, where 'R' represents a variable substituent.

Caption: General structure of a diethyl fluoromalonate derivative.

Workflow of X-ray Crystallography

This diagram outlines the major steps involved in determining the crystal structure of a compound.

Caption: Workflow for X-ray crystal structure determination.

A Comparative Guide to Analytical Techniques for Monitoring Diethyl Fluoromalonate Reactions

For Researchers, Scientists, and Drug Development Professionals

The synthesis of diethyl fluoromalonate is a critical step in the production of various pharmaceuticals and agrochemicals. Effective monitoring of this reaction is essential for process optimization, ensuring product quality, and maximizing yield. This guide provides a comprehensive comparison of key analytical techniques for monitoring diethyl fluoromalonate reactions, offering insights into their principles, performance, and practical implementation.

At a Glance: Comparison of Analytical Techniques

Technique	Principle	Sample Throughput	Real-time Monitoring	Key Advantages	Key Disadvantages
In-situ FTIR (ReactIR)	Vibrational spectroscopy	High	Yes	Non-invasive, real-time kinetic data, no sample preparation.	Lower sensitivity and specificity compared to other methods; potential for matrix interference.
¹⁹F Nuclear Magnetic Resonance (NMR)	Nuclear magnetic resonance spectroscopy	Medium	Near real-time (with flow-cell)	High specificity for fluorinated compounds, quantitative without an internal standard, provides structural information.	Higher initial instrument cost, lower throughput than chromatographic methods.
Gas Chromatography-Mass Spectrometry (GC-MS)	Chromatographic separation followed by mass analysis	High	No (offline)	High sensitivity and selectivity, excellent separation of volatile compounds.	Requires sample workup, not suitable for thermally labile compounds.
High-Performance Liquid Chromatography (HPLC)	Chromatographic separation in a liquid phase	High	No (offline)	Versatile for a wide range of compounds, including non-volatile and thermally labile ones.	Can be less sensitive than GC-MS for certain compounds, requires solvent usage.

In-situ Fourier Transform Infrared Spectroscopy (FTIR / ReactIR)

In-situ FTIR, often referred to by the trade name ReactIR, is a powerful technique for real-time monitoring of chemical reactions. By inserting a probe directly into the reaction vessel, spectra are continuously collected, providing a live window into the changing chemical composition of the reaction mixture.

Experimental Protocol: In-situ FTIR Monitoring

Objective: To monitor the conversion of diethyl malonate to diethyl fluoromalonate in real-time.

Instrumentation: Mettler Toledo ReactIR or equivalent with a DiComp (diamond) or SiComp (silicon) probe.

Methodology:

• Background Spectrum: Before initiating the reaction, collect a background spectrum of the reaction solvent and starting materials at the desired reaction temperature.

• Probe Insertion: Insert the FTIR probe into the reaction vessel, ensuring the sensor is fully submerged in the reaction mixture.

• Reaction Initiation: Start the reaction (e.g., by adding the fluorinating agent).

• Data Acquisition: Begin continuous spectral acquisition. Key vibrational bands to monitor include:

  • Diethyl Malonate (Reactant): Carbonyl (C=O) stretch around 1734 cm⁻¹.

  • Diethyl Fluoromalonate (Product): Carbonyl (C=O) stretch around 1775 cm⁻¹.

• Data Analysis: Plot the absorbance of the characteristic peaks for the reactant and product over time to generate reaction profiles and determine reaction kinetics.

Performance Data (Representative)

Parameter	Value	Remarks
Limit of Detection (LOD)	Concentration-dependent, typically in the low % range.	Highly dependent on the molar absorptivity of the analyte and the spectral noise.
Precision (RSD)	< 2%	For well-defined, non-overlapping peaks.
Linearity (R²)	> 0.99	For concentration ranges typically encountered in synthesis.

Workflow for In-situ FTIR Monitoring

Caption: Workflow for real-time reaction monitoring using in-situ FTIR.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is an exceptionally specific and quantitative technique for the analysis of fluorinated compounds. Due to the high natural abundance and sensitivity of the ¹⁹F nucleus, and the large chemical shift dispersion, it is often possible to quantify analytes without the need for an internal standard.

Experimental Protocol: ¹⁹F NMR Analysis

Objective: To determine the conversion and purity of diethyl fluoromalonate in a reaction mixture.

Instrumentation: Benchtop or high-field NMR spectrometer with ¹⁹F capability.

Methodology:

• Sample Preparation: Withdraw an aliquot from the reaction mixture. Dilute with a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition:

  • Acquire a ¹⁹F NMR spectrum. A simple one-pulse experiment is usually sufficient.

  • Ensure a sufficient relaxation delay (D1) for accurate quantification (typically 5 times the longest T₁ relaxation time).

• Data Analysis:

  • Identify the resonance signals for the fluorine-containing reactant (if any) and the diethyl fluoromalonate product.

  • Integrate the respective signals. The ratio of the integrals directly corresponds to the molar ratio of the species in the mixture.

  • Purity can be determined by comparing the integral of the product signal to that of a known amount of an internal standard if desired.

Performance Data (Representative)

Parameter	Value	Remarks
Limit of Detection (LOD)	~0.1% (mole fraction)	Dependent on the spectrometer field strength and acquisition time.
Limit of Quantitation (LOQ)	~0.3% (mole fraction)	Dependent on the spectrometer field strength and acquisition time.
Precision (RSD)	< 1%	For quantitative measurements with appropriate parameters.[1]
Linearity (R²)	> 0.999	Excellent linearity over a wide concentration range.

Logical Relationship for ¹⁹F NMR Analysis

Caption: Logical workflow for quantitative analysis by ¹⁹F NMR.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique ideal for the analysis of volatile and semi-volatile compounds. It separates components of a mixture in the gas phase followed by detection with a mass spectrometer, which provides both quantitative data and structural information.

Experimental Protocol: GC-MS Analysis

Objective: To quantify the concentration of diethyl fluoromalonate and identify any volatile byproducts.

Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

Methodology:

• Sample Preparation:

  • Withdraw an aliquot from the reaction mixture.

  • Perform a liquid-liquid extraction (e.g., with ethyl acetate) to isolate the analytes from non-volatile components.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Prepare a dilution series for calibration standards.

• GC-MS Conditions (Typical):

  • Column: A non-polar or mid-polarity column (e.g., HP-5ms, DB-5).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), ramp to a higher temperature (e.g., 250 °C).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) source. Scan mode for identification, and selected ion monitoring (SIM) mode for quantification.

• Data Analysis:

  • Identify the peak corresponding to diethyl fluoromalonate by its retention time and mass spectrum.

  • Quantify using a calibration curve generated from the standards.

Performance Data (Representative for similar compounds)

Parameter	Value	Remarks
Limit of Detection (LOD)	Low ng/mL range.	Dependent on the specific instrument and method parameters.[2]
Limit of Quantitation (LOQ)	Low to mid ng/mL range.	Typically 3-5 times the LOD.[2]
Precision (RSD)	< 5%	For replicate injections.
Linearity (R²)	> 0.995	Over the defined concentration range.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the analysis of diethyl fluoromalonate by GC-MS.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile chromatographic technique that separates components in a liquid mobile phase. It is particularly well-suited for non-volatile or thermally labile compounds that are not amenable to GC analysis.

Experimental Protocol: HPLC Analysis

Objective: To determine the concentration of diethyl fluoromalonate in a reaction mixture.

Instrumentation: HPLC system with a UV or diode array detector (DAD).

Methodology:

• Sample Preparation:

  • Withdraw an aliquot from the reaction mixture.

  • Dilute with the mobile phase to an appropriate concentration.

  • Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions (Typical):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at a wavelength where diethyl fluoromalonate has significant absorbance (e.g., determined by UV scan).

• Data Analysis:

  • Identify the peak corresponding to diethyl fluoromalonate by its retention time.

  • Quantify using a calibration curve generated from a series of standards.

Performance Data (General)

Parameter	Value	Remarks
Limit of Detection (LOD)	ng/mL to µg/mL range.	Highly dependent on the chromophore of the analyte and the detector used.
Limit of Quantitation (LOQ)	ng/mL to µg/mL range.	Typically 3-5 times the LOD.
Precision (RSD)	< 2%	For replicate injections.
Linearity (R²)	> 0.998	Over the defined concentration range.

Signaling Pathway Analogy for HPLC Separation

Caption: Conceptual pathway of a sample through an HPLC system.

References

• 1. researchgate.net [researchgate.net]
• 2. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Diethyl Fluoromalonate and Diethyl Malonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of diethyl fluoromalonate (DEF) and its parent compound, diethyl malonate (DEM). The introduction of a fluorine atom at the α-carbon position significantly alters the compound's electronic properties and reactivity, offering distinct advantages and limitations in synthetic applications. This comparison is supported by physical data and established experimental protocols.

Core Physicochemical and Reactivity Properties

The substitution of a hydrogen atom with a highly electronegative fluorine atom imparts significant changes to the molecule's properties, most notably the acidity of the α-proton.

Property	Diethyl Fluoromalonate (DEF)	Diethyl Malonate (DEM)
Molecular Formula	C₇H₁₁FO₄[1]	C₇H₁₂O₄[2]
Molecular Weight	178.16 g/mol [3]	160.17 g/mol [2]
pKa of α-proton	~10.4 (Predicted)[4]	~13
Density	1.129 g/mL at 25 °C[3]	1.05 g/cm³ at 25 °C[2]
Boiling Point	121-122 °C at 30 mmHg[3]	199 °C at 760 mmHg[2]
Appearance	Colorless to pale yellow liquid[4]	Colorless liquid[2]

Comparative Reactivity Analysis

Acidity and Enolate Formation

The most profound difference between DEF and DEM lies in the acidity of the α-proton. The electron-withdrawing inductive effect of the fluorine atom in DEF stabilizes the resulting carbanion (enolate) to a much greater extent than the corresponding enolate of DEM. This is quantitatively reflected in their pKa values: DEF is approximately 100 times more acidic than DEM.

This enhanced acidity means that DEF can be deprotonated to form its enolate under much milder conditions, using weaker bases than those required for DEM. While DEM typically requires strong bases like sodium ethoxide (NaOEt) or sodium hydride (NaH) for complete enolate formation, DEF can be deprotonated by a wider range of bases.[5][6]

References

• 1. Diethyl fluoromalonate | C7H11FO4 | CID 12702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 3. kaibangchem.com [kaibangchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Assessing the Purity of Synthesized Diethyl Fluoromalonate

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount to the reliability and reproducibility of experimental results. Diethyl fluoromalonate, a key building block in the synthesis of various pharmaceuticals and specialty chemicals, is no exception. This guide provides a comprehensive comparison of analytical techniques for assessing the purity of diethyl fluoromalonate, with a comparative analysis against its common precursor and halogenated analogs: diethyl malonate, diethyl chloromalonate, and diethyl bromomalonate.

Comparative Purity Analysis

The purity of diethyl malonate and its derivatives is typically determined using chromatographic and spectroscopic methods. Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy are the most common techniques. For fluorinated compounds like diethyl fluoromalonate, quantitative ¹⁹F NMR (qNMR) offers a highly accurate and direct method for purity assessment.

Below is a summary of typical purity specifications and common analytical methods for diethyl fluoromalonate and its alternatives.

Compound	Typical Purity (by GC)	Key Analytical Techniques for Purity Assessment	Potential Impurities
Diethyl Fluoromalonate	≥97%	¹⁹F qNMR, ¹H NMR, ¹³C NMR, GC-MS, IR[1]	Unreacted diethyl malonate, difluorinated byproducts, residual solvents, starting materials from synthesis.
Diethyl Chloromalonate	≥95%[2][3]	GC-MS, ¹H NMR, ¹³C NMR	Unreacted diethyl malonate, dichlorinated byproducts, residual solvents.
Diethyl Bromomalonate	~92%	GC-MS, ¹H NMR, ¹³C NMR	Unreacted diethyl malonate, dibrominated byproducts, residual solvents.
Diethyl Malonate	≥98% - 99.5%[4][5]	GC-MS, ¹H NMR, ¹³C NMR[6]	Mono-ethyl malonate, malonic acid, ethanol, water.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized for the analysis of diethyl malonate derivatives and should be optimized for specific instrumentation and sample characteristics.

Protocol 1: Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is widely used for determining the purity and identifying impurities in diethyl malonate and its derivatives.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the synthesized diethyl fluoromalonate (or alternative) in a volatile organic solvent such as ethyl acetate (B1210297) or dichloromethane.

  • If an internal standard is used for quantification, add a known concentration of a suitable standard (e.g., a higher or lower homologous malonic ester).

• Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a flame ionization detector (FID) for quantification and a mass spectrometer (MS) for identification.

  • Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5ms or equivalent), is typically used.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase temperature at 10 °C/min to 250 °C.

    • Hold: Maintain 250 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-400.

• Data Analysis:

  • Identify the peak corresponding to the main compound based on its retention time and mass spectrum.

  • Calculate the purity based on the peak area percentage of the main compound relative to the total peak area.

  • Identify impurity peaks by comparing their mass spectra with a spectral library (e.g., NIST).

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is suitable for the analysis of less volatile or thermally labile impurities that may not be amenable to GC analysis.

Methodology:

• Sample Preparation:

  • Dissolve a known concentration of the sample (e.g., 1 mg/mL) in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Instrumentation and Conditions:

  • HPLC System: Equipped with a UV detector.

  • Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is often employed. For example, a 50:50 (v/v) mixture of methanol (B129727) and water can be used for some malonate derivatives.[7]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210-230 nm, as malonate esters have low UV absorbance at higher wavelengths.[7]

  • Injection Volume: 10 µL.

• Data Analysis:

  • The purity is calculated based on the area percentage of the main peak relative to the total peak area of all detected components.

Protocol 3: Absolute Purity Determination by ¹⁹F Quantitative NMR (qNMR)

For diethyl fluoromalonate, ¹⁹F qNMR is a superior method for accurate purity determination due to the high sensitivity and 100% natural abundance of the ¹⁹F nucleus, and a wide chemical shift range that minimizes signal overlap.

Methodology:

• Sample Preparation:

  • Accurately weigh a specific amount of the diethyl fluoromalonate sample and a high-purity internal standard (e.g., trifluoroacetic acid or another certified fluorinated reference material) into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Transfer the solution to an NMR tube.

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Pulse Sequence: A standard single-pulse experiment with proton decoupling.

  • Key Parameters:

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the fluorine nuclei in both the analyte and the internal standard to ensure full relaxation and accurate integration.

    • Number of Scans: Sufficient scans should be acquired to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Integrate the signals corresponding to the fluorine atoms in diethyl fluoromalonate and the internal standard.

  • The purity of the diethyl fluoromalonate is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral area of the signal

  • N = Number of fluorine nuclei for the signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Visualizing the Purity Assessment Workflow

A logical workflow is essential for a systematic approach to purity assessment. The following diagrams illustrate the general process and the decision-making involved in selecting the appropriate analytical technique.

References

• 1. chemwhat.com [chemwhat.com]
• 2. Diethyl chloromalonate 95 14064-10-9 [sigmaaldrich.com]
• 3. Diethyl 2-Chloromalonate | 14064-10-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Diethyl malonate = 98 , FG 105-53-3 [sigmaaldrich.com]
• 5. Diethyl Malonate – HeiBei ChengXin [sodium-cyanide.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. HPLC Analysis Of DIETHYL 2-ACETAMIDO MALONATE - News [cnzrchem.com]

A Comparative Guide to the Mechanistic Nuances of Diethyl Fluoromalonate Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the reactivity of diethyl fluoromalonate (DEFM) with its non-fluorinated counterpart, diethyl malonate, in key organic reactions. By examining experimental data and mechanistic principles, this document aims to equip researchers with the knowledge to effectively utilize DEFM in the synthesis of complex molecules, particularly in the realm of drug discovery.

Enhanced Acidity and Nucleophilicity: The Fluorine Effect

The introduction of a fluorine atom on the alpha-carbon of diethyl malonate significantly influences its chemical reactivity. This is primarily due to the strong electron-withdrawing nature of fluorine, which has a pronounced effect on the acidity of the alpha-proton.

The pKa of diethyl fluoromalonate is lower than that of diethyl malonate, making it a more acidic compound. This heightened acidity facilitates the formation of the corresponding enolate anion under milder basic conditions. The resulting fluorinated enolate is a key intermediate in a variety of carbon-carbon bond-forming reactions.

Table 1: Comparison of pKa Values

Compound	pKa in DMSO
Diethyl malonate	15.0
Diethyl fluoromalonate	12.4

This difference in acidity directly translates to a difference in the nucleophilicity of the corresponding enolates. While the fluorinated enolate is more readily formed, the electron-withdrawing fluorine atom can also decrease its nucleophilicity compared to the enolate of diethyl malonate. This interplay between ease of formation and inherent nucleophilicity dictates the outcome of reactions with various electrophiles.

Alkylation Reactions: A Comparative Overview

Alkylation of malonic esters is a fundamental method for the synthesis of substituted carboxylic acids and ketones. The reaction proceeds via the nucleophilic attack of the malonate enolate on an alkyl halide.

While direct comparative studies under identical conditions are scarce in the literature, the increased acidity of DEFM suggests that its enolate can be generated using a wider range of bases and potentially under milder conditions than diethyl malonate. However, the decreased nucleophilicity of the fluorinated enolate may require more reactive alkylating agents or longer reaction times to achieve comparable yields to the non-fluorinated analogue.

Table 2: Representative Alkylation Reaction Yields

Malonate Derivative	Alkylating Agent	Base	Solvent	Temperature	Yield (%)
Diethyl malonate	Ethyl bromide	NaOEt	Ethanol (B145695)	Reflux	~75-85%
Diethyl fluoromalonate	Benzyl bromide	NaH	DMF	Room Temp	~70-80%

Experimental Protocol: General Procedure for Alkylation of Diethyl Malonate Derivatives

• Enolate Formation: To a solution of the diethyl malonate derivative (1.0 eq) in a suitable anhydrous solvent (e.g., THF, DMF, or ethanol), a base (1.0-1.1 eq) is added at a controlled temperature (typically 0 °C to room temperature). Common bases include sodium ethoxide (NaOEt) for ethanol as a solvent, or sodium hydride (NaH) for aprotic solvents. The mixture is stirred for a period to ensure complete enolate formation.

• Alkylation: The alkylating agent (1.0-1.2 eq) is then added to the solution of the enolate. The reaction mixture is stirred at an appropriate temperature (ranging from room temperature to reflux) until the reaction is complete, as monitored by techniques such as thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched with a suitable aqueous solution (e.g., saturated ammonium (B1175870) chloride). The product is then extracted into an organic solvent, washed, dried, and concentrated. The crude product is purified by distillation or column chromatography.

Caption: General workflow for the alkylation of diethyl malonate derivatives.

Michael Addition Reactions: A Look at Conjugate Addition

The Michael addition, or conjugate addition, is a crucial reaction for the formation of 1,5-dicarbonyl compounds. It involves the addition of a nucleophile, such as a malonate enolate, to an α,β-unsaturated carbonyl compound.

The principles governing the reactivity of DEFM in Michael additions are similar to those in alkylation. The ease of enolate formation from DEFM is advantageous. However, the nucleophilicity of the enolate and the nature of the Michael acceptor will determine the reaction's efficiency. In some cases, the use of a Lewis acid catalyst can enhance the electrophilicity of the Michael acceptor and promote the reaction.

Table 3: Representative Michael Addition Reaction Yields

Malonate Derivative	Michael Acceptor	Catalyst	Solvent	Yield (%)
Diethyl malonate	Chalcone	Chiral Ni(II) complex	Toluene	90%
Diethyl fluoromalonate	Nitroalkene	Bifunctional organocatalyst	Toluene	High

Experimental Protocol: General Procedure for the Michael Addition of Diethyl Malonate Derivatives

• Catalyst and Reactant Preparation: In a reaction vessel, the Michael acceptor and, if applicable, a catalyst are dissolved in a suitable solvent.

• Nucleophile Addition: The diethyl malonate derivative is added to the mixture, followed by a base to generate the enolate in situ.

• Reaction and Monitoring: The reaction is stirred at a specific temperature, and its progress is monitored by an appropriate analytical technique.

• Work-up and Purification: Upon completion, the reaction is worked up by quenching, extraction, and purification of the desired adduct.

Caption: General workflow for the Michael addition of diethyl malonate derivatives.

Application in Drug Discovery: Synthesis of EGFR Kinase Inhibitors

Diethyl fluoromalonate is a valuable building block in the synthesis of bioactive molecules, including kinase inhibitors for cancer therapy. The introduction of fluorine can enhance a molecule's metabolic stability and binding affinity to its biological target. A prominent example is the use of fluorinated building blocks in the synthesis of Epidermal Growth Factor Receptor (EGFR) inhibitors.

EGFR is a receptor tyrosine kinase that plays a critical role in cell proliferation and survival.[1] Dysregulation of the EGFR signaling pathway is a hallmark of many cancers.[2] EGFR inhibitors block this pathway, thereby inhibiting tumor growth.[2] Fluoro-substituted quinazolines are a well-established class of EGFR inhibitors.

The following workflow outlines a plausible synthetic route to a fluoro-substituted quinazolinone, a core scaffold of many EGFR inhibitors, where diethyl fluoromalonate could serve as a key precursor for introducing the fluorine atom.

Caption: Plausible synthetic workflow for an EGFR inhibitor using DEFM.

The resulting fluoro-substituted EGFR inhibitor can then effectively block the downstream signaling cascade.

Caption: Inhibition of the EGFR signaling pathway by a fluoro-substituted inhibitor.[1][3]

Conclusion

Diethyl fluoromalonate presents a unique reactivity profile compared to its non-fluorinated counterpart. Its enhanced acidity allows for facile enolate formation, opening up a wider range of reaction conditions. While the nucleophilicity of the resulting enolate may be tempered, DEFM remains a powerful tool for the introduction of fluorine into organic molecules. This is of particular importance in the field of medicinal chemistry, where the strategic incorporation of fluorine can lead to compounds with improved pharmacological properties, as exemplified by the development of potent EGFR kinase inhibitors. Understanding the mechanistic nuances of DEFM reactions is paramount for its effective application in the synthesis of next-generation pharmaceuticals and advanced materials.

References

• 1. longdom.org [longdom.org]
• 2. Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unveiling the Reactivity of Diethyl Fluoromalonate: A Comparative Guide to its Kinetic Analysis

For researchers, scientists, and professionals in drug development, understanding the kinetic profile of a molecule is paramount for predicting its behavior in biological systems and optimizing reaction conditions. Diethyl fluoromalonate, a fluorinated analog of the widely used diethyl malonate, presents unique reactivity that warrants a detailed kinetic examination. This guide provides a comparative analysis of the kinetic aspects of diethyl fluoromalonate reactions, supported by available experimental data and established chemical principles.

The introduction of a fluorine atom at the α-position of diethyl malonate significantly alters its electronic properties, influencing its reactivity in various chemical transformations. This guide will delve into the kinetic parameters of diethyl fluoromalonate, primarily focusing on its interaction with carboxylesterases, and draw comparisons with its non-fluorinated counterpart, diethyl malonate.

Comparative Kinetic Data: Enzymatic Hydrolysis

While extensive kinetic data for various reactions of diethyl fluoromalonate remains a subject of ongoing research, its interaction with carboxylesterases has been a point of investigation. Carboxylesterases (EC 3.1.1.1) are a class of enzymes crucial in the metabolism of a wide range of ester-containing drugs and xenobiotics. The kinetic parameters of diethyl fluoromalonate in the presence of these enzymes are of significant interest for understanding its metabolic stability and potential drug-drug interactions.

To provide a comparative framework, let's consider the general kinetic parameters for the enzymatic hydrolysis of a generic ester substrate by a carboxylesterase, which would be applicable for both diethyl fluoromalonate and diethyl malonate.

Parameter	Diethyl Fluoromalonate (DEF)	Diethyl Malonate (DEM)	Significance
Km (Michaelis Constant)	Data not publicly available	Data not publicly available	Represents the substrate concentration at which the reaction rate is half of Vmax. A lower Km indicates a higher affinity of the enzyme for the substrate.
kcat (Turnover Number)	Data not publicly available	Data not publicly available	Represents the number of substrate molecules converted to product per enzyme molecule per unit of time. It is a measure of the enzyme's catalytic efficiency.
Vmax (Maximum Velocity)	Data not publicly available	Data not publicly available	The maximum rate of the reaction when the enzyme is saturated with the substrate.
kcat/Km (Catalytic Efficiency)	Data not publicly available	Data not publicly available	A measure of how efficiently an enzyme converts a substrate into product. It is considered the most representative kinetic parameter for enzymatic reactions.

Note: While specific quantitative data for the enzymatic hydrolysis of diethyl fluoromalonate is not available in the cited literature, the known electronic effects of fluorine substitution suggest that its kinetic profile would differ from that of diethyl malonate. The electron-withdrawing nature of fluorine would likely increase the electrophilicity of the carbonyl carbons, potentially leading to a higher kcat for hydrolysis. However, steric hindrance from the fluorine atom could also influence substrate binding, affecting Km.

Experimental Protocols

Detailed experimental protocols are essential for the reproducibility and validation of kinetic analyses. Below is a generalized protocol for determining the kinetic parameters of an ester substrate with carboxylesterase, which would be applicable to both diethyl fluoromalonate and its non-fluorinated analog.

Protocol: Kinetic Analysis of Esterase Activity

1. Materials:

• Recombinant human carboxylesterase (CES1 or CES2)

• Diethyl fluoromalonate or Diethyl malonate (substrate)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

• Quenching solution (e.g., acetonitrile (B52724) or a strong acid)

2. Procedure:

• Enzyme and Substrate Preparation: Prepare stock solutions of the enzyme and substrate in the appropriate buffer.

• Assay Setup: In a temperature-controlled cuvette or microplate well, add the phosphate buffer and the enzyme solution. Allow the mixture to equilibrate to the desired temperature (e.g., 37°C).

• Initiation of Reaction: Add the substrate solution to the enzyme mixture to initiate the reaction. The final volume and concentrations should be optimized based on preliminary experiments.

• Monitoring the Reaction:

  • Spectrophotometric Method: If the product of the hydrolysis has a distinct absorbance from the substrate, monitor the change in absorbance over time at a specific wavelength.

  • HPLC Method: At specific time intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding the quenching solution. Analyze the samples by HPLC to determine the concentration of the product formed or the substrate consumed.

• Data Analysis:

  • Calculate the initial reaction velocities (v0) at different substrate concentrations.

  • Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine the kinetic parameters (Km and Vmax).

  • Calculate kcat from the equation Vmax = kcat * [E]total, where [E]total is the total enzyme concentration.

  • Determine the catalytic efficiency (kcat/Km).

Logical Workflow for Kinetic Analysis

The process of conducting a kinetic analysis of an enzyme-catalyzed reaction follows a logical workflow, from initial preparation to final data interpretation.

Caption: Workflow for the kinetic analysis of enzyme-catalyzed reactions.

Signaling Pathway: Carboxylesterase-Mediated Metabolism

The enzymatic hydrolysis of diethyl fluoromalonate by carboxylesterases is a key step in its metabolism. This process can be visualized as a simple signaling pathway where the enzyme acts on the substrate to produce metabolites.

References

• 1. The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Diethyl Fluoromalonate

For researchers and professionals in drug development, the proper handling and disposal of specialty chemicals like diethyl fluoromalonate are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step information for the safe disposal of diethyl fluoromalonate, aligning with industry best practices and regulatory requirements.

Immediate Safety and Handling Precautions

Diethyl fluoromalonate is a combustible liquid that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3] It is also a lachrymator, meaning it can cause tearing.[1][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): When handling diethyl fluoromalonate, always wear appropriate personal protective equipment, including:

• Protective gloves

• Protective clothing

• Eye and face protection[1][2]

Ensure work is conducted in a well-ventilated area, and avoid breathing fumes, mist, spray, or vapors.[1][2] Emergency eye wash fountains and safety showers should be readily accessible in the immediate vicinity of any potential exposure.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel and the environment.

Small Spills:

• Absorb the spill with a dry chemical absorbent.[1]

• Sweep or shovel the absorbed material into an appropriate container for disposal.[1]

• Ventilate the area thoroughly.[1]

Large Spills:

• If it is safe to do so, stop the leak.[1]

• Create a dike around the spill to contain it for recovery or absorption with appropriate material.[1]

• Use a pump or vacuum to collect the spilled liquid, finishing with a dry chemical absorbent. All equipment used must be explosion-proof.[1]

• Place the collected material into a suitable container for disposal.[1]

• Ventilate the area.[1]

Disposal Procedures for Diethyl Fluoromalonate

The recommended method for the disposal of diethyl fluoromalonate is through an authorized waste disposal plant.[1][4][5] This chemical should be treated as hazardous waste and disposed of in accordance with all local, regional, national, and international regulations.[2][5][6]

Primary Disposal Method:

• Incineration: The most appropriate method of disposal is to send the chemical to an authorized incinerator equipped with an afterburner and a flue gas scrubber.[1]

Important Considerations:

• Do not dispose of diethyl fluoromalonate down the drain or into the environment.[2][7]

• Handle empty containers with care as they may contain residual flammable vapors.[1]

• Recycling of the material should be considered where possible.[1]

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following table summarizes key hazard identification numbers and classifications for diethyl fluoromalonate.

Identifier	Value	Source
CAS Number	685-88-1	--INVALID-LINK--
GHS Hazard Statements	H227 (Combustible liquid), H314 (Causes severe skin burns and eye damage), H335 (May cause respiratory irritation)	--INVALID-LINK--
DOT Packing Group	II - Medium Danger	--INVALID-LINK--

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of diethyl fluoromalonate.

Caption: Decision workflow for diethyl fluoromalonate disposal.

By adhering to these procedures, laboratories can ensure the safe and responsible management of diethyl fluoromalonate waste, protecting both their personnel and the environment. Always consult your institution's specific safety guidelines and local regulations for complete compliance.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. isotope.com [isotope.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. vigon.com [vigon.com]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling Diethyl fluoromalonate

Essential Safety and Handling Guide for Diethyl Fluoromalonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling Diethyl fluoromalonate (CAS No. 685-88-1). Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Summary

Diethyl fluoromalonate is a combustible liquid that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3] It is also classified as a lachrymator, meaning it can cause tearing.[1] In case of fire, it may produce hazardous decomposition products including carbon oxides and hydrogen fluoride.[1]

Hazard Classification Data

Hazard Class	GHS Category	Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid[1][2]
Skin Corrosion/Irritation	Category 1A/1B	H314: Causes severe skin burns and eye damage[1][2][3]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diethyl fluoromalonate to minimize exposure and ensure personal safety.[1]

Recommended Personal Protective Equipment (PPE)

Body Part	Equipment	Standard/Specification
Eyes/Face	Chemical goggles or safety glasses, Face shield	29 CFR 1910.133[1]
Hands	Protective gloves (e.g., elbow-length PVC gloves)	29 CFR 1910.138[1][4]
Body	Wear suitable protective clothing, PVC Apron	[1][4]
Respiratory	In case of inadequate ventilation, wear respiratory protection	29 CFR 1910.134, Type ABEK (EN14387) respirator filter[1]
Feet	Safety shoes	29 CFR 1910.136[1]

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of Diethyl fluoromalonate.

Pre-Handling Preparations

• Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for Diethyl fluoromalonate.[1][2]

• Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood.[1][5] Emergency eye wash fountains and safety showers should be immediately accessible.[1]

• Assemble PPE: Put on all required personal protective equipment as specified in the table above.

• Prepare Work Area: Ensure the work area is clean and free of incompatible materials such as strong bases and strong oxidizing agents.[1] Keep away from heat, sparks, and open flames.[1] All equipment should be properly grounded to avoid static electricity.[1]

Handling Procedures

• Chemical Transfer: Use only non-sparking tools when handling.[1] When transferring, do so carefully to avoid splashes or creating mists.

• During Use: Avoid breathing fumes, mist, spray, or vapors.[1] Do not eat, drink, or smoke when using this product.[1]

• Temporary Storage: Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated area under an inert gas if possible, as it is moisture-sensitive.[1]

Spill and Emergency Procedures

• Minor Spills:

  • For small spills, absorb with a dry chemical absorbent.[1]

  • Sweep or shovel the absorbed material into an appropriate container for disposal.[1]

  • Ventilate the area thoroughly.[1]

• Major Spills:

  • Evacuate unnecessary personnel from the area.[1]

  • Eliminate all ignition sources.[1]

  • For large spills, dike the area for recovery or absorb with appropriate material. Use explosion-proof equipment for cleanup.[1]

• First Aid:

  • If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[1]

  • If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Seek immediate medical attention.[1][2]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][2]

  • If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

• Waste Collection: Collect waste Diethyl fluoromalonate and any contaminated materials in a suitable, labeled, and closed container.[6]

• Disposal Method: Dispose of the contents and container in accordance with licensed collector's sorting instructions.[1] This may involve removal to an authorized incinerator equipped with an afterburner and a flue gas scrubber.[1] Do not dispose of it into the environment.[5]

• Empty Containers: Handle empty containers with care as residual vapors are flammable.[1]

Workflow for Safe Handling of Diethyl Fluoromalonate

Caption: Workflow for the safe handling of Diethyl fluoromalonate.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Diethyl fluoromalonate | C7H11FO4 | CID 12702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. isotope.com [isotope.com]
• 6. dept.harpercollege.edu [dept.harpercollege.edu]